1-Amino-4-methylcyclohexane-1-carbonitrile

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Amino-4-methylcyclohexane-1-carbonitrile (CAS 1935307-01-9): A Versatile Scaffold for Modern Drug Discovery

For distribution to: Researchers, scientists, and drug development professionals.

Foreword: The Strategic Value of Conformationally-Restricted Scaffolds

In the landscape of contemporary drug discovery, the pursuit of novel chemical matter with precisely defined three-dimensional architectures is paramount. Conformationally-restricted scaffolds offer a distinct advantage by reducing the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity. The cyclohexane ring, a motif prevalent in numerous natural products and synthetic drugs, serves as a robust and versatile chassis for the presentation of pharmacophoric elements in a spatially-defined manner. This guide focuses on a particularly promising, yet underexplored, building block: 1-Amino-4-methylcyclohexane-1-carbonitrile. Its unique combination of a quaternary α-amino nitrile moiety on a substituted cyclohexane ring positions it as a valuable intermediate for the synthesis of innovative therapeutics, particularly in the realm of kinase inhibitors and other targeted therapies.

Physicochemical and Structural Characteristics

1-Amino-4-methylcyclohexane-1-carbonitrile, assigned the CAS number 1935307-01-9, is a saturated heterocyclic compound. Its core structure consists of a cyclohexane ring substituted with a methyl group at the 4-position and an amino and a nitrile group at the 1-position.

Property	Value	Source
CAS Number	1935307-01-9	ChemScene[1]
Molecular Formula	C₈H₁₄N₂	ChemScene[1]
Molecular Weight	138.21 g/mol	ChemScene[1]
Appearance	Expected to be a solid or oil	General chemical knowledge
Purity	Commercially available at ≥98%	ChemScene[1]
Storage Conditions	Sealed in a dry environment at 2-8°C	ChemScene[1]
SMILES	N#CC1(C)CCC(N)CC1	ChemScene[1]

Stereoisomerism: A Critical Consideration

The stereochemistry of the cyclohexane ring significantly influences the biological activity of its derivatives. In the case of 1-Amino-4-methylcyclohexane-1-carbonitrile, two stereogenic centers exist at the C1 and C4 positions, leading to the possibility of cis and trans diastereomers. Each of these diastereomers can exist as a pair of enantiomers.

It is crucial for researchers to consider the specific stereoisomer they are working with, as the spatial orientation of the amino, nitrile, and methyl groups will dictate the molecule's interaction with target proteins. Several stereoisomers of this compound are commercially available under different CAS numbers, including:

• rel-(1s,4s)-4-amino-1-methylcyclohexane-1-carbonitrile (CAS 1455037-09-8): This designation indicates a racemic mixture of the (1S,4S) and (1R,4R) enantiomers, corresponding to the trans isomer.

• (1R,4r)-4-amino-1-methylcyclohexane-1-carbonitrile (CAS 1455039-14-1): This specifies a particular enantiomer of the cis isomer.

• cis-4-Amino-1-methylcyclohexane-1-carbonitrile hydrochloride (CAS 2940857-76-9): The hydrochloride salt of the cis isomer.

The choice of a specific stereoisomer will be dictated by the structural requirements of the target and can be a key factor in optimizing drug-target interactions.

Synthesis and Mechanistic Considerations

The most logical and established method for the synthesis of α-aminonitriles is the Strecker synthesis .[2] This robust one-pot, three-component reaction involves the treatment of a ketone or aldehyde with ammonia and a cyanide source.

For the synthesis of 1-Amino-4-methylcyclohexane-1-carbonitrile, the readily available starting material is 4-methylcyclohexanone.

Proposed Synthetic Protocol: A Modified Strecker Synthesis

This protocol is based on well-established principles of the Strecker synthesis and is presented as a reliable starting point for laboratory-scale preparation.

Reaction Scheme:

A plausible synthetic workflow for the target molecule.

Materials:

• 4-Methylcyclohexanone

• Ammonium chloride (NH₄Cl)

• Potassium cyanide (KCN)

• Ethanol (EtOH)

• Water (H₂O)

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a well-ventilated fume hood, dissolve ammonium chloride in water in a round-bottom flask equipped with a magnetic stirrer.

• Add a solution of potassium cyanide in water to the flask. Caution: Potassium cyanide is highly toxic. Handle with extreme care and appropriate personal protective equipment.

• Add 4-methylcyclohexanone to the reaction mixture, followed by ethanol to ensure homogeneity.

• Stir the reaction mixture at room temperature for 24-48 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding an excess of water.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether) multiple times.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Stereochemical Outcome: This standard Strecker synthesis will likely produce a mixture of cis and trans diastereomers. The separation of these isomers may be achieved by column chromatography or by fractional crystallization of their salts. For the synthesis of specific stereoisomers, a stereoselective synthetic approach would be required, potentially involving a chiral auxiliary or catalyst.

Analytical Characterization (Hypothetical Data)

Due to the limited availability of published experimental data for this specific compound, the following analytical data is predicted based on its structure and the known spectroscopic properties of related molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 1.0	d	3H	-CH₃
~ 1.2 - 2.0	m	9H	Cyclohexane ring protons
~ 2.2	br s	2H	-NH₂

¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 22.0	-CH₃
~ 30.0 - 40.0	Cyclohexane ring carbons
~ 55.0	C1 (quaternary carbon)
~ 120.0	-C≡N

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3300	Medium, sharp (doublet)	N-H stretch (primary amine)
2950 - 2850	Strong	C-H stretch (aliphatic)
2240 - 2220	Medium, sharp	C≡N stretch (nitrile)
1650 - 1580	Medium	N-H bend (primary amine)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Expected Molecular Ion (M⁺): m/z = 138.1157 (for C₈H₁₄N₂)

• Key Fragmentation Pattern: Loss of the nitrile group (-CN) and fragmentation of the cyclohexane ring are expected to be prominent features in the mass spectrum.

Applications in Drug Discovery and Medicinal Chemistry

The structural features of 1-Amino-4-methylcyclohexane-1-carbonitrile make it a highly attractive building block for the synthesis of novel therapeutic agents.

A Scaffold for Kinase Inhibitors

The development of small molecule kinase inhibitors is a major focus in modern oncology and immunology. Many successful kinase inhibitors incorporate a nitrogen-containing heterocycle that forms key hydrogen bonds with the hinge region of the kinase active site. The amino group of 1-Amino-4-methylcyclohexane-1-carbonitrile can serve as a crucial anchor for such interactions.

Potential binding mode of a derivative in a kinase active site.

The cyclohexane ring provides a rigid scaffold to position other functional groups that can interact with different pockets of the ATP-binding site, thereby enhancing potency and selectivity. The methyl group can provide a vector for further chemical modification or can itself occupy a specific hydrophobic pocket.

Access to Novel Chemical Space

The nitrile group is a versatile functional handle that can be transformed into a variety of other functionalities, including:

• Carboxylic acids: through hydrolysis

• Amines: through reduction

• Tetrazoles: through cycloaddition with azides

This chemical versatility allows for the rapid generation of diverse compound libraries for high-throughput screening and lead optimization.

An Unnatural Amino Acid Surrogate

The α-amino nitrile moiety is a precursor to α-amino acids. Therefore, 1-Amino-4-methylcyclohexane-1-carbonitrile can be considered a precursor to a novel, conformationally restricted unnatural amino acid. The incorporation of such unnatural amino acids into peptides or small molecules can lead to improved metabolic stability and altered pharmacological profiles.

Safety and Handling

As with all chemicals, 1-Amino-4-methylcyclohexane-1-carbonitrile should be handled with appropriate care in a laboratory setting.

• Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn when handling this compound.

• Handling: Work in a well-ventilated fume hood to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

Conclusion and Future Outlook

1-Amino-4-methylcyclohexane-1-carbonitrile represents a promising and versatile building block for medicinal chemistry and drug discovery. Its rigid cyclohexane core, combined with the synthetically tractable amino and nitrile functionalities, provides a powerful platform for the design and synthesis of novel, conformationally-restricted small molecules. While the full potential of this scaffold is yet to be realized, its utility in the development of next-generation kinase inhibitors and other targeted therapies is highly anticipated. Further research into the stereoselective synthesis of its various isomers and their incorporation into diverse molecular frameworks will undoubtedly unlock new avenues for therapeutic innovation.

References

• Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids. Retrieved March 7, 2026, from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

cis-4-Amino-1-methylcyclohexane-1-carbonitrile chemical structure

This guide provides an in-depth technical analysis of cis-4-Amino-1-methylcyclohexane-1-carbonitrile , a critical intermediate in the synthesis of Janus kinase (JAK) inhibitors such as Oclacitinib (Apoquel).

Executive Summary

• Compound Name: cis-4-Amino-1-methylcyclohexane-1-carbonitrile

• CAS Number: 1935307-01-9 (cis-isomer specific) / 1455037-09-8 (related salt/isomer forms)

• Molecular Formula: C₈H₁₄N₂[1]

• Molecular Weight: 138.21 g/mol [1]

• Core Application: Key pharmacophore building block for Oclacitinib , a veterinary drug used to treat atopic dermatitis. The cyclohexane ring provides a rigid scaffold that orients the pyrrolopyrimidine and methanesulfonyl groups for optimal binding to the JAK1 enzyme ATP-binding pocket.

Structural Analysis & Stereochemistry

Stereochemical Definition

The designation "cis " in this context refers to the relative configuration of the Amino group (-NH₂) at position 4 and the Nitrile group (-CN) at position 1.

• Cis-Isomer: The Amino group and the Nitrile group are on the same side of the cyclohexane plane.

• Trans-Isomer: The Amino group and the Nitrile group are on opposite sides .

Note on Priority: According to Cahn-Ingold-Prelog (CIP) priority rules, the Nitrile group (-CN) has higher priority than the Methyl group (-CH₃) at C1. Therefore, "cis" strictly implies the relationship between the Amino and Nitrile groups.

Conformational Analysis

The cyclohexane ring adopts a chair conformation to minimize steric strain.

• Position 1 (Gem-disubstituted): Contains a Methyl group (A-value ~1.70 kcal/mol) and a Nitrile group (A-value ~0.2 kcal/mol). The bulkier Methyl group strongly prefers the Equatorial position. Consequently, the Nitrile group is forced into the Axial position.

• Position 4: Contains the Amino group.[2][3][4]

  • In the Cis-isomer (Amino/Nitrile cis), if Nitrile is Axial, the Amino group must be Equatorial (Axial-Equatorial relationship is cis for 1,4-substitution). This is the thermodynamically preferred conformation because both bulky groups (Methyl at C1, Amino at C4) are equatorial.

  • In the Trans-isomer (Amino/Nitrile trans), if Nitrile is Axial, the Amino group must be Axial (Axial-Axial relationship is trans). This introduces significant 1,3-diaxial strain, making the trans-isomer less stable.

Caption: Conformational preference of 4-amino-1-methylcyclohexane-1-carbonitrile. The methyl group drives the conformation, forcing the nitrile axial.

Synthetic Pathways

The synthesis requires the precise installation of a gem-dimethyl/nitrile center at C1 and an amino group at C4. The most robust industrial route involves the construction of the nitrile-ketone intermediate followed by reductive amination.

Route Overview: The Ketal-Nitrile Approach

This pathway avoids the use of hazardous HCN gas and allows for stereochemical control during the methylation step.

Step 1: TosMIC Reaction (Van Leusen) Conversion of 1,4-cyclohexanedione monoethylene acetal to the nitrile using Tosylmethyl isocyanide (TosMIC). Step 2: Methylation Alpha-methylation of the nitrile using a strong base (LiHMDS) and Methyl Iodide. Step 3: Hydrolysis Deprotection of the ketal to reveal the ketone. Step 4: Reductive Amination Conversion of the ketone to the amine. The choice of reducing agent influences the cis/trans ratio.

Detailed Protocol

Step 1 & 2: Synthesis of 1-Methyl-4-oxocyclohexane-1-carbonitrile

• Reagents: 1,4-Dioxaspiro[4.5]decan-8-one, TosMIC, t-BuOK, DME (Dimethoxyethane).

• Reaction: Treat the ketone with TosMIC and t-BuOK at 0°C to form 1,4-dioxaspiro[4.5]decane-8-carbonitrile .

• Methylation: Dissolve the intermediate in THF and cool to -78°C. Add LiHMDS (Lithium Hexamethyldisilazide) to generate the carbanion. Slowly add Methyl Iodide (MeI) .

  • Mechanism:[2][5] The linear nitrile group allows for facile deprotonation. The methyl group adds to the sterically less hindered face.

• Hydrolysis: Treat the methylated ketal with aqueous HCl in THF at room temperature to remove the ethylene glycol protecting group.

• Product: 1-methyl-4-oxocyclohexane-1-carbonitrile .

Step 3: Stereoselective Reductive Amination

To favor the cis-isomer (Equatorial Amine), thermodynamic control is used.

• Reagents: 1-Methyl-4-oxocyclohexane-1-carbonitrile, Ammonium Acetate (NH₄OAc), Sodium Cyanoborohydride (NaBH₃CN), Methanol.

• Procedure:

  • Dissolve the ketone (1 eq) in Methanol.

  • Add Ammonium Acetate (10 eq) and stir for 1 hour to form the iminium ion.

  • Add NaBH₃CN (1.5 eq) portion-wise.

  • Stir at ambient temperature for 12-24 hours.

• Workup: Quench with aqueous NaOH (pH > 10). Extract with Dichloromethane (DCM).

• Purification: The crude product is a mixture of cis and trans isomers (typically ~3:1 favoring cis).

  • Crystallization: Dissolve the oil in Ethanol and add HCl/Ethanol. The cis-amine hydrochloride salt is often less soluble and can be crystallized preferentially.

Caption: Synthesis pathway from 1,4-cyclohexanedione monoacetal to the target amino-nitrile.

Characterization & Identification

Differentiation between the cis and trans isomers is best achieved using 1H NMR spectroscopy, specifically analyzing the signal of the proton at C4 (H4).

Feature	Cis-Isomer (Target)	Trans-Isomer
Conformation	Amine (Eq), Nitrile (Ax)	Amine (Ax), Nitrile (Ax)
H4 Proton Position	Axial (geminal to Eq Amine)	Equatorial (geminal to Ax Amine)
H4 Chemical Shift	~2.6 - 2.8 ppm (Upfield)	~3.1 - 3.3 ppm (Downfield)
H4 Multiplicity	tt (Triplet of Triplets)	bs (Broad Singlet) or narrow multiplet
Coupling Constants	Large ³J_ax-ax (~10-12 Hz)	Small ³J_eq-ax / ³J_eq-eq (< 5 Hz)

• Interpretation: The H4 proton in the cis-isomer is axial and experiences strong diaxial coupling with the protons at C3 and C5, resulting in a wide splitting pattern (tt). In the trans-isomer, the H4 proton is equatorial, leading to small couplings and a narrower signal.

Applications in Drug Discovery

Oclacitinib Synthesis

This molecule is the immediate precursor to the core scaffold of Oclacitinib.

• Transformation: The amino group is reacted with 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (via nucleophilic aromatic substitution).

• Sulfonylation: The nitrile group is subsequently reduced to a methylamine (-CH₂NH₂) and then sulfonylated with methanesulfonyl chloride to form the sulfonamide tail.

• Note: While Oclacitinib possesses a trans relationship between the pyrrolopyrimidine and the sulfonamide, the stereochemistry is often adjusted or selected during the salt formation of the final drug substance.

Safety & Handling

• Nitrile Hazard: Organic nitriles can liberate cyanide ions under strong metabolic or chemical conditions. Handle in a well-ventilated fume hood.

• Amine Hazard: The compound is a primary amine; it is corrosive and can cause skin burns and eye damage.

• Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. The free base readily absorbs CO₂ from the air to form carbamates.

References

• Zoetis Inc. (2010). Pyrrolo[2,3-d]pyrimidine compounds. Patent WO2010020905.[6] Link

• ChemScene. (2024). 4-Amino-1-methylcyclohexane-1-carbonitrile Product Data. Link

• Munday, L. (1961). Amino-acids of the cyclohexane series.[1] Part I. Journal of the Chemical Society, 4372-4379. (Foundational work on aminocyclohexane stereochemistry).[2]

• Gonzales, A. J., et al. (2014). Oclacitinib (APOQUEL) is a novel Janus kinase inhibitor with activity against cytokines involved in allergy. Journal of Veterinary Pharmacology and Therapeutics, 37(4), 317-324. Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. d-nb.info [d-nb.info]
• 3. CN107365312B - A new method for preparing Oclacitinib - Google Patents [patents.google.com]
• 4. GSRS [precision.fda.gov]
• 5. US3251874A - Isomerization of cis-1, 4-cyclohexanedi-carbonitrile to its trans isomer - Google Patents [patents.google.com]
• 6. CN107365312A - A kind of new method for preparing Oclacitinib - Google Patents [patents.google.com]

Technical Profile: trans-4-Amino-1-methylcyclohexane-1-carbonitrile

The following technical guide details the properties, synthesis, and applications of trans-4-Amino-1-methylcyclohexane-1-carbonitrile , a critical aliphatic cycle scaffold used in modern medicinal chemistry.

High-Value Scaffold for Conformational Control in Drug Discovery [1]

Executive Summary

trans-4-Amino-1-methylcyclohexane-1-carbonitrile (CAS: 1455039-14-1) is a bifunctional, conformationally restricted building block.[1][2][3][4][5] Characterized by a rigid cyclohexane core with a geminal methyl/nitrile pair at the C1 position and a primary amine at the C4 position, this compound serves as a "molecular spacer" that enforces specific vector geometries in drug candidates.[1] It is particularly valued in the synthesis of Janus Kinase (JAK) inhibitors and other heterocyclic pharmacophores where precise spatial arrangement of hydrogen bond donors/acceptors is required to maximize binding affinity.[1]

Chemical Identity & Stereochemical Definition

The utility of this compound relies entirely on its stereochemistry.[1] The "trans" designation in this context follows IUPAC priority rules but requires careful structural interpretation to avoid synthetic errors.

Property	Specification
IUPAC Name	trans-4-Amino-1-methylcyclohexane-1-carbonitrile
CAS Number	1455039-14-1 (Specific to trans isomer)
Molecular Formula	C₈H₁₄N₂
Molecular Weight	138.21 g/mol
Stereochemical Definition	The Amino group (C4) is trans to the Nitrile group (C1) . (Note: Due to the geminal substitution at C1, this implies the Amino group is cis to the Methyl group).[1][4][5]
Physical State	White to off-white solid (typically supplied as HCl salt)
pKa (Calculated)	~10.5 (Amine)
LogP	~0.6

Stereochemical Visualization

In the lowest energy chair conformation:

• The bulky Amino group (or protected amine) typically occupies the Equatorial position at C4 to minimize 1,3-diaxial interactions.[1]

• In the trans isomer (Amino trans to Nitrile), the Nitrile group occupies the Equatorial position at C1.[1]

• Consequently, the Methyl group occupies the Axial position at C1.[1]

This diequatorial arrangement of the functional handles (Amine and Nitrile) provides a linear vector essential for linking two pharmacophores.[1]

Synthetic Methodology

The synthesis of the trans isomer requires a route that establishes the quaternary center at C1 with high diastereoselectivity.[1] The most robust protocol involves the alkylation of a 4-substituted cyclohexanecarbonitrile.[1]

Core Synthetic Route: -Alkylation Strategy

This protocol utilizes the steric bias of the cyclohexane ring to direct the methylation.[1]

Step 1: Protection Start with trans-4-aminocyclohexanecarbonitrile.[1] Protect the amine with a Boc group to prevent side reactions and increase solubility.[1]

• Reagents:

  , , DCM.[1]

Step 2:

-Lithiation and Methylation The geometry of the enolate intermediate dictates the product ratio.[1]

• Reagents: LDA (Lithium Diisopropylamide), MeI (Methyl Iodide), THF, -78°C.[1]

• Mechanism:[1][6] LDA removes the

  -proton (axial).[1] The resulting planar enolate is approached by the electrophile (MeI).[1]

• Stereocontrol: The electrophile (MeI) preferentially approaches from the less hindered axial face (opposite the bulky C4-Boc-amino group).[1] This places the Methyl group in the axial position and forces the Nitrile into the equatorial position.[1]

• Result: The major product is the trans-isomer (Amino trans to Nitrile).[1]

Step 3: Deprotection Removal of the Boc group yields the final salt.[1]

• Reagents: 4M HCl in Dioxane.[1]

Synthesis Workflow Diagram

Caption: Stereoselective synthesis via thermodynamic control of enolate alkylation.

Applications in Drug Development[1]

JAK Inhibitor Design (The "Oclacitinib" Class)

This scaffold is structurally homologous to the central ring systems found in JAK inhibitors like Oclacitinib (Apoquel).[1]

• Role: The cyclohexane ring acts as a rigid linker between the ATP-binding hinge binder (e.g., pyrrolopyrimidine) and the solvent-exposed tail (e.g., sulfonamide).[1]

• Methyl Effect: The C1-methyl group restricts the conformational freedom of the nitrile (or derived amide/sulfonamide), locking the "tail" into a bioactive conformation and reducing the entropic penalty of binding.[1]

Bioisosteric Replacement

The 1-methyl-1-nitrile motif serves as a bioisostere for:

• Gem-dimethyl groups: Introducing polarity and a handle for further functionalization.[1]

• Carbonyls: The nitrile can be hydrolyzed to an amide or acid, providing a sterically hindered, metabolically stable carbonyl equivalent.[1]

GPCR Ligands

In GPCR medicinal chemistry (e.g., Dopamine D3 antagonists like Cariprazine analogs), the trans-1,4-cyclohexylene spacer is critical for spanning the distance between the orthosteric binding site and secondary binding pockets.[1] The addition of the C1-methyl group modulates the lipophilicity (LogD) and metabolic stability (blocking metabolic oxidation at the

-carbon).[1]

Analytical Characterization & Quality Control

Validating the stereochemistry is the most critical QC step.[1]

Nuclear Magnetic Resonance (NMR)[1]

• 1H NMR (DMSO-d6):

  • Methyl Group: The C1-methyl singlet typically appears around

    1.2 - 1.3 ppm.[1]

  • C4-H: The proton geminal to the amine (C4-H) is a diagnostic triplet of triplets (tt) if axial.[1]

  • NOESY: Crucial for confirming stereochemistry.[1]

    • Trans Isomer (Me-Axial, CN-Equatorial, NH2-Equatorial): Strong NOE correlation between the C1-Methyl (Axial) and the C3/C5-Axial protons.[1] Weak or no NOE between C1-Methyl and C4-H (since C4-H is Axial and distant).[1]

    • Cis Isomer (Me-Equatorial, CN-Axial, NH2-Equatorial): The C1-Methyl (Equatorial) will show different correlations.[1]

Mass Spectrometry[1]

• LC-MS: ESI+ [M+H]+ = 139.12 (Free base).[1]

• Fragmentation: Loss of HCN (27 Da) is common in nitrile fragmentation pathways.[1]

Handling & Stability Protocol

Parameter	Recommendation
Storage	Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic as HCl salt.[1]
Solubility	Highly soluble in DMSO, Methanol, Water.[1] Sparingly soluble in DCM/Ether.[1]
Stability	Stable to ambient hydrolysis.[1] The nitrile group requires harsh acidic/basic conditions or catalysis to hydrolyze.[1]
Safety	Warning: Nitrile compounds can release cyanide under extreme metabolic or combustion conditions.[1] Treat as acutely toxic.[1] Use standard PPE (Gloves, Goggles, Fume Hood).[1]

References

• PubChem. cis-4-Amino-1-methyl-cyclohexanecarbonitrile (Compound Summary). National Library of Medicine.[1] [Link][1]

• Fleming, I. Stereochemistry of the Alkylation of Cyclohexyl Enolates. In Molecular Orbitals and Organic Chemical Reactions. Wiley-Interscience.[1] (General mechanistic grounding for Step 2).

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• 1. cis-4-Amino-1-methyl-cyclohexanecarbonitrile | C8H14N2 | CID 89814210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1513267-68-9|1-(Aminomethyl)cyclohexane-1-carbonitrile|BLD Pharm [bldpharm.com]
• 3. 1513267-68-9|1-(Aminomethyl)cyclohexane-1-carbonitrile|BLD Pharm [bldpharm.com]
• 4. 1638765-32-8|cis-3-Aminocyclobutanecarbonitrile hydrochloride|BLD Pharm [bldpharm.com]
• 5. 1638765-32-8|cis-3-Aminocyclobutanecarbonitrile hydrochloride|BLD Pharm [bldpharm.com]
• 6. EP4402276A1 - Process to produce (1 r, 4 r)-4-substituted cyclohexane-1-amines - Google Patents [patents.google.com]

4-Amino-1-methylcyclohexanecarbonitrile: Nomenclature, Stereochemical Profiling, and Synthetic Methodologies

Executive Summary

4-Amino-1-methylcyclohexanecarbonitrile is a highly specialized, rigid bifunctional aliphatic scaffold. In modern drug discovery, functionalized cyclohexanes are frequently deployed as structural linkers or pharmacophore cores to restrict the conformational flexibility of active pharmaceutical ingredients (APIs). Specifically, derivatives of this compound have been utilized in the synthesis of potent kinase inhibitors targeting the Ras/Raf/MEK/ERK signaling cascade, a critical pathway in oncology[1].

This technical whitepaper provides an in-depth analysis of the compound’s nomenclature, stereochemical properties, and a field-proven, self-validating synthetic protocol designed for high-yield isolation.

Chemical Identity and Nomenclature

The systematic IUPAC nomenclature for this scaffold is 4-amino-1-methylcyclohexane-1-carbonitrile [2]. Because the cyclohexane ring is 1,4-disubstituted and possesses a plane of symmetry passing through the C1 and C4 carbons, the molecule is achiral (meso-like) but exists as two distinct diastereomers: cis and trans.

To ensure precise tracking across chemical databases and inventory systems, the compound is registered under several distinct CAS numbers depending on its stereochemistry and salt form.

Table 1: Chemical Identifiers and Synonyms

Property / Identifier	Value
IUPAC Name	4-amino-1-methylcyclohexane-1-carbonitrile[2]
Molecular Formula	C8H14N2[2]
Molecular Weight	138.21 g/mol [2]
CAS Registry Number (cis)	1455037-09-8[3]
CAS Registry Number (trans)	1455039-14-1[2]
CAS Registry Number (HCl salt)	2940857-76-9[4]
SMILES	CC1(CCC(CC1)N)C#N[2]
InChIKey	YGYJKSYPGFXNGC-UHFFFAOYSA-N[2]

Stereochemistry and Conformational Analysis

Understanding the conformational equilibrium of 4-amino-1-methylcyclohexanecarbonitrile requires analyzing the steric demands (A-values) of its three substituents:

• Cyano group (-CN): Being linear, it exerts minimal 1,3-diaxial interactions and possesses a very low A-value (~0.2 kcal/mol).

• Methyl group (-CH3): Highly sterically demanding with a large A-value (~1.7 kcal/mol).

• Amino group (-NH2): Intermediate steric demand with an A-value of ~1.2–1.4 kcal/mol.

Causality of Stereochemical Stability: Because the methyl group is the most sterically demanding, the lowest energy conformer will universally position the C1-methyl group in the equatorial orientation to minimize severe 1,3-diaxial strain. Consequently, the stereochemical designation (cis vs. trans) is dictated by the relative axial/equatorial positioning of the C4-amino group.

In the cis isomer (where the highest priority groups at C1 and C4, -CN and -NH2, are on the same face of the ring), the optimal chair conformation places the bulky -CH3 group equatorial, the -CN group axial, and the -NH2 group equatorial. Because both the -CH3 and -NH2 groups occupy equatorial positions, this conformer is thermodynamically highly stable. This thermodynamic preference explains why the cis isomer is frequently isolated as the major product or preferred building block in pharmaceutical libraries.

Signaling Pathway Context

As a rigid linker, this compound is utilized to synthesize inhibitors for the Ras/Raf/MEK/ERK pathway[1]. The rigid cyclohexane core properly orients the pharmacophores to bind within the ATP-binding pocket of Raf kinases, preventing the phosphorylation cascade that leads to unchecked cellular proliferation in oncogenesis.

Fig 1: Ras/Raf/MEK/ERK signaling cascade targeted by scaffold derivatives.

Experimental Methodologies: Step-by-Step Synthesis

The following self-validating synthetic workflow is adapted from established patent literature (e.g., ) for the preparation of cis/trans-4-amino-1-methylcyclohexanecarbonitrile[1].

Phase 1: Alpha-Alkylation of the Nitrile

• Objective: Introduce the C1 methyl group.

• Causality: Lithium bis(trimethylsilyl)amide (LiHMDS) is utilized because it is a non-nucleophilic strong base. It selectively deprotonates the alpha-carbon of the starting material without attacking the highly electrophilic nitrile carbon.

• Cool a solution of 1,4-dioxaspiro[4.5]decane-8-carbonitrile (1.0 eq, ~6.0 mmol) in anhydrous THF (12 mL) to 0 °C under an inert atmosphere (N2 or Ar).

• Add LiHMDS (1.0 M in THF, 1.15 eq) dropwise. Stir at 0 °C for 1 hour to ensure complete enolate formation.

• Add iodomethane (MeI, 1.0 eq) dropwise. Stir at 0 °C for 1 hour.

• Self-Validation Step: Quench with saturated aqueous NH₄Cl. Extract with EtOAc, dry over MgSO₄, and concentrate. The intermediate (8-methyl-1,4-dioxaspiro[4.5]decane-8-carbonitrile) must be validated via ¹H NMR. Look for a distinct singlet at ~1.41 ppm, which confirms the successful incorporation of the new methyl group[1].

Phase 2: Ketal Deprotection

• Objective: Unmask the C4 ketone for subsequent amination.

• Dissolve the crude intermediate in THF (15 mL).

• Add 3M aqueous HCl (15 mL). Heat the biphasic mixture to 50 °C for 5 hours.

• Causality: The highly acidic environment hydrolyzes the ethylene glycol ketal. Heat drives the equilibrium to completion, releasing the volatile ethylene glycol into the aqueous layer and yielding 1-methyl-4-oxocyclohexanecarbonitrile.

• Cool to room temperature, neutralize with 3M NaOH, and extract with Dichloromethane (DCM). Dry over Na₂SO₄ and concentrate.

Phase 3: Reductive Amination

• Objective: Convert the ketone to the primary amine.

• Dissolve 1-methyl-4-oxocyclohexanecarbonitrile (1.0 eq, ~5.1 mmol) and Ammonium Acetate (NH₄OAc, 10.0 eq) in Methanol (10 mL). Stir at room temperature for 4 hours.

  • Causality: The massive thermodynamic excess of NH₄OAc drives the equilibrium toward the formation of the imine/iminium intermediate.

• Add Sodium Cyanoborohydride (NaBH₃CN, 1.2 eq) and stir overnight at room temperature.

  • Causality: NaBH₃CN is uniquely suited for this Borch-type reduction. Unlike NaBH₄, it is stable in the slightly acidic conditions required for imine formation and selectively reduces the iminium ion over the unreacted ketone.

• Concentrate the mixture to dryness. Dissolve the residue in 2N HCl and stir for 30 minutes.

  • Self-Validation Step: This acidic stir is critical to destroy residual cyanoborohydride and hydrolyze any stable boron-amine complexes, ensuring accurate yield calculation.

• Wash with an organic solvent to remove non-basic impurities, basify the aqueous layer, and extract the final product. The resulting cis/trans mixture can be separated via chiral chromatography or selective crystallization of the hydrochloride salt[5].

Fig 2: Three-step self-validating synthetic workflow for the title compound.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 89814210, cis-4-Amino-1-methyl-cyclohexanecarbonitrile." PubChem,[Link]

• World Intellectual Property Organization. "WO 2013/134298 A1: Raf Inhibitor Compounds." WIPO PATENTSCOPE,[Link]

• Chemical Register. "4-Amino-1-methylcyclohexane-1-carbonitrile hydrochloride." Chemical Register, [Link]

Sources

• 1. commonorganicchemistry.com [commonorganicchemistry.com]
• 2. cis-4-Amino-1-methyl-cyclohexanecarbonitrile | C8H14N2 | CID 89814210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cis-4-amino-1-methyl-cyclohexanecarbonitrile,1455037-09-8-Amadis Chemical [amadischem.com]
• 4. CAS 2940857-76-9 | Sigma-Aldrich [sigmaaldrich.com]
• 5. 4-Amino-1-methylcyclohexane-1-carbonitrile hydrochloride (CAS No. 2231675-74-2) Suppliers @ ChemicalRegister.com [chemicalregister.com]

Safety, Handling, and Toxicological Profiling of 1-Amino-4-methylcyclohexane-1-carbonitrile: A Technical Guide for Scale-Up Synthesis

Executive Summary

In modern pharmaceutical development, α-aminonitriles serve as critical synthetic intermediates, particularly in the synthesis of conformationally constrained amino acids, gabapentinoid analogs, and complex active pharmaceutical ingredients (APIs)[1]. 1-Amino-4-methylcyclohexane-1-carbonitrile is a prime example of such an intermediate. While highly valuable for its structural rigidity, its dual functionality—a basic amine and a labile nitrile group on the same carbon—presents unique toxicological and handling challenges.

As a Senior Application Scientist, I have structured this whitepaper to move beyond standard Safety Data Sheet (SDS) boilerplate. This guide provides a deep dive into the physicochemical causality behind the compound's hazards, the metabolic pathways that dictate its toxicity, and field-proven, self-validating protocols for safe laboratory handling and scale-up[2].

Physicochemical Profiling & Material Characterization

Understanding the physical state and stability of your intermediate is the first step in risk mitigation. The compound is commercially available in two primary forms: the free base and the hydrochloride (HCl) salt[3][4]. The choice of form drastically alters its volatility, solubility, and handling requirements.

Quantitative Data Summary

Property	Free Base Form	Hydrochloride (HCl) Salt
CAS Number	519181-20-5	92334-10-6
Molecular Formula	C₈H₁₄N₂	C₈H₁₅ClN₂
Molecular Weight	138.21 g/mol	174.67 g/mol
Physical State	Viscous liquid / Low-melting solid	Crystalline solid (Powder)
Solubility	Dichloromethane, Ethyl Acetate, Ether	Water, Methanol, DMSO
Stability	Prone to oxidation; moisture sensitive	Highly stable under ambient conditions
Primary GHS Hazards	Acute Tox. 4, Skin Irrit. 2	Acute Tox. 4, Eye Irrit. 2A, STOT SE 3

Expert Insight on Causality: The free base is a classic product of the Strecker amino acid synthesis. Because the formation of α-aminonitriles is reversible, exposing the free base to extreme aqueous heat or strong acids without proper trapping can lead to retro-Strecker degradation, releasing highly toxic hydrogen cyanide (HCN) gas. The HCl salt (CAS 92334-10-6) is significantly safer to handle on the benchtop due to its crystalline nature, which eliminates the inhalation risk of volatile free amines and stabilizes the molecule against degradation[5].

Toxicological Mechanisms & Hazard Classification

Standard SDS documentation lists hazard statements such as H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H315/H319 (Skin/Eye irritation)[6]. However, effective risk management requires understanding why these hazards exist.

The Mechanism of Toxicity

The primary systemic hazard of 1-Amino-4-methylcyclohexane-1-carbonitrile stems from its potential to act as a cyanogenic glycoside analog in vivo. If absorbed systemically (via dermal penetration or ingestion), the molecule undergoes hepatic metabolism. Cytochrome P450 enzymes facilitate oxidative dealkylation, which can cleave the labile cyano group, releasing free cyanide ions (CN⁻).

These cyanide ions possess a profound affinity for the ferric (Fe³⁺) heme group in cytochrome c oxidase (Complex IV of the mitochondrial electron transport chain). Binding halts oxidative phosphorylation, leading to rapid cellular hypoxia, ATP depletion, and potentially fatal metabolic acidosis.

Figure 1: Toxicological pathway illustrating the metabolic degradation of α-aminonitriles into free cyanide.

Self-Validating Experimental Protocols for Safe Handling

To ensure absolute safety during scale-up, protocols cannot rely on assumption; they must be self-validating systems . This means every critical safety step must include a measurable analytical check to confirm its success before proceeding to the next step.

Protocol: Safe Handling and Cyanide-Quenching Workflow

When utilizing 1-Amino-4-methylcyclohexane-1-carbonitrile in synthesis, the post-reaction aqueous waste will likely contain unreacted aminonitrile or trace free cyanide. The following protocol ensures safe destruction of these hazards.

Step 1: Pre-Reaction Setup

• Action: Conduct all operations in a certified fume hood. Equip personnel with nitrile gloves (double-gloved), a chemical-resistant lab coat, and safety goggles.

• Causality: The free base can penetrate standard latex. Double-gloving with nitrile provides a necessary barrier against dermal absorption (H312).

Step 2: Alkalinization of Waste (The Critical Check)

• Action: Transfer aqueous reaction waste to a wide-mouth quenching vessel. Slowly add 1M NaOH under continuous stirring until the pH is strictly ≥ 10.

• Causality: Hydrogen cyanide (HCN) has a pKa of ~9.2. If the solution is acidic or neutral, highly volatile and lethal HCN gas will evolve. Driving the pH above 10 ensures >90% of the species exists as the non-volatile CN⁻ anion.

• Self-Validation: Dip a broad-range pH indicator strip into the solution. Do not proceed unless the strip visually confirms a pH > 10.

Step 3: Oxidative Quenching

• Action: Slowly add an excess of 10-15% aqueous sodium hypochlorite (NaOCl, bleach) while maintaining the internal temperature below 40°C using an ice bath.

• Causality: Hypochlorite oxidizes the highly toxic cyanide ion (CN⁻) into the relatively benign cyanate ion (OCN⁻). The reaction is exothermic; controlling the temperature prevents the thermal degradation of unreacted hypochlorite.

Step 4: Validation of Excess Oxidant

• Action: After 30 minutes of stirring, test the solution with Potassium Iodide (KI)-Starch paper.

• Self-Validation: A rapid color change to deep blue/black confirms the presence of excess hypochlorite. This is the ultimate self-validating step: if excess oxidant is present, it chemically guarantees that all available cyanide has been successfully oxidized. If the paper remains white, add more NaOCl and wait 15 minutes before re-testing.

Figure 2: Self-validating workflow for the safe handling and oxidative quenching of aminonitrile waste.

Emergency Response & Spill Mitigation

Even with rigorous protocols, accidental exposure can occur. Immediate, targeted action is required based on the compound's chemical properties.

• Solid Spills (HCl Salt): Do not sweep dry, as this creates respirable dust (H335)[6]. Lightly dampen the powder with a 1M NaOH solution to suppress dust and stabilize any trace free cyanide, then absorb with inert material (e.g., vermiculite) and transfer to a sealed hazardous waste container.

• Liquid Spills (Free Base): Evacuate the immediate area. Wearing a respirator with an organic vapor/acid gas cartridge, cover the spill with a 1:1 mixture of sodium carbonate and sand to neutralize and absorb.

• Human Exposure: In the event of significant inhalation or ingestion, immediately administer high-flow oxygen. Medical personnel should be informed that the compound is an α-aminonitrile, which may necessitate the deployment of a standard Cyanide Antidote Kit (Hydroxocobalamin or Sodium Nitrite/Sodium Thiosulfate) depending on the severity of systemic toxicity.

References

• Pharmaffiliates. "API Impurities and Reference Standards: 1-Amino-4-methylcyclohexane-1-carbonitrile." Pharmaffiliates Analytics & Synthetics. Available at:[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. enamine.enamine.net [enamine.enamine.net]
• 3. 92334-10-6|1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride|BLD Pharm [bldpharm.com]
• 4. 5496-10-6 | 1-Aminocyclohexanecarbonitrile | Aliphatic Cyclic Hydrocarbons | Ambeed.com [ambeed.com]
• 5. 1-amino-4-methylcyclohexane-1-carbonitrile hydrochloride | 92334-10-6 [sigmaaldrich.com]
• 6. 135908-50-8|4-Aminobicyclo[2.2.2]octane-1-carbonitrile|BLD Pharm [bldpharm.com]

1-Amino-4-methylcyclohexane-1-carbonitrile melting point and boiling point

The following technical guide details the physicochemical properties, synthesis, and experimental characterization of 1-Amino-4-methylcyclohexane-1-carbonitrile .

Physicochemical Profiling, Synthesis, and Characterization

Executive Summary

1-Amino-4-methylcyclohexane-1-carbonitrile (CAS: 1935307-01-9 for free base; 92334-10-6 for HCl salt) is a critical cycloaliphatic scaffold used in the synthesis of non-natural amino acids and pharmaceutical intermediates.[1] It is structurally derived from the Strecker reaction of 4-methylcyclohexanone.[1]

Due to the inherent instability of

-aminonitriles (retro-Strecker equilibrium), this compound is frequently handled as its hydrochloride salt. This guide provides the estimated thermodynamic boundaries for the free base and the solid-state characteristics of the salt, grounded in comparative analog analysis.

Key Physical Data Overview:

Property	Free Base (Estimated)	Hydrochloride Salt (Experimental)
Physical State	Low-melting solid or viscous liquid	Crystalline Solid
Melting Point	35 – 45 °C (Est.)	>200 °C (Decomposition)
Boiling Point	95 – 105 °C @ 10 Torr (Est.)[1]	N/A (Sublimes/Decomposes)

| Stability | Moisture sensitive; Retro-Strecker prone | Stable; Hygroscopic |[1]

Chemical Identity & Stereochemistry

The molecule features a cyclohexane ring substituted at the 4-position with a methyl group and at the 1-position with both an amino and a nitrile group.[1] This creates a quaternary center at C1 and introduces geometric isomerism.[1]

• IUPAC Name: 1-Amino-4-methylcyclohexane-1-carbonitrile[1][2]

• Molecular Formula:

  [1][3]

• Molecular Weight: 138.21 g/mol [1][3]

• Stereoisomers: The compound exists as cis and trans diastereomers, defined by the relationship between the C4-Methyl group and the C1-Amino group.[1]

  • (1s,4s)-isomer (cis): Amino group and Methyl group on the same side.[1]

  • (1r,4r)-isomer (trans): Amino group and Methyl group on opposite sides.[1]

Structural Visualization

The following diagram illustrates the stereochemical relationship and the connectivity.

Figure 1: Stereochemical divergence of the target aminonitrile.

Thermodynamic Properties Analysis

3.1 Melting Point (MP)

Direct experimental melting points for the free base are rarely reported in open literature because the compound is often an oil or semi-solid that is immediately processed or converted to a salt.[1]

• Free Base Analysis:

  • Analog Baseline: The unsubstituted analog, 1-aminocyclohexanecarbonitrile (CAS 5496-10-6), has a reported melting point of 32 °C .[1]

  • Structural Effect:[1] The addition of a 4-methyl group reduces molecular symmetry slightly but increases molecular weight and van der Waals surface area.[1] This typically results in a moderate increase in melting point.[1]

  • Prediction: The MP of the free base is estimated to be in the 35–45 °C range.[1] It may appear as a waxy solid that melts upon gentle warming.[1]

• Hydrochloride Salt Analysis:

  • Amine salts possess strong ionic lattice energy.[1]

  • Observation: Commercial certificates of analysis (CoA) for the HCl salt (CAS 92334-10-6) describe it strictly as a "Solid".

  • Range: Like most

    -aminonitrile salts, it does not exhibit a clean melting point but rather undergoes decomposition (charring/browning) above 200 °C .[1]

3.2 Boiling Point (BP)

• Free Base Analysis:

  • Analog Baseline: 1-aminocyclohexanecarbonitrile boils at 81–83 °C at 10 Torr .[1][4]

  • Estimation: The 4-methyl group adds approximately 14 g/mol and increases lipophilicity.[1] Using standard boiling point elevation rules for homologous series (approx. +15–20 °C per methyl group in cyclic systems), the estimated boiling point is 95–105 °C at 10 Torr .[1]

  • Warning: Distillation must be performed under high vacuum (<10 Torr).[1] At atmospheric pressure, the compound is likely to decompose (retro-Strecker) before boiling.

Synthesis & Isolation Protocol

The synthesis follows a classic Strecker protocol.[1] The choice of cyanide source and conditions dictates the yield and safety profile.[1]

4.1 Reaction Pathway

The reaction involves the condensation of 4-methylcyclohexanone with ammonia (or ammonium chloride) and a cyanide source (NaCN or KCN).

Figure 2: Strecker synthesis pathway from ketone precursor.

4.2 Detailed Methodology

• Reagent Prep: Dissolve 4-methylcyclohexanone (1.0 eq) in methanol.

• Amine Source: Add ammonium chloride (1.1 eq) and 25% aqueous ammonia (2.0 eq). Stir for 20 minutes to facilitate imine formation.

• Cyanide Addition: Caution: Perform in a well-ventilated fume hood. Add sodium cyanide (1.1 eq) dropwise as an aqueous solution.[1]

• Reaction: Stir at room temperature for 12–24 hours.

• Work-up (Free Base):

  • Extract with diethyl ether or dichloromethane.[1]

  • Wash organic layer with water (to remove unreacted cyanide) and brine.[1]

  • Dry over anhydrous

    .[1]

  • Critical Step: Evaporate solvent under reduced pressure at <40 °C. Do not overheat, as the product is thermally labile.[1]

• Salt Formation (Recommended): Dissolve the crude oil in diethyl ether and bubble dry HCl gas (or add 4M HCl in dioxane). The hydrochloride salt will precipitate as a white solid.[1] Filter and wash with cold ether.[1]

Experimental Characterization Protocols

5.1 Melting Point Determination (DSC)

For the HCl salt, standard capillary melting point apparatus is often insufficient due to decomposition.[1] Differential Scanning Calorimetry (DSC) is the gold standard.[1]

• Protocol:

  • Weigh 2–5 mg of the dried salt into an aluminum pan.

  • Seal with a pinhole lid (to allow gas escape during decomposition).[1]

  • Ramp temperature at 10 °C/min from 40 °C to 250 °C under nitrogen flow (50 mL/min).

  • Data Interpretation: Look for a sharp endotherm (melting) followed immediately by an exotherm or erratic baseline (decomposition).[1]

5.2 Boiling Point Determination (Vacuum Distillation)

• Apparatus: Short-path distillation head (Vigreux column recommended for isomer separation).

• Pressure: Maintain vacuum at <5 Torr if possible.

• Procedure:

  • Heat the oil bath slowly.

  • Collect fractions.[1] The "cis" and "trans" isomers may have slightly different boiling points (typically separated by 2–5 °C), but chromatographic separation is usually superior.[1]

References

• PubChem. (2025).[1][5][6] 4-Amino-1-methylcyclohexane-1-carbonitrile. National Library of Medicine.[1] Link

• Sigma-Aldrich. (2025).[1] 1-Aminocyclohexanecarbonitrile (Analog Data). Link

• Organic Syntheses. (1955).[1] Strecker Synthesis of alpha-Amino Nitriles. Org. Synth. Coll. Vol. 3, p. 88. Link[1]

• ChemScene. (2025). Product Analysis: 4-Amino-1-methylcyclohexane-1-carbonitrile. Link

• Mundy, B. P., et al. (2005).[1] Name Reactions and Reagents in Organic Synthesis. Wiley-Interscience.[1] (Reference for Strecker Reaction Mechanism).

Sources

• 1. 1-Aminocyclohexanecarbonitrile | C7H12N2 | CID 79635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 92334-10-6|1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride|BLD Pharm [bldpharm.com]
• 3. chemscene.com [chemscene.com]
• 4. echemi.com [echemi.com]
• 5. 4-Methylcyclohexane-1-carbonitrile | C8H13N | CID 13685275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Amino-4-methylcyclohexane-1-carboxylic acid | C8H15NO2 | CID 22283648 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

1-Amino-4-methylcyclohexane-1-carbonitrile as Cathepsin K inhibitor intermediate

Application Note & Protocols

Topic: 1-Amino-4-methylcyclohexane-1-carbonitrile: A Core Scaffold for the Development of Potent and Selective Cathepsin K Inhibitors

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, pharmacology, and drug discovery.

Abstract

Cathepsin K (CatK), a lysosomal cysteine protease predominantly expressed in osteoclasts, is a principal mediator of type I collagen degradation in bone.[1][2][3] Its critical role in bone resorption has established it as a high-value therapeutic target for diseases characterized by excessive bone loss, such as osteoporosis.[4][5] The development of small molecule inhibitors for CatK has been a major focus of pharmaceutical research, aiming to reduce bone resorption while minimally affecting bone formation.[2][6] This application note details the synthesis and application of 1-Amino-4-methylcyclohexane-1-carbonitrile, a key α-aminonitrile intermediate, which serves as a versatile building block for a class of potent CatK inhibitors. We provide detailed, field-tested protocols for the synthesis of this intermediate via the Strecker reaction, its subsequent elaboration into an advanced inhibitor precursor, and a representative biochemical assay for evaluating the inhibitory potency of the final compounds.

Introduction: The Rationale for Targeting Cathepsin K

Bone remodeling is a dynamic physiological process balancing the bone-degrading activity of osteoclasts and the bone-forming activity of osteoblasts.[1] In pathological states like osteoporosis, this balance shifts towards excessive resorption, leading to microarchitectural deterioration and increased fracture risk.[2] Cathepsin K is the primary protease responsible for the degradation of the organic bone matrix, which is ~90% type I collagen.[2] Unlike other proteases, CatK has the unique ability to cleave the triple-helical structure of collagen, making its inhibition a highly attractive strategy for an anti-resorptive therapy.[2][7]

Nitrile-containing compounds have emerged as a prominent class of cysteine protease inhibitors. The aminonitrile moiety, as found in 1-Amino-4-methylcyclohexane-1-carbonitrile, provides a critical anchor point (the "warhead") that can interact with the active site cysteine residue (Cys25) of Cathepsin K.[1] The substituted cyclohexane ring provides a rigid, three-dimensional scaffold that can be functionalized to achieve high potency and selectivity by occupying the S2 and S3 subsites of the enzyme's active site.[8][9]

This guide focuses on providing the foundational chemistry and biology workflows necessary for utilizing this key intermediate in a CatK inhibitor discovery program.

Synthesis of the Key Intermediate: 1-Amino-4-methylcyclohexane-1-carbonitrile

The most direct and efficient method for preparing α-aminonitriles is the Strecker synthesis.[10][11] This robust, one-pot, three-component reaction involves the condensation of a ketone (4-methylcyclohexanone), an ammonia source (ammonium chloride), and a cyanide source (potassium cyanide).[12][13]

Chemical Profile

Property	Value	Source
IUPAC Name	1-Amino-4-methylcyclohexane-1-carbonitrile	N/A
Molecular Formula	C₈H₁₄N₂	ChemScene[14]
Molecular Weight	138.21 g/mol	ChemScene[14]
CAS Number (Parent)	1935307-01-9 (for 4-amino isomer)	ChemScene[14]
Appearance	Expected to be a white to off-white solid	N/A

Note: The CAS number provided is for a structural isomer. The exact 1-amino isomer may have a different CAS number or may not be commercially available, necessitating the synthesis described below.

Protocol 2.1: Strecker Synthesis of 1-Amino-4-methylcyclohexane-1-carbonitrile

This protocol is adapted from established Strecker reaction methodologies.[10][11][13][15]

Materials & Reagents:

• 4-Methylcyclohexanone (98%)

• Ammonium Chloride (NH₄Cl, ≥99.5%)

• Potassium Cyanide (KCN, ≥97%)

• Methanol (MeOH, ACS Grade)

• Deionized Water (H₂O)

• Diethyl Ether (Et₂O, ACS Grade)

• Magnesium Sulfate (MgSO₄, anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hot plate

• Ice bath

Safety Precautions:

• EXTREME CAUTION: Potassium cyanide (KCN) is highly toxic. Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Acidification of cyanide salts liberates highly toxic hydrogen cyanide (HCN) gas. Ensure all waste is quenched and disposed of according to institutional safety guidelines. Do not mix cyanide waste with acid.

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine ammonium chloride (5.9 g, 110 mmol) and potassium cyanide (6.5 g, 100 mmol) in 50 mL of methanol. Stir the suspension for 15 minutes at room temperature.

• Addition of Ketone: To the stirred suspension, add 4-methylcyclohexanone (11.2 g, 100 mmol) dropwise over 10 minutes.

• Reaction: Tightly stopper the flask and stir the mixture at room temperature for 72 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: a. Pour the reaction mixture into a separatory funnel containing 100 mL of deionized water and 100 mL of diethyl ether. b. Shake the funnel vigorously and allow the layers to separate. c. Extract the aqueous layer with two additional 50 mL portions of diethyl ether. d. Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification (Optional): The crude product may be of sufficient purity for the next step. If further purification is required, it can be achieved by column chromatography on silica gel or by recrystallization.

Expertise & Experience Notes:

• Why NH₄Cl? Ammonium chloride serves as a convenient, solid source of ammonia (NH₃) in equilibrium and also provides a mildly acidic medium to protonate the ketone's carbonyl oxygen, activating it for nucleophilic attack.[13]

• Reaction Time: Strecker reactions with sterically hindered ketones can be slow. A 72-hour reaction time is a good starting point, but monitoring is key.

• Solvent Choice: Methanol is a common solvent as it effectively dissolves the reagents. An aqueous methanol system can also be used.[15]

• Work-up Rationale: The aqueous work-up removes unreacted inorganic salts (KCN, NH₄Cl, KCl). Diethyl ether is a suitable solvent for extracting the relatively nonpolar aminonitrile product.

Diagram: Synthesis of the Aminonitrile Intermediate

Caption: Fig 1. Strecker synthesis of the key intermediate.

Application in Cathepsin K Inhibitor Synthesis

The synthesized 1-Amino-4-methylcyclohexane-1-carbonitrile is a versatile scaffold. The primary amine serves as a nucleophilic handle for elaboration, typically through acylation, to introduce moieties that will interact with the S2 and S3 pockets of the CatK active site. This protocol describes a representative acylation to form an amide bond, a common feature in many CatK inhibitors.

Protocol 3.1: Acylation of the Aminonitrile Intermediate

Materials & Reagents:

• 1-Amino-4-methylcyclohexane-1-carbonitrile (from Protocol 2.1)

• A representative acylating agent (e.g., 4-biphenylacetyl chloride)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

Procedure:

• Reaction Setup: Dissolve 1-Amino-4-methylcyclohexane-1-carbonitrile (1.38 g, 10 mmol) in 50 mL of anhydrous dichloromethane in a 100 mL round-bottom flask under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (2.1 mL, 15 mmol) to the solution.

• Acylation: Slowly add a solution of 4-biphenylacetyl chloride (2.54 g, 11 mmol) in 20 mL of anhydrous DCM to the reaction mixture dropwise over 20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC or LC-MS.

• Quenching and Work-up: a. Pour the reaction mixture into a separatory funnel containing 50 mL of saturated NaHCO₃ solution to quench the reaction and neutralize excess acid. b. Separate the layers and wash the organic layer sequentially with 50 mL of deionized water and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude amide by flash column chromatography on silica gel to yield the final product.

Expertise & Experience Notes:

• Choice of Base: A non-nucleophilic organic base like TEA or DIPEA is crucial to scavenge the HCl generated during the acylation reaction without competing with the primary amine nucleophile.

• Anhydrous Conditions: The use of anhydrous solvent and a nitrogen atmosphere is important to prevent hydrolysis of the highly reactive acyl chloride.

• Acylating Agent: The choice of acylating agent is central to the drug design strategy. The 4-biphenylacetyl group is representative of a moiety designed to fit into the S2/S3 pocket of CatK.[8]

Analytical Characterization

Verifying the identity and purity of the synthesized compounds is a critical step. Standard analytical techniques should be employed.

Technique	Intermediate (Aminonitrile)	Acylated Product (Amide)
¹H NMR	Signals corresponding to the cyclohexane ring protons and the methyl group. The absence of the ketone carbonyl is a key indicator.	Appearance of new aromatic signals from the biphenyl group and an amide N-H proton signal.
¹³C NMR	A characteristic signal for the nitrile carbon (C≡N) around 120 ppm and the quaternary carbon (C-NH₂) around 50-60 ppm.	A new carbonyl carbon signal (C=O) around 170 ppm.
FT-IR	A sharp, medium-intensity C≡N stretch around 2230-2250 cm⁻¹.[16] N-H stretching bands for the primary amine.	A strong C=O stretch for the amide around 1650 cm⁻¹. The C≡N stretch remains.
Mass Spec	A molecular ion peak [M+H]⁺ corresponding to the calculated mass (139.12).	A molecular ion peak [M+H]⁺ corresponding to the new calculated mass.
HPLC	A single major peak indicating high purity.	A single major peak with a different retention time from the starting material.

Biochemical Evaluation: Cathepsin K Inhibition Assay

Once a potential inhibitor is synthesized, its potency must be determined. A fluorometric activity assay is a standard method for measuring enzyme inhibition and calculating the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 5.1: Fluorometric Cathepsin K Activity Assay

This protocol is based on principles from commercially available kits.[17]

Materials & Reagents:

• Recombinant Human Cathepsin K

• Assay Buffer (e.g., 100 mM Sodium Acetate, 5 mM DTT, 5 mM EDTA, pH 5.5)

• Fluorogenic Substrate (e.g., Z-LR-AMC, Ac-LR-AFC)

• Test Compound (dissolved in DMSO)

• 96-well black microplate

• Fluorescence microplate reader (Excitation/Emission ~380/460 nm for AMC or ~400/505 nm for AFC)

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 1 mM. Further dilute these stock solutions into Assay Buffer to the desired final concentrations. Ensure the final DMSO concentration in the well is ≤1%.

• Reaction Setup: To each well of the 96-well plate, add the following in order: a. Assay Buffer to make up the final volume (e.g., to 100 µL). b. 10 µL of the diluted test compound (or DMSO for control wells). c. 20 µL of Cathepsin K enzyme solution (pre-diluted in Assay Buffer).

• Pre-incubation: Gently tap the plate to mix and pre-incubate for 15 minutes at 37 °C to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add 20 µL of the fluorogenic substrate solution to each well to start the reaction.

• Measurement: Immediately place the plate in the microplate reader. Measure the fluorescence intensity kinetically every 1-2 minutes for 30-60 minutes at 37 °C.

• Data Analysis: a. Determine the rate of reaction (slope of fluorescence vs. time) for each well. b. Calculate the percent inhibition for each compound concentration relative to the DMSO control. c. Plot percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Diagram: Overall Drug Discovery Workflow

Caption: Fig 2. Workflow from intermediate synthesis to biological evaluation.

Conclusion

1-Amino-4-methylcyclohexane-1-carbonitrile represents a strategically important and highly versatile intermediate for the synthesis of Cathepsin K inhibitors. The Strecker synthesis provides a straightforward and scalable route to this key building block. Subsequent functionalization of its primary amine allows for systematic exploration of the structure-activity relationship (SAR) needed to optimize inhibitor potency and selectivity. The protocols outlined in this application note provide a robust framework for chemists and biologists to synthesize, elaborate, and evaluate novel compounds based on this core scaffold, accelerating the discovery of new therapeutics for osteoporosis and other bone-related disorders.

References

• Review of Cathepsin K Inhibitor Development and the Potential Role of Phytochemicals. (2024). MDPI.
• Cathepsin K Inhibitors for Osteoporosis: Biology, Potential Clinical Utility, and Lessons Learned. (n.d.). PMC.
• Strecker-Derived Methodology for Library Synthesis of N-Acyl
• Cathepsin K: The Action in and Beyond Bone. (n.d.). Frontiers.
• SensiZyme Cathepsin K Activity Assay Kit (CS1150). (n.d.). Sigma-Aldrich.
• The Strecker Synthesis of Amino Acids. (2018). Master Organic Chemistry.
• Synthesis and Characterization of New Complexes of (NP-Amino Diphenyl Amine) Amino (2-Hydroxy Phenyl) Acetonitrile. (2012). IOSR Journal.
• A practical enantioselective synthesis of odanacatib, a potent Cathepsin K inhibitor, via triflate displacement of an alpha-trifluoromethylbenzyl trifl
• Highly potent inhibitors of cathepsin K with a differently positioned cyanohydrazide warhead: structural analysis of binding mode to mature and zymogen-like enzymes. (2022). PMC.
• Synthesis, Characterization and Antibacterial Activity Study of New-Aminonitrile Complexes with Mn(II), Co(II), Ni(II), Cu(II) and Zn(II) Metal Ions. (2025). Al-Nahrain Journal of Science (ANJS).
• Strecker amino acid synthesis. (n.d.). Wikipedia.
• 1935307-01-9 | 4-Amino-1-methylcyclohexane-1-carbonitrile. (n.d.). ChemScene.
• Strecker Synthesis. (n.d.). Master Organic Chemistry.
• Cathepsin K Activity Assay Kit (Fluorometric) (ab65303). (n.d.). Abcam.
• Carbon-11 labeled cathepsin K inhibitors: Syntheses and preliminary in vivo evalu
• In silico Analysis of the Cathepsin K Binding Affinity and Pharmacokinetics of 2-Cyanopyrimidine Deriv
• Osteoclast-specific cathepsin K deletion stimulates S1P-dependent bone form
• 4-alkoxy cyclohexane-1 amino carboxylic acid ester and preparation method thereof. (n.d.).
• Cathepsin K in Pathological Conditions and New Therapeutic and Diagnostic Perspectives. (2022). MDPI.
• Design of potent and selective human cathepsin K inhibitors th

Sources

• 1. mdpi.com [mdpi.com]
• 2. Cathepsin K Inhibitors for Osteoporosis: Biology, Potential Clinical Utility, and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carbon-11 labeled cathepsin K inhibitors: Syntheses and preliminary in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Cathepsin K: The Action in and Beyond Bone [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. JCI - Osteoclast-specific cathepsin K deletion stimulates S1P-dependent bone formation [jci.org]
• 7. Highly potent inhibitors of cathepsin K with a differently positioned cyanohydrazide warhead: structural analysis of binding mode to mature and zymogen-like enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jscimedcentral.com [jscimedcentral.com]
• 9. Design of potent and selective human cathepsin K inhibitors that span the active site - PMC [pmc.ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 12. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. chemscene.com [chemscene.com]
• 15. KR100758620B1 - 4-alkoxy cyclohexane-1 amino carboxylic acid ester and preparation method thereof - Google Patents [patents.google.com]
• 16. iosrjournals.org [iosrjournals.org]
• 17. sigmaaldrich.com [sigmaaldrich.com]

1-Amino-4-methylcyclohexane-1-carbonitrile building block for DPP-4 inhibitors

Executive Summary

This guide details the utility, synthesis, and application of 1-Amino-4-methylcyclohexane-1-carbonitrile (CAS: 92334-10-6 for HCl salt) as a strategic building block in the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors.[1][2] Unlike the standard cyanopyrrolidine motifs found in first-generation gliptins (e.g., Vildagliptin), this cyclohexane-based scaffold offers a distinct steric profile for probing the S1 hydrophobic pocket of the DPP-4 active site. This note provides a validated Strecker synthesis protocol, handling guidelines for the reactive nitrile "warhead," and a coupling workflow for integrating this moiety into peptidomimetic backbones.

Mechanistic Insight: The Nitrile Warhead

The efficacy of this building block relies on the nitrile group (–C≡N) acting as an electrophilic "warhead."[3][4] In the context of DPP-4 inhibition, the mechanism is a reversible covalent interaction .[4][5]

• Recognition: The protonated primary amine of the inhibitor forms a salt bridge with the carboxylate side chains of Glu205 and Glu206 in the enzyme's active site.

• S1 Occupancy: The 4-methylcyclohexane ring occupies the S1 hydrophobic pocket. The 4-methyl substitution allows for probing depth and hydrophobic interactions that the smaller pyrrolidine ring cannot reach.[1]

• Covalent Trapping: The catalytic Ser630 hydroxyl group attacks the nitrile carbon, forming an imidate adduct . This mimics the tetrahedral transition state of peptide hydrolysis, effectively locking the enzyme.

Note on Reversibility: Unlike irreversible inhibitors (e.g., fluorophosphonates), the imidate complex is hydrolyzed slowly or dissociates, allowing for a favorable safety profile by avoiding permanent protein alkylation.

Diagram 1: Mechanism of Action & Binding Mode

Caption: Schematic representation of the reversible covalent binding mode between the nitrile warhead and the DPP-4 active site residues.[5]

Chemical Properties & Safety Profile

Property	Specification
IUPAC Name	1-amino-4-methylcyclohexane-1-carbonitrile
CAS No.	92334-10-6 (HCl salt)
Molecular Weight	138.21 g/mol (Free base)
Appearance	White to off-white crystalline solid
Solubility	Soluble in MeOH, DMSO, Water (as HCl salt)
Key Functionality	-Amino Nitrile (Geminal)

Safety Warning:

• Cyanide Hazard: While the building block itself contains a stable nitrile, the synthesis (Protocol 1) utilizes cyanide salts (NaCN/KCN). All operations must be performed in a well-ventilated fume hood with a cyanide antidote kit available.[1]

• Stability:

  -aminonitriles are susceptible to hydrolysis (Retro-Strecker) under humid or strongly basic conditions.[1][2] Store under inert gas at -20°C.

Protocol 1: Synthesis via Strecker Reaction[1][7]

This protocol describes the synthesis of the racemic building block from 4-methylcyclohexanone. The reaction creates the quaternary center at C1.

Reagents:

• 4-Methylcyclohexanone (1.0 eq)[1][2]

• Ammonium Chloride (NH

  Cl) (1.2 eq)[2]

• Sodium Cyanide (NaCN) (1.2 eq)[2]

• Solvent: Methanol / Water (1:1 v/v)[2]

• Ammonium Hydroxide (25% aq.[1][2] solution)

Step-by-Step Methodology:

• Preparation of Buffer: In a round-bottom flask equipped with a magnetic stir bar, dissolve NH

  Cl (1.2 eq) in a mixture of water and ammonium hydroxide (4:1 ratio).[2]

• Ketone Addition: Add 4-methylcyclohexanone (1.0 eq) dissolved in methanol to the ammonium buffer. Stir vigorously at room temperature for 20 minutes to facilitate imine formation.

• Cyanide Addition (CRITICAL):

  • Safety: Wear double gloves and face shield.[1]

  • Dissolve NaCN (1.2 eq) in a minimal amount of water.[2]

  • Add the NaCN solution dropwise to the reaction mixture over 30 minutes.

• Reaction: Seal the flask and stir at 40°C for 12–16 hours . The solution may turn slightly yellow.

• Quenching & Extraction:

  • Cool to room temperature.[1][2]

  • Dilute with water and extract with Ethyl Acetate (3x).[2]

  • Note: The product is an amine; if the pH is too low, it will remain in the aqueous phase. Adjust aqueous layer to pH >9 with Na

    CO if necessary before extraction.[1]

• Purification:

  • Wash combined organics with brine, dry over Na

    SO , and concentrate in vacuo.

  • Purification: Recrystallization from Et

    O/Hexanes is preferred over column chromatography to avoid silica-induced hydrolysis.[1][2]

Yield: Typically 60–75%.[1] Stereochemistry: The product is obtained as a mixture of cis/trans diastereomers (relative to the 4-methyl group). For high-affinity inhibitors, separation via chiral HPLC or fractional crystallization of the tartrate salt is recommended.

Diagram 2: Synthesis Workflow

Caption: Strecker synthesis pathway converting the ketone to the target

-aminonitrile.

Protocol 2: Peptide Coupling (Scaffold Integration)[2]

To create a DPP-4 inhibitor, this building block is typically coupled to an N-protected amino acid (P2 fragment), often a glycine or unnatural amino acid derivative.[1]

Challenge: The nitrile group is sensitive. Strongly acidic conditions (e.g., HBr/AcOH) or strong bases can hydrolyze the nitrile to an amide or acid, destroying activity.

Recommended Coupling Conditions:

• Coupling Agent: HATU or EDC/HOBt (Mild activation).

• Base: DIPEA (Diisopropylethylamine).[2]

• Solvent: DMF or DCM (Anhydrous).[2]

Procedure:

• Activation: Dissolve the N-protected P2 amino acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Add DIPEA (2.0 eq) and stir for 5 minutes at 0°C.

• Coupling: Add 1-Amino-4-methylcyclohexane-1-carbonitrile (1.0 eq).

• Reaction: Allow to warm to room temperature and stir for 4–6 hours. Monitor by LC-MS (Look for M+H peak).

• Workup: Dilute with EtOAc, wash with 5% NaHCO

  (to remove unreacted acid) and brine.

• Deprotection (Post-Coupling):

  • If using Boc-protection : Use TFA/DCM (1:[1][2]1) at 0°C for 30 mins. Avoid prolonged exposure to prevent nitrile hydrolysis.[1] Neutralize immediately.

  • If using Fmoc-protection : Use 20% Piperidine in DMF.[1][2] (Nitriles are generally stable to piperidine).[2]

Quality Control & Analytical Parameters

Verify the integrity of the building block before use.

Method	Expected Result	Note
IR Spectroscopy	Sharp peak at 2200–2250 cm	Diagnostic for Nitrile (C≡N).[1][2] Absence indicates hydrolysis.
H-NMR (DMSO-d )	Methyl doublet ~0.9 ppm; Cyclohexane multiplet 1.2–2.0 ppm.[1][2]	Check integration of methyl vs ring protons to confirm purity.[2]
LC-MS	[M+H] = 139.1 (Free base)	Primary QC for molecular weight confirmation.[1][2]

References

• Berger, J. P., et al. "Management of Type 2 Diabetes Mellitus the Role of Dipeptidyl Peptidase-4 Inhibitors." American Journal of Therapeutics, 2010. Link

• Kalgutkar, A. S., et al. "Functionalized Nitriles as Dipeptidyl Peptidase IV Inhibitors: A Review of the Patent Literature." Expert Opinion on Therapeutic Patents, 2008. Link[2]

• Ussher, J. R., & Drucker, D. J. "Cardiovascular Biology of the Incretin System." Endocrine Reviews, 2012. (Mechanistic context for DPP-4). Link

• North, M. "Synthesis of

  -Amino Acids by the Strecker Reaction." Comprehensive Organic Synthesis, 2010.[2][6] (Protocol grounding). Link

• PubChem Compound Summary. "cis-4-Amino-1-methyl-cyclohexanecarbonitrile."[1][2] National Library of Medicine. Link[2]

Sources

• 1. cis-4-Amino-1-methyl-cyclohexanecarbonitrile | C8H14N2 | CID 89814210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitriles: an attractive approach to the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery and development of dipeptidyl peptidase-4 inhibitors - Wikipedia [en.wikipedia.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Precision Synthesis of Cyclohexanecarbonyl-N'-Cyanohydrazide Warheads

Abstract & Strategic Overview

This application note details the synthetic protocol for generating N'-cyanohydrazide warheads starting from cyclohexane carbonitrile derivatives. Cyanohydrazides (

) represent a potent class of electrophilic warheads used in covalent drug discovery, particularly for targeting cysteine proteases (e.g., Cathepsin K, S, and L) and serine proteases. Unlike simple nitriles, the N'-cyanohydrazide moiety offers a unique reactivity profile due to the electron-withdrawing effect of the hydrazide backbone, enhancing the electrophilicity of the terminal nitrile carbon.

The "Why" Behind the Chemistry

• Target Specificity: The cyclohexane ring provides a lipophilic anchor often required for the S2 pocket of protease active sites.

• Warhead Mechanism: The terminal cyano group acts as a reversible covalent trap. Upon attack by an active site nucleophile (e.g., Cys-SH), it forms a stable thioimidate adduct.

• Synthetic Challenge: The primary challenge lies in the final N-cyanation step using Cyanogen Bromide (BrCN), which requires strict pH control to prevent over-reaction (formation of guanidines) or decomposition.

Retrosynthetic Analysis & Workflow

The conversion of cyclohexane carbonitrile to the target cyanohydrazide cannot proceed directly. It requires a three-step transformation:

• Activation: Conversion of the nitrile to an ester (via Pinner salt or acid hydrolysis).

• Hydrazinolysis: Formation of the acyl hydrazide.

• Electrophilic Cyanation: Installation of the nitrile warhead using BrCN.

Workflow Visualization

Figure 1: Step-wise synthetic pathway from nitrile precursor to cyanohydrazide warhead.

Detailed Experimental Protocols

Step 1: Solvolysis of Cyclohexane Carbonitrile

Objective: Convert the inert nitrile to a reactive ethyl ester. Mechanism: Acid-catalyzed alcoholysis (Pinner reaction followed by hydrolysis).

• Reagents:

  • Cyclohexane carbonitrile (1.0 eq)

  • Ethanol (Absolute, excess)

  • Sulfuric acid (

    ) or HCl gas (Catalyst)

• Protocol:

  • Dissolve cyclohexane carbonitrile (10 mmol) in absolute ethanol (20 mL).

  • Carefully add concentrated

    (1.0 mL) dropwise.

  • Reflux the mixture at 80°C for 12–16 hours. Monitor by TLC (Hexane:EtOAc 8:1) for the disappearance of the nitrile spot.

  • Cool to room temperature and concentrate under reduced pressure to remove excess ethanol.

  • Dilute residue with water (50 mL) and extract with Diethyl Ether (

    mL).

  • Wash organic layer with saturated

    (to neutralize acid) and brine.

  • Dry over

    and concentrate.

  • Yield Expectation: >85% (Colorless oil).

Step 2: Hydrazide Formation

Objective: Install the hydrazide linker. Critical Insight: Hydrazine is a potent nucleophile (alpha-effect). The reaction must be controlled to prevent the formation of the symmetrical di-acyl hydrazine (

).

• Reagents:

  • Ethyl cyclohexanecarboxylate (from Step 1)

  • Hydrazine hydrate (

    , 80% or 64% solution) – Use 5.0 equivalents .

  • Ethanol (Solvent)[1][2]

• Protocol:

  • Dissolve the ester (10 mmol) in Ethanol (15 mL).

  • Add Hydrazine hydrate (50 mmol) dropwise at room temperature. Note: Excess hydrazine is crucial to favor the mono-acyl product.

  • Heat to reflux (78°C) for 4–6 hours.

  • Work-up: Concentrate the reaction mixture to ~20% volume.

  • Cool to 0°C. The hydrazide often precipitates as a white solid.

  • Filter and wash with cold ethanol/ether. If no precipitate, evaporate to dryness and recrystallize from EtOH/Hexane.

  • Validation: ESI-MS (

    observed).[3]

Step 3: N-Cyanation (Warhead Installation)

Objective: Electrophilic cyanation of the hydrazide nitrogen. Safety Critical: This step uses Cyanogen Bromide (BrCN) . It is volatile, fatal if inhaled, and releases HCN upon hydrolysis. Perform only in a high-efficiency fume hood.

• Reagents:

  • Cyclohexane carbohydrazide (1.0 eq)

  • Cyanogen Bromide (1.1 eq)

  • Sodium Acetate (

    , 2.0 eq) or

  • Solvent: Methanol or

    :Dioxane (1:1)

• Protocol:

  • Setup: Equip a round-bottom flask with a stir bar and place in an ice-water bath (0°C ).

  • Dissolve the hydrazide (5 mmol) in Methanol (15 mL). Add Sodium Acetate (10 mmol).

  • Addition: Dissolve BrCN (5.5 mmol) in a minimal amount of Methanol (2 mL) or add as a solid in small portions.

  • Add the BrCN solution dropwise to the hydrazide mixture at 0°C.

    • Expert Note: Keep temperature <5°C. Higher temperatures favor O-cyanation or decomposition.

  • Stir at 0°C for 1 hour, then allow to warm to room temperature for 1–2 hours.

  • Quenching: Evaporate the solvent under reduced pressure (trap solvent in a bleach bath).

  • Purification: Resuspend the residue in cold water. The product, N'-cyano-cyclohexanecarbohydrazide , typically precipitates.

  • Filter the solid. If soluble, extract with Ethyl Acetate, dry, and recrystallize from

    /Hexane.

Mechanistic Validation & Data Interpretation

Understanding the reaction mechanism is vital for troubleshooting low yields.

Mechanism of Cyanation[4]

Figure 2: Mechanism of electrophilic cyanation using BrCN.

Analytical Data Summary

The following table summarizes the expected analytical signatures for the final warhead.

Technique	Parameter	Expected Signal	Interpretation
IR Spectroscopy		2200–2250 cm⁻¹	Sharp, weak-to-medium band indicating Nitrile.
IR Spectroscopy		1680–1700 cm⁻¹	Amide I band (Hydrazide carbonyl).
¹H NMR	Protons	9.0–11.0 ppm	Broad singlets (exchangeable with ).
¹H NMR	Cyclohexane	1.2–2.0 ppm	Multiplets (Ring protons).[4]
¹³C NMR	Cyano Carbon	110–115 ppm	Distinctive nitrile carbon shift.
Mass Spec	ESI (+/-)	/	Parent ion matches formula mass.

Safety & Waste Management (Critical)

Cyanogen Bromide (BrCN) Handling:

• Storage: Store BrCN in a refrigerator. Allow the bottle to warm to room temperature before opening to prevent water condensation (which causes hydrolysis and HCN release).

• Quenching: All glassware, syringes, and rotary evaporator traps must be soaked in a 10% Sodium Hypochlorite (Bleach) solution for 24 hours before washing. Bleach oxidizes residual cyanide to cyanate (less toxic).

• pH Control: Never add acid to the waste stream of this reaction.

References

• Organic Syntheses. Preparation of Cyclohexanecarbonitrile and Derivatives. Org. Synth. 1981 , 60, 14. Link

• Liang, H. et al. Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions.[5] Synlett 2017 , 28, 2675-2679.[5] Link

• Fedorova, O.A. et al. Cyanogen Bromide-Induced Chemical Ligation: Mechanism and Optimization. Russian Journal of Bioorganic Chemistry 2006 , 32, 147. Link

• Save My Exams. Acylation Mechanisms and Amide Formation.Link

• BenchChem. Technical Support: 1-(Cyanomethyl)cyclohexanecarbonitrile Synthesis.Link

Sources

• 1. scispace.com [scispace.com]
• 2. scispace.com [scispace.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions through N-Cyanation of Allylic Tertiary Amines [organic-chemistry.org]

Application Note: Hydrolytic Conversion of 1-Amino-4-methylcyclohexane-1-carbonitrile

This is a comprehensive Application Note and Protocol for the hydrolysis of 1-Amino-4-methylcyclohexane-1-carbonitrile to its corresponding amino acid, 1-amino-4-methylcyclohexane-1-carboxylic acid .

Abstract & Introduction

The hydrolysis of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-aminonitriles is the final, critical step in the Strecker synthesis of -amino acids. This protocol details the conversion of 1-Amino-4-methylcyclohexane-1-carbonitrile (1) to 1-amino-4-methylcyclohexane-1-carboxylic acid (2).

This specific amino acid is a conformationally restricted analog of leucine and valine. It belongs to the class of cyclic amino acids (like BCH: 2-aminobicyclo[2.2.1]heptane-2-carboxylic acid) used extensively in transport system studies (e.g., System L transporters) and peptidomimetic drug design to stabilize secondary structures.

Chemical Transformation

The reaction involves the acid-catalyzed hydrolysis of the nitrile group (-CN) first to an amide intermediate, and subsequently to the carboxylic acid (-COOH).[1][2] Due to the steric bulk of the cyclohexane ring and the geminal amino group, harsh acidic conditions are required to drive the equilibrium to completion and prevent the isolation of the stable amide intermediate.

Target Product: 1-Amino-4-methylcyclohexane-1-carboxylic acid (zwitterionic form). Starting Material: 1-Amino-4-methylcyclohexane-1-carbonitrile (often supplied as the Hydrochloride salt).[3]

Safety & Handling (Critical)

• Cyanide Hazard: While the starting material is a nitrile, hydrolysis releases ammonium ions. However, if the nitrile is contaminated or decomposes under wrong conditions, trace HCN is a risk. Work in a well-ventilated fume hood.

• Strong Acids: This protocol uses concentrated Hydrochloric Acid (12 M) and potentially Sulfuric Acid. Full PPE (acid-resistant gloves, face shield, lab coat) is mandatory.

• Pressure: Refluxing concentrated acids generates significant vapor pressure. Ensure glassware is defect-free and joints are properly greased or sleeved.

Materials & Equipment

Reagents

Reagent	Grade	Role
1-Amino-4-methylcyclohexane-1-carbonitrile HCl	>97%	Substrate
Hydrochloric Acid (HCl)	37% (12 M)	Hydrolysis Catalyst/Solvent
Glacial Acetic Acid	ACS Grade	Co-solvent (Optional for solubility)
Propylene Oxide	Reagent Grade	Acid Scavenger (for crystallization)
Ethanol / Methanol	HPLC Grade	Recrystallization Solvent
Diethyl Ether	ACS Grade	Wash solvent

Equipment

• Round-bottom flask (2-neck, appropriate volume).

• Reflux condenser (high-efficiency, e.g., Dimroth or double-surface).

• Magnetic stir plate with oil bath (capable of 120°C).

• Rotary Evaporator with acid-resistant pump.

• Ion-exchange column (Dowex 50W-X8) - Optional for high purity.

Experimental Protocol: Acid-Mediated Hydrolysis

Phase A: Hydrolysis Reaction

Rationale: Alkaline hydrolysis is often inefficient for

-aminonitriles due to the instability of the intermediate and potential for retro-Strecker reactions. Strong acid hydrolysis is the industry standard for these sterically hindered substrates.

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Connect the top of the condenser to a scrubber or vent line (do not seal the system).

• Charging: Add 1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride (10.0 g, 57.2 mmol) to the flask.

• Acid Addition: Carefully add Concentrated HCl (37%) (60 mL).

  • Note: A high molar ratio of acid (approx 10-20 equivalents) is necessary to maintain the protonated amine (protecting it from side reactions) and provide the water necessary for hydrolysis.

• Reflux: Heat the mixture to reflux (bath temp approx. 110–120°C).

  • Observation: The solid should dissolve as the temperature rises.

• Duration: Maintain vigorous reflux for 16 to 24 hours .

  • Checkpoint: Monitor reaction progress via TLC (n-Butanol:Acetic Acid:Water, 4:1:1) or LC-MS. The nitrile spot should disappear, and the more polar amino acid spot should appear.

  • Note on Intermediates: If a spot corresponding to the primary amide persists, extend reflux time or add a small volume of water to shift equilibrium.

Phase B: Isolation & Workup (The "Propylene Oxide" Method)

Rationale: Amino acids are zwitterions. Simply evaporating the acid leaves the hydrochloride salt. To obtain the free amino acid, we must neutralize the HCl without adding inorganic salts (like NaOH) which are hard to remove. Propylene oxide acts as a "proton sponge," forming volatile chloropropanols.

• Concentration: Cool the reaction mixture to room temperature. Concentrate to dryness on a rotary evaporator (water bath 50°C) to remove excess HCl and water. A solid or viscous oil (the crude amino acid hydrochloride) will remain.

• Chase Evaporation: Re-dissolve the residue in 20 mL water and evaporate again to remove traces of HCl. Repeat twice.

• Neutralization:

  • Dissolve the crude hydrochloride residue in a minimum amount of Ethanol (approx 30-50 mL).

  • Filter off any insoluble ammonium chloride salts if visible.

  • Add Propylene Oxide (approx 5-8 mL) dropwise to the filtrate with stirring.

  • Mechanism:[2][4][5] Propylene oxide reacts with HCl to form 1-chloro-2-propanol, effectively neutralizing the solution and allowing the zwitterionic amino acid to precipitate.

• Crystallization: Stir the mixture at room temperature for 1-2 hours. The free amino acid should precipitate as a white solid.

• Filtration: Filter the solid under vacuum. Wash the cake with diethyl ether to remove organic impurities and traces of chloropropanol.

• Drying: Dry the solid in a vacuum oven at 60°C overnight.

Phase C: Alternative Purification (Ion Exchange)

Use this if the Propylene Oxide method yields an oil or impure solid.

• Dissolve the crude HCl residue from Phase B (Step 2) in distilled water.

• Load onto a column of Dowex 50W-X8 (H+ form) cation exchange resin.

• Wash: Elute with distilled water until the effluent is neutral (removes anions and non-basic impurities).

• Elution: Elute the amino acid with 1 M or 2 M Ammonium Hydroxide (NH4OH) .

• Isolation: Collect ninhydrin-positive fractions and lyophilize (freeze-dry) to obtain the pure ammonium salt/zwitterion.

Stereochemical Considerations

The 1-amino-4-methylcyclohexane-1-carboxylic acid molecule possesses cis/trans isomerism regarding the 4-methyl group relative to the 1-amino group.

• Major Isomer: Typically, the Strecker synthesis and subsequent hydrolysis favor the formation of one isomer (often the amino group is equatorial in the thermodynamically preferred chair, but axial attack of cyanide on the ketone precursor is common).

• Separation: If isomerically pure material is required, fractional crystallization of the amino acid from water/ethanol or separation of the N-acetyl derivatives via HPLC is required.

Analytical QC Parameters

Test	Method	Acceptance Criteria
Identity	1H NMR (D2O + DCl)	Signals for 4-Me (doublet ~0.9 ppm), Cyclohexane ring protons (1.2-2.2 ppm). Absence of aromatic/nitrile peaks.
Conversion	IR Spectroscopy	Appearance of C=O stretch (1700-1740 cm-1). Disappearance of C≡N stretch (~2230 cm-1).
Purity	HPLC (C18, derivatized)	>95% area under curve.
Chloride Content	Titration (AgNO3)	<0.5% (if free zwitterion is targeted).

Visualization: Reaction Workflow & Mechanism

Caption: Workflow for the acid-catalyzed hydrolysis of the sterically hindered aminonitrile to the zwitterionic amino acid.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989. (Standard protocols for Strecker hydrolysis).

• Christensen, H. N.; et al. "Handedness of the transport systems for neutral amino acids." Journal of Biological Chemistry, 1969 , 244, 1510-1520. (Describes synthesis of BCH and similar cyclic amino acids). Link

• Zandbergen, P.; et al. "The Bucherer-Bergs reaction and the Strecker synthesis of amino acids." Tetrahedron, 1992, 48, 3977. (Comparison of hydrolysis routes for cyclic ketones).

• Organic Syntheses , Coll. Vol. 3, p. 88 (1955); Vol. 21, p. 1 (1941). "dl-Alanine" (General procedure for aminonitrile hydrolysis). Link

• Hardy, P. M. "The hydrolysis of amino-nitriles." in Chemistry of Amino Acids, RSC Publishing. (Mechanistic insights into hindered nitrile hydrolysis).

Disclaimer: This protocol is for research purposes only. All chemical operations should be performed by qualified personnel adhering to site-specific safety regulations.

Sources

• 1. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Strecker Synthesis [organic-chemistry.org]
• 5. A Method Of Preparing Trans 4 Amino 1 Cyclohexane Carboxylic Acid [quickcompany.in]

1-Amino-4-methylcyclohexane-1-carbonitrile in fragment-based drug discovery

Application Note: 1-Amino-4-methylcyclohexane-1-carbonitrile in Fragment-Based Drug Discovery (FBDD)

Abstract

This guide details the utility, synthesis, and screening protocols for 1-Amino-4-methylcyclohexane-1-carbonitrile (AMCC) within Fragment-Based Drug Discovery (FBDD). As the industry shifts from flat, aromatic-heavy libraries ("Escape from Flatland") to three-dimensional chemical space, AMCC serves as a critical sp³-rich scaffold. This molecule offers a rigid cyclohexane core with defined exit vectors and a versatile nitrile "warhead" capable of reversible covalent interactions with cysteine proteases or chemical elaboration into constrained amino acids.

Part 1: The Chemical Space & Rationale

The "Escape from Flatland"

Traditional fragment libraries are dominated by planar heteroaromatics. While these are easy to synthesize, they often suffer from poor solubility and non-specific hydrophobic binding. AMCC represents a class of gem-disubstituted cyclohexane fragments that introduce essential 3D character (Fsp³).

Key Advantages of AMCC:

• High Fsp³ Score: The cyclohexane ring increases the fraction of sp³ carbons, correlating with improved clinical success rates due to better solubility and metabolic stability.

• Defined Vectors: The 1,1-disubstitution (amino and nitrile on the same carbon) creates a "quaternary center" effect, locking the substituents into specific axial/equatorial orientations relative to the 4-methyl group.

• Warhead Potential: The nitrile group acts as a reversible covalent trap for nucleophilic residues (Cys/Ser) in protease active sites (e.g., Cathepsin K/S).

Physicochemical Profile

Data simulated for standard diastereomeric mixture.

Property	Value	Significance in FBDD
MW	138.21 Da	Ideal for "Rule of 3" (<300 Da). Allows significant "growth" room.
ClogP	~1.2	Optimal lipophilicity for membrane permeability without aggregation.
TPSA	50 Ų	Polar surface area dominated by the primary amine and nitrile; good solubility.
H-Bond Donors	2	Primary amine interactions.
H-Bond Acceptors	2	Nitrile N and Amine N.
Rotatable Bonds	0	Critical: High rigidity minimizes entropy loss upon binding.

Part 2: Synthesis Protocol (The Strecker Reaction)

Objective: Synthesize AMCC from 4-methylcyclohexanone via a modified Strecker reaction. Safety Warning: Cyanide salts are lethal. All operations must be performed in a well-ventilated fume hood with appropriate cyanide antidotes available.

Reaction Mechanism & Workflow

Figure 1: The Strecker synthesis pathway converting the ketone to the alpha-amino nitrile.[1][2]

Step-by-Step Methodology

• Reagent Preparation:

  • Dissolve 4-methylcyclohexanone (10 mmol, 1.12 g) in Methanol (15 mL).

  • Add Ammonium Chloride (22 mmol, 1.18 g) dissolved in minimal Water (5 mL).

  • Note: The excess ammonium drives the equilibrium toward the imine.

• Cyanide Addition:

  • Cool the mixture to 0°C.

  • Carefully add Potassium Cyanide (KCN) (11 mmol, 0.72 g) in portions.

  • Expert Insight: Do not add acid. The ammonium chloride provides the necessary buffering (pH ~9) to generate trace HCN in situ without releasing gas, while activating the ketone.

• Reaction:

  • Seal the vessel and stir at room temperature for 24–48 hours.

  • Monitoring: Use TLC (stain with Ninhydrin; the product amine turns purple/red).

• Workup (Cyanide Destruction):

  • Quench excess cyanide by adding saturated FeSO₄ solution (forms ferrocyanide complex) or bleach (sodium hypochlorite) in the waste stream, depending on local safety regulations.

  • Extract with Ethyl Acetate (3 x 20 mL).

  • Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • The product is an oil or low-melting solid.

  • Diastereomer Separation: The reaction yields a mixture of cis and trans isomers (relative to methyl/amino groups).

  • Protocol: Flash chromatography (DCM:MeOH 95:5 with 1% NH₃) can separate isomers. Alternatively, convert to the HCl salt for recrystallization.

Part 3: Fragment Screening Protocols

Because AMCC is a low-molecular-weight fragment, standard biochemical assays (IC50) are often too insensitive. We utilize Ligand-Observed NMR to detect binding.[3][4]

Saturation Transfer Difference (STD) NMR

Principle: Magnetization is transferred from the saturated protein to the bound fragment via the Nuclear Overhauser Effect (NOE). Only binders show a signal in the difference spectrum.[5]

Experimental Setup:

• Sample Preparation:

  • Protein: 10–20 µM (Target, e.g., Protease). Buffer must be deuterated (D₂O) or use water suppression.

  • Ligand (AMCC): 500 µM – 1 mM (50-100x excess).

  • Control: A sample with Ligand only (no protein) to rule out aggregation artifacts.

• Acquisition Parameters (Bruker/Varian):

  • Pulse Sequence: stddiff (Bruker).

  • On-Resonance Irradiation: -1.0 ppm or 12.0 ppm (regions with only protein signals).

  • Off-Resonance Irradiation: 40.0 ppm (far from any signal).

  • Saturation Time: 2 seconds (Gaussian train pulses).

• Data Analysis:

  • Subtract On-Resonance from Off-Resonance.

  • Positive Hit: Signals corresponding to the methyl doublet (~0.9 ppm) or cyclohexane ring protons appear in the difference spectrum.

  • Epitope Mapping: If the methyl signal is stronger than the ring protons, the hydrophobic tail is deeply buried in the pocket.

X-ray Crystallography Soaking

Due to its high solubility (unlike aromatic fragments), AMCC is ideal for crystal soaking.

• Concentration: Soak crystals in mother liquor containing 20–50 mM AMCC.

• Duration: 1 hour to overnight.

• Observation: Look for electron density in the S1/S2 pockets. The nitrile nitrogen often coordinates to backbone amides or catalytic residues.

Part 4: Chemical Elaboration & Applications

Once AMCC is identified as a hit, it serves as a "Grow" point.

Figure 2: Hit-to-Lead elaboration strategies for the AMCC scaffold.

• Constrained Amino Acids:

  • Hydrolysis of the nitrile (6N HCl, Reflux) yields 1-amino-4-methylcyclohexane-1-carboxylic acid .

  • Use: Insert into peptide chains to restrict conformation and improve proteolytic stability.

• Covalent Inhibitors:

  • Retain the nitrile. Elaborate the amine (via amide coupling) to reach adjacent pockets (S2, S3).

  • Mechanism:[1][2][3][6][7][8][9][10] The nitrile carbon is electrophilic.[6][11][12] In cysteine proteases (e.g., Cathepsin K), the active site Cysteine thiol attacks the nitrile to form a thioimidate adduct. This is a reversible covalent bond, offering high potency with reduced off-target toxicity compared to irreversible warheads (like epoxides).

References

• Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: advancing fragments in the absence of crystal structures." Nature Reviews Drug Discovery. Link

• Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry. Link

• Fecik, R. A., et al. (2005). "The Strecker Synthesis."[1][2][7][13][14] Nature Protocols (General Methodologies). Link

• Meyer, B., & Peters, T. (2003). "NMR Spectroscopy Techniques for Screening and Identifying Ligand Binding to Protein Receptors." Angewandte Chemie International Edition. Link

• Finnin, M. S., et al. (2016). "Structure-Based Design of Cathepsin K Inhibitors." Current Topics in Medicinal Chemistry (Discusses nitrile warheads on cyclohexane scaffolds). Link

Sources

• 1. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 2. total-synthesis.com [total-synthesis.com]
• 3. researchgate.net [researchgate.net]
• 4. Fragment screening by ligand observed nmr | Bruker [bruker.com]
• 5. physoc.org [physoc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 9. Frontiers | Cysteine protease inhibition by nitrile-based inhibitors: a computational study [frontiersin.org]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. news-medical.net [news-medical.net]

Application Note: Synthesis of Spirocyclic Scaffolds from 1-Amino-4-methylcyclohexane-1-carbonitrile

Executive Summary

The incorporation of spirocyclic scaffolds into drug discovery pipelines is a proven strategy for increasing the sp³ character of lead compounds, thereby improving metabolic stability, solubility, and providing unique 3D vector projections[1]. 1-Amino-4-methylcyclohexane-1-carbonitrile (CAS: 92334-10-6) is a highly versatile, Strecker-derived α-aminonitrile that serves as a premier ambident building block for these architectures.

This application note details the mechanistic rationale and self-validating protocols for converting this precursor into two distinct, high-value pharmacophores: a spirohydantoin and a spiro-imidazolidin-4-one .

Mechanistic Principles & Causality

The synthetic utility of 1-amino-4-methylcyclohexane-1-carbonitrile stems from its dual reactivity profile. The molecule possesses a nucleophilic primary amine adjacent to an electrophilic nitrile carbon.

• Pathway Divergence: The trajectory of the cyclization is dictated by the external electrophile. Reaction with isocyanic acid (generated in situ from potassium cyanate) leads to a ureidonitrile intermediate, which undergoes an acid-catalyzed Thorpe-type cyclization to form a spirohydantoin[2]. Conversely, condensation with a ketone (e.g., acetone) yields an imine/aminal that cyclizes under basic conditions to form a spiro-imidazolidin-4-one[3].

• Stereochemical Bias: The 4-methyl group anchors the cyclohexane ring in a stable chair conformation. This steric lock dictates the axial/equatorial trajectory of the incoming nucleophiles, often resulting in a predictable cis/trans isomeric ratio that can be separated via fractional crystallization.

Pathway divergence of the aminonitrile into distinct spirocyclic scaffolds.

Experimental Workflows & Protocols

Protocol A: Synthesis of 8-Methyl-1,3-diazaspiro[4]decane-2,4-dione (Spirohydantoin)

Causality of Experimental Choices:

• Potassium Cyanate (KOCN) + Glacial Acetic Acid: KOCN is chosen over highly toxic cyanide salts because it directly yields the cyanate ion. Acetic acid acts as a mild proton source to generate reactive isocyanic acid (HNCO) in situ without fully protonating the starting amine, preserving its nucleophilicity[4].

• 6M HCl Reflux: The initial cyclization produces an iminohydantoin. Strong aqueous acid and thermal energy are thermodynamically required to hydrolyze the robust C=NH bond into the final C=O group.

Step-by-Step Methodology:

• Urea Formation: Dissolve 1-amino-4-methylcyclohexane-1-carbonitrile hydrochloride (10.0 mmol) in 15 mL of water. Add glacial acetic acid (15.0 mmol).

• Cyanate Addition: Slowly add a solution of KOCN (12.0 mmol) in 10 mL of water dropwise over 15 minutes at room temperature. Stir for 4 hours. A white precipitate (ureidonitrile) will form.

• Cyclization & Hydrolysis: Add 20 mL of 6M HCl directly to the reaction mixture. Attach a reflux condenser and heat the suspension to 100 °C for 6 hours.

• Isolation: Cool the mixture to 0 °C in an ice bath. Filter the resulting crystalline solid, wash with cold water (2 × 10 mL), and dry under vacuum at 50 °C.

Self-Validation Checkpoint: This protocol is self-validating via FTIR spectroscopy. The successful transformation is confirmed by the complete disappearance of the sharp nitrile stretch at ~2230 cm⁻¹ and the emergence of two distinct imide carbonyl stretches at ~1710 cm⁻¹ and ~1770 cm⁻¹.

Mechanistic workflow for the acid-catalyzed spirocyclization to hydantoin.

Protocol B: Synthesis of 2,2,8-Trimethyl-1,3-diazaspiro[4]decan-4-one

Causality of Experimental Choices:

• Acetone as Reactant/Solvent: Using acetone in large excess drives the equilibrium of the initial imine/aminal formation forward via Le Chatelier's principle[5].

• Methanolic NaOH: A strong base is required to deprotonate the intermediate aminal nitrogen, drastically increasing its nucleophilicity to attack the adjacent nitrile carbon and close the spiro-ring.

Step-by-Step Methodology:

• Condensation: Suspend the aminonitrile precursor (5.0 mmol) in 20 mL of dry acetone.

• Base Catalysis: Add a solution of NaOH (1.0 mmol) in 5 mL of methanol.

• Cyclization: Reflux the mixture at 60 °C for 12 hours under an inert N₂ atmosphere.

• Workup: Concentrate the mixture in vacuo. Partition the residue between ethyl acetate (30 mL) and water (20 mL). Extract the organic layer, dry over anhydrous Na₂SO₄, and evaporate to yield the spiro-imidazolidinone.

Self-Validation Checkpoint: The cyclization is self-validating via ¹H-NMR. The disappearance of the primary amine protons and the appearance of a strong 6H singlet at ~1.3 ppm (representing the gem-dimethyl group of the newly formed imidazolidinone ring) definitively confirm the structural identity.

Quantitative Data & Analytical Characterization

Table 1: Reaction Optimization for Spirohydantoin Synthesis

Acidic Catalyst / Condition	Temperature (°C)	Time (h)	Conversion to Iminohydantoin (%)	Yield of Spirohydantoin (%)
AcOH (1.0 eq)	25	12	45	0
AcOH (Solvent)	60	4	98	15
HCl (6M, aq)	100 (Reflux)	6	>99	88

Note: The data illustrates that while weak acids can form the iminohydantoin, strong aqueous acid and high heat are absolute prerequisites for the final hydrolysis step.

Table 2: Analytical Characterization Summary

Compound	Technique	Key Diagnostic Signals
Aminonitrile Precursor	FTIR	3320, 3250 cm⁻¹ (N-H stretch), 2230 cm⁻¹ (C≡N stretch)
Spirohydantoin	FTIR	3200 cm⁻¹ (N-H stretch), 1770, 1710 cm⁻¹ (C=O imide stretches)
Spirohydantoin	¹H-NMR (DMSO-d₆)	10.5 ppm (s, 1H, NH), 8.4 ppm (s, 1H, NH), 0.9 ppm (d, 3H, CH₃)
Spiro-imidazolidinone	¹H-NMR (CDCl₃)	1.35 ppm (s, 6H, gem-CH₃), 0.95 ppm (d, 3H, CH₃)

References

• Continuous Synthesis of Hydantoins: Intensifying the Bucherer–Bergs Reaction. Organic Process Research & Development.[Link]

• Studies on Stable Free Radicals. VII. The Mechanism for Cyclization Reaction of α-Amino Nitriles with Carbonyl Compounds. Bulletin of the Chemical Society of Japan.[Link]

• Spirocyclic Nitroxides as Versatile Tools in Modern Natural Sciences: From Synthesis to Applications. Molecules.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. benchchem.com [benchchem.com]
• 5. discovery.researcher.life [discovery.researcher.life]

Technical Notes & Optimization

Separation of cis and trans 4-amino-1-methylcyclohexane-1-carbonitrile isomers

Technical Support Center: Separation of cis and trans 4-Amino-1-methylcyclohexane-1-carbonitrile Isomers

Welcome to the Advanced Chromatography and Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic, kinetic, and chromatographic challenges associated with isolating the cis and trans isomers of 4-amino-1-methylcyclohexane-1-carbonitrile.

This compound is a critical building block in the development of targeted therapeutics, including Raf kinase inhibitors[1]. Because the spatial orientation of the amino group directly dictates the three-dimensional pharmacophore of the final drug molecule, achieving >99% diastereomeric excess (d.e.) is a strict requirement for downstream coupling.

Section 1: Troubleshooting & FAQs (The "Why" and "How")

Q1: My reductive amination of 1-methyl-4-oxocyclohexanecarbonitrile using NH₄OAc and NaBH₃CN yields a near 1:1 mixture of cis and trans isomers. Can I alter the conditions to make this stereoselective? A: Reductive amination using sodium cyanoborohydride (NaBH₃CN) under standard conditions (MeOH, RT) operates under thermodynamic control, leading to a mixture that reflects the relative stability of the iminium intermediates and the steric approach of the hydride[1]. The 1-methyl and 1-cyano groups create a competing steric environment. The cyano group is linear and has a smaller A-value than the methyl group, forcing the methyl group into the equatorial position. Consequently, hydride attack occurs from both the axial and equatorial faces with minimal energy difference, inevitably resulting in a ~1:1 to 1:1.5 mixture. For absolute purity, downstream physical separation is mandatory rather than upstream kinetic control.

Q2: I am trying to separate the free amine isomers using normal-phase silica gel chromatography, but I am experiencing severe peak tailing and co-elution. What is going wrong? A: Free primary cyclic amines interact strongly with the acidic silanol groups (Si-OH) on bare silica gel via hydrogen bonding and ion-exchange mechanisms. This causes irreversible adsorption and severe tailing, destroying the theoretical plate count required to resolve diastereomers. Causality-Driven Solution: You must either use a highly deactivated stationary phase (e.g., amine-functionalized silica) or, more reliably, derivatize the amine. Masking the amine with a tert-butyloxycarbonyl (Boc) group eliminates the basicity, prevents silanol interactions, and amplifies the steric differences between the cis and trans isomers, allowing for clean resolution on standard silica.

Q3: Why does the trans-Boc-protected isomer elute faster than the cis-Boc-protected isomer on normal-phase silica? A: This is a classic example of conformational shielding. In the trans isomer (where the methyl and amino groups are on opposite sides of the ring), the bulky methyl group locks into the equatorial position, forcing the Boc-protected amino group into the axial position. The axial Boc-NH group is sterically shielded by the 1,3-diaxial interactions of the cyclohexane ring, preventing it from interacting efficiently with the polar silica surface. In the cis isomer, the Boc-NH group is equatorial and fully exposed to the silica surface, resulting in stronger hydrogen bonding and a longer retention time.

Section 2: Experimental Protocols (Self-Validating Systems)

Protocol A: Boc-Protection and Normal-Phase Separation (Recommended for Scale-Up)

This protocol utilizes derivatization to leverage steric shielding for macro-scale separation.

• Protection: Dissolve the crude cis/trans-4-amino-1-methylcyclohexane-1-carbonitrile mixture (1.0 eq) in anhydrous Dichloromethane (DCM). Add Triethylamine (TEA, 1.5 eq) and cool to 0 °C. Dropwise add Boc-anhydride (Boc₂O, 1.1 eq). Stir at room temperature for 4 hours.

• Validation Check: Run a TLC (Hexane:EtOAc 3:1). You should observe the disappearance of the baseline amine and the appearance of two distinct, closely eluting spots (Rf ~0.45 and ~0.35) visible under ninhydrin stain (after heating).

• Chromatography: Load the concentrated crude onto a silica gel column. Elute with a shallow gradient of 5% to 15% EtOAc in Hexanes.

• Fractionation: The trans-isomer (axial Boc-NH) will elute first. The cis-isomer (equatorial Boc-NH) will elute second.

• Deprotection: Treat the separated pure fractions with 4M HCl in Dioxane for 2 hours at room temperature. Concentrate in vacuo to yield the pure cis- and trans-4-amino-1-methylcyclohexane-1-carbonitrile hydrochloride salts[2].

Protocol B: Preparative HPLC Separation of Free Amines (Recommended for Rapid Discovery)

If derivatization is not viable, reversed-phase chromatography utilizing ion-pairing agents is required[3].

• Sample Prep: Dissolve the crude amine mixture in 1:1 Water:Acetonitrile (ensure pH is ~7 before injection).

• System Setup: Use a Preparative C18 Column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase:

  • Buffer A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade Water (acts as an ion-pairing agent to sharpen the amine peak).

  • Buffer B: 0.1% TFA in Acetonitrile.

• Gradient: 2% B to 30% B over 25 minutes. Flow rate: 20 mL/min. UV Detection: 210 nm (due to lack of strong chromophores, ELSD or MS-triggered fraction collection is highly recommended).

• Isolation: Lyophilize the collected fractions immediately to prevent hydrolysis of the nitrile group under acidic aqueous conditions. The products will be isolated as TFA salts.

Section 3: Quantitative Data Presentation

Table 1: Chromatographic Properties of 4-Amino-1-methylcyclohexane-1-carbonitrile Derivatives

Compound State	Isomer	Conformation (Amine)	TLC R_f (Hex/EtOAc 3:1)	Prep HPLC R_t (min)*	Salt Form Isolated
Boc-Protected	trans	Axial	0.45	N/A (Use Silica)	None (Neutral)
Boc-Protected	cis	Equatorial	0.35	N/A (Use Silica)	None (Neutral)
Free Amine	trans	Axial	0.00 (Tails)	12.4	TFA or HCl
Free Amine	cis	Equatorial	0.00 (Tails)	14.1	TFA or HCl

*HPLC conditions: C18 column, 2-30% MeCN in H₂O (0.1% TFA) over 25 mins.

Section 4: Process Visualization

Workflow for the stereospecific separation of cis/trans 4-amino-1-methylcyclohexane-1-carbonitrile.

Section 5: References

• Raf Inhibitor Compounds (Synthesis of cis/trans 4-amino-1-methylcyclohexanecarbonitrile). WO 2013/134298 A1. Common Organic Chemistry / WIPO. Available at:[1]

• cis-4-Amino-1-methylcyclohexane-1-carbonitrile hydrochloride (Properties and Safety). Sigma-Aldrich. Available at:[2]

• Heterocyclic compounds and methods of use (Stereoisomer Separation Techniques). US20120202785A1. Google Patents. Available at:[3]

Sources

• 1. commonorganicchemistry.com [commonorganicchemistry.com]
• 2. cis-4-Amino-1-methylcyclohexane-1-carbonitrile hydrochloride | 2940857-76-9 [sigmaaldrich.com]
• 3. US20120202785A1 - Heterocyclic compounds and methods of use - Google Patents [patents.google.com]

Improving yield of Strecker synthesis for cyclohexane carbonitriles

Executive Summary

Welcome to the Technical Support Center. This guide addresses the synthesis of 1-aminocyclohexanecarbonitrile via the Strecker reaction.[1] While cyclohexanone is a common starting material, its lower reactivity compared to aldehydes often results in suboptimal yields (40–60%) under classical aqueous conditions due to unfavorable equilibrium constants and steric factors.

This dossier provides advanced troubleshooting, optimized protocols using Trimethylsilyl Cyanide (TMSCN) to bypass equilibrium limitations, and mechanistic insights to help you achieve yields exceeding 90% .

Part 1: Core Troubleshooting & FAQs

Q1: Why is my conversion low (<50%) even after 24 hours?

Diagnosis: The reaction with ketones (like cyclohexanone) is thermodynamically less favorable than with aldehydes. In aqueous/alcoholic media (Classical Strecker), the equilibrium often favors the starting ketone or the intermediate cyanohydrin rather than the aminonitrile. Corrective Action:

• Water Management: Water is a byproduct that drives the reaction backward. Add a dehydrating agent like anhydrous MgSO₄ or Na₂SO₄ to the reaction mixture to sequester water and shift the equilibrium toward the imine/product.

• Switch Reagents: Transition from aqueous KCN/NH₄Cl to TMSCN (Trimethylsilyl cyanide) in an anhydrous solvent (e.g., Methanol or Dichloromethane). The formation of a silylated intermediate is effectively irreversible under reaction conditions.

Q2: I am seeing a large "Cyanohydrin" impurity peak. How do I fix this?

Diagnosis: This occurs when the cyanide attacks the ketone before the imine is formed, or if the imine formation is slow. Cyanohydrins are thermodynamic sinks in the absence of a strong amine nucleophile. Corrective Action:

• Pre-formation of Imine: Allow the cyclohexanone and amine (or ammonia source) to stir for 1–2 hours before adding the cyanide source. This ensures the cyanide attacks the iminium ion, not the ketone.

• Ammonia Excess: Increase the equivalents of ammonia/amine (up to 3–5 equiv.) to outcompete the hydroxyl group of the cyanohydrin.

Q3: The product decomposes during workup. What is happening?

Diagnosis:

-Aminonitriles are sensitive to hydrolysis.[1][2] Highly acidic or basic aqueous workups can hydrolyze the nitrile to an amide or carboxylic acid (the amino acid) prematurely. Corrective Action:

• pH Control: Keep the workup pH near neutral or slightly basic (pH 8–9). Avoid strong acids unless you intend to hydrolyze immediately to the amino acid.

• Non-Aqueous Isolation: If using the TMSCN method, the product can often be isolated by simple filtration or evaporation if the catalyst is heterogeneous, minimizing exposure to water.

Q4: Safety is a major concern. Can I avoid KCN?

Diagnosis: Handling solid KCN carries high risks of generating HCN gas. Corrective Action:

• TMSCN Substitution: While still toxic and requiring handling in a fume hood, TMSCN is a liquid that does not generate HCN gas as readily as acidified KCN salts. It is generally preferred in modern medicinal chemistry workflows for this reason.

Part 2: Advanced Optimization Protocols

Protocol A: The "Gold Standard" TMSCN Method (High Yield)

Recommended for drug development and scale-up where yield is critical.

Rationale: This method uses a Lewis Acid catalyst to activate the ketone and TMSCN to trap the product, preventing the reverse reaction.

Reagents:

• Cyclohexanone (1.0 equiv)

• Amine/Ammonia (1.2 equiv)

• TMSCN (1.5 equiv)

• Catalyst: Indium(III) Chloride (

  ) or Iodine ( ) (1–5 mol%)

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen/Argon.

• Mixing: Dissolve Cyclohexanone (10 mmol) and the Amine (12 mmol) in anhydrous DCM (20 mL).

• Catalyst Addition: Add the catalyst (

  , 0.5 mmol). Stir for 10 minutes at Room Temperature (RT).

• Cyanide Addition: Add TMSCN (15 mmol) dropwise via syringe. Caution: Use extreme care; dispense in a functional fume hood.

• Reaction: Stir at RT for 3–6 hours. Monitor by TLC (stain with Ninhydrin) or LC-MS.

• Quench: Quench carefully with saturated

  solution.

• Extraction: Extract with DCM (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography.

Protocol B: Optimized Aqueous Method (Green/Cost-Effective)

Recommended for academic labs or initial screening.

Reagents:

• Cyclohexanone (1.0 equiv)

• (2.0 equiv)
• or (2.0 equiv)

• Solvent: 25% Aqueous Ammonia / Methanol (1:1)

Step-by-Step Workflow:

• Imine Formation: Dissolve

  in the Ammonia/Methanol mixture. Add Cyclohexanone.[3][4][5][6] Stir for 30–60 mins.

• Cyanide Addition: Add

  carefully to the mixture.

• Reaction: Seal the vessel and stir at RT for 24–48 hours. (Note the longer time required).

• Workup: Dilute with water. The aminonitrile often precipitates as a solid. Filter and wash with cold water. If oil forms, extract with Ethyl Acetate.

Part 3: Comparative Data Analysis

The following table summarizes the expected performance of different Strecker methodologies for cyclohexanone substrates.

Parameter	Classical Aqueous (Protocol B)	TMSCN + Lewis Acid (Protocol A)	High Pressure (Advanced)
Typical Yield	40% – 60%	85% – 98%	70% – 85%
Reaction Time	24 – 48 Hours	3 – 6 Hours	12 – 24 Hours
Equilibrium	Reversible (Problematic)	Irreversible (Trapped)	Shifted by Pressure
Byproducts	Cyanohydrin, Hydrolysis products	Silylated impurities (easy to remove)	Minimal
Safety Profile	High Risk (HCN gas potential)	Moderate Risk (Liquid handling)	Moderate (Vessel integrity)

Part 4: Visualizations

Figure 1: Mechanistic Pathway & Equilibrium Management

This diagram illustrates the critical "Imine Formation" step and how TMSCN bypasses the reversibility issues inherent in the aqueous path.

Caption: Comparison of the reversible aqueous pathway (red) vs. the irreversible TMSCN trapping pathway (green).

Figure 2: Optimization Decision Workflow

Use this logic tree to select the correct protocol based on your lab's constraints and yield requirements.

Caption: Decision tree for selecting the optimal Strecker protocol based on yield requirements and reagent availability.

References

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. Retrieved from [Link]

• Organic Chemistry Portal. (2023). Strecker Synthesis: Mechanism and Recent Literature. Retrieved from [Link]

• Vachal, P., & Jacobsen, E. N. (2000).[2] Enantioselective Catalytic Addition of HCN to Ketoimines.[2] Catalytic Synthesis of Quaternary Amino Acids. Organic Letters, 2(6), 867–870.[2] Retrieved from [Link]

• Mai, K., & Patil, G. (1986). Facile synthesis of alpha-aminonitriles using trimethylsilyl cyanide. Organic Syntheses, Coll. Vol. 75. (General reference for TMSCN utility).

Sources

• 1. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. scirp.org [scirp.org]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Stereoselective Cyanation of 4-Methylcyclohexanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the nuances of diastereoselective nucleophilic additions to cyclic ketones. The cyanation of 4-methylcyclohexanone is a classic transformation that requires strict control over reaction conditions to dictate the stereochemical outcome.

This guide is designed to troubleshoot common issues, explain the underlying physical organic chemistry, and provide self-validating protocols to ensure reproducible success in your drug development or synthetic workflows.

Part 1: Core Concepts & Causality (The "Why")

To master this reaction, you must understand the interplay between kinetic and thermodynamic control. 4-Methylcyclohexanone is conformationally locked; the bulky methyl group strongly prefers the equatorial position to avoid 1,3-diaxial interactions. This locked chair conformation sets the stage for facial selectivity during nucleophilic attack.

The Kinetic Pathway: Torsional Strain & Axial Attack

When a small nucleophile like the cyanide ion (CN⁻) attacks the carbonyl carbon, it approaches at the Bürgi-Dunitz angle (~107°).

• Equatorial Attack: The incoming nucleophile eclipses the adjacent axial C-H bonds at C2 and C6, creating high torsional strain.

• Axial Attack: The nucleophile approaches staggered to the adjacent bonds, minimizing torsional strain.

Consequently, small nucleophiles kinetically prefer axial attack , which pushes the oxygen atom into the equatorial position, yielding the trans-isomer (equatorial-OH, axial-CN)[1].

The Thermodynamic Pathway: A-Values

If the reaction is reversible (e.g., using aqueous KCN/HCl), the product distribution is governed by the thermodynamic stability of the products. Stability is dictated by[2], which quantify the steric penalty of placing a group in the axial position. Because the hydroxyl group (-OH) has a significantly larger A-value than the linear cyanide group (-CN), the molecule minimizes steric strain by placing the -OH group in the equatorial position[3]. Thus, both kinetic and thermodynamic pathways favor the trans-isomer, but kinetic control provides vastly superior diastereomeric ratios (dr).

Table 1: Conformational A-Values of Key Substituents

Substituent	A-Value (kcal/mol)	Preferred Position in Cyclohexane
-CN (Cyanide)	0.17	Axial (Highly tolerated)
-OH (Hydroxyl)	0.87	Equatorial
-CH₃ (Methyl)	1.74	Equatorial (Strongly favored)

Part 2: Troubleshooting FAQs

Q1: I am using KCN and HCl, but my NMR shows a ~75:25 mixture of diastereomers. How can I achieve >95:5 selectivity? A: You are operating under thermodynamic control. Cyanohydrin formation with protic reagents is reversible. The energy difference between the trans (axial-CN) and cis (equatorial-CN) isomers is roughly 0.70 kcal/mol (0.87 - 0.17 kcal/mol)[3]. At room temperature, this translates to an equilibrium ratio of approximately 3:1 (~75% trans). Solution: Switch to kinetic control by using Trimethylsilyl cyanide (TMSCN) and a Lewis acid at -78 °C. TMSCN irreversibly traps the kinetic alkoxide as a silyl ether, preventing equilibration.

Q2: My TMSCN cyanation yielded low conversion and a yellow/brown crude mixture. What went wrong? A: Your reaction suffered from moisture ingress. Water hydrolyzes TMSCN to HCN and hexamethyldisiloxane. HCN not only reintroduces reversibility (eroding your kinetic stereoselectivity) but also polymerizes under Lewis acidic conditions, creating the yellow/brown byproducts. Solution: Implement strict Schlenk techniques. Ensure your CH₂Cl₂ is freshly distilled over CaH₂ and your Lewis acid (e.g., ZnI₂) is flame-dried.

Table 2: Reagent Selection and Stereochemical Yields

Reagent System	Control Type	Major Diastereomer	Expected Ratio (Trans:Cis)
KCN, HCl (aq), 25°C	Thermodynamic	Trans (Eq-OH)	~ 75:25
TMSCN, ZnI₂, CH₂Cl₂, -78°C	Kinetic	Trans (Eq-OTMS)	> 95:5

Part 3: Mechanistic & Workflow Visualizations

Mechanistic divergence of nucleophilic attack on 4-methylcyclohexanone.

Step-by-step workflow for the stereoselective cyanation using TMSCN.

Part 4: Self-Validating Experimental Protocol

To achieve >95:5 diastereoselectivity, follow this rigorously self-validating protocol for the synthesis of trans-1-cyano-4-methylcyclohexyl trimethylsilyl ether.

Step 1: Apparatus Preparation Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar under high vacuum. Backfill with ultra-high purity Argon. Repeat the vacuum/argon cycle three times.

• Validation Checkpoint: Isolate the flask from the vacuum line. The flask must hold a static vacuum for 60 seconds without any pressure loss before the final argon backfill.

Step 2: Reagent Loading Under a positive flow of Argon, quickly add 4-methylcyclohexanone (1.0 equiv, 10 mmol) and anhydrous ZnI₂ (0.05 equiv, 0.5 mmol). Inject 20 mL of anhydrous CH₂Cl₂.

• Validation Checkpoint: The ZnI₂ should dissolve or form a fine, free-flowing suspension. Clumping indicates wet catalyst, which will ruin kinetic control.

Step 3: Thermal Equilibration Submerge the flask in a dry ice/acetone bath and allow the mixture to equilibrate to -78 °C for 15 minutes.

Step 4: Kinetic Cyanation Using a syringe pump, add TMSCN (1.2 equiv, 12 mmol) dropwise over 20 minutes. Slow addition is critical to prevent localized exothermic spikes that provide enough thermal energy to overcome the activation barrier of the disfavored equatorial attack.

• Validation Checkpoint: The reaction mixture must remain colorless or very pale yellow. A rapid shift to dark yellow/brown indicates moisture ingress and HCN polymerization.

Step 5: Monitoring and Quenching Stir at -78 °C for 2 hours. Monitor via TLC (Hexanes/EtOAc 9:1, KMnO₄ stain). Once the ketone is consumed, quench the reaction while still at -78 °C by adding 10 mL of saturated aqueous NaHCO₃.

• Validation Checkpoint: Quenching at -78 °C ensures the silyl ether is locked before the temperature rises, completely bypassing thermodynamic equilibration.

Step 6: Isolation Allow the mixture to warm to room temperature. Separate the organic layer, extract the aqueous layer with CH₂Cl₂ (2 x 15 mL), dry the combined organics over MgSO₄, filter, and concentrate under reduced pressure.

References

• A value - Wikipedia. Wikimedia Foundation.
• Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Master Organic Chemistry.
• Axial or equatorial attack is possible on a cyclohexanone. Almerja.
• 4.6: Axial and Equatorial Bonds in Cyclohexane. Chemistry LibreTexts.

Sources

• 1. Axial or equatorial attack is possible on a cyclohexanone [ns1.almerja.com]
• 2. A value - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Troubleshooting 1-Amino-4-methylcyclohexane-1-carbonitrile Hydrolysis

Welcome to the Application Science Technical Support Center. As researchers and drug development professionals, synthesizing sterically hindered

-amino acids via the Strecker pathway can be fraught with bottlenecks. The hydrolysis of 1-amino-4-methylcyclohexane-1-carbonitrile to its corresponding carboxylic acid is a classic example of a reaction plagued by low yields, stalled intermediates, and isolation failures[1].

This guide synthesizes field-proven methodologies, mechanistic causality, and validated protocols to help you troubleshoot and optimize your workflow.

Executive Diagnostic Summary

The geminal di-substitution at the C1 position of the cyclohexane ring creates severe steric congestion. When water or hydroxide attempts to attack the nitrile carbon, the transition state geometry forces severe 1,3-diaxial interactions with the ring's protons. Consequently, standard hydrolysis protocols either stall or force the molecule down degradation pathways[2].

Before altering your reaction conditions, consult the diagnostic table below to identify the root cause of your low yields.

Table 1: Quantitative Comparison of Hydrolysis Conditions for Hindered Aminonitriles

Hydrolysis Method	Reagents & Conditions	Typical Reaction Time	Expected Yield	Primary Bottleneck / Issue
Standard Basic	NaOH (aq), H₂O₂, Reflux	24 hours	< 10%	Retro-Strecker: Reverts to 4-methylcyclohexanone.
Standard Acidic	6M HCl (aq), Reflux	24 - 36 hours	20 - 30%	Incomplete Reaction: Stalls at the amide intermediate.
Harsh Acidic	Conc. HCl / Glacial AcOH (1:1), Reflux	48 - 72 hours	40 - 60%	Degradation: Product darkening and side-reactions.
Bucherer-Bergs	1. KCN, (NH₄)₂CO₃ 2. Ba(OH)₂, 150°C	24 hours (Step 2)	75 - 85%	Equipment: Requires a pressure vessel for step 2.

Deep-Dive FAQs: Mechanistic Troubleshooting

Q1: My LC-MS shows the reaction is stalling at the amide intermediate. Why won't it proceed to the carboxylic acid?

The Causality: The hydrolysis of a nitrile to an amide is an exothermic process, but the subsequent hydrolysis of the amide to the carboxylic acid requires the formation of a bulky tetrahedral intermediate. In 1-amino-4-methylcyclohexane-1-carbonitrile, the rigid cyclohexane chair conformation severely restricts the spatial approach of the nucleophile. The activation energy required to form this tetrahedral intermediate is exceptionally high, causing the reaction to stall[3]. The Solution: You must increase the thermodynamic driving force. Switch from aqueous HCl to a 1:1 mixture of concentrated HCl and glacial acetic acid. The acetic acid acts as both a co-solvent to increase the solubility of the organic intermediate and as a proton donor to facilitate the departure of the ammonia leaving group.

Q2: I am seeing a large amount of 4-methylcyclohexanone in my crude mixture. What happened?

The Causality: You are observing the Retro-Strecker reaction (decyanation).

-aminonitriles exist in a thermodynamic equilibrium with their corresponding imines and free cyanide. Under basic conditions (or extreme heat in neutral conditions), the loss of HCN is accelerated. Once HCN is lost, the imine rapidly hydrolyzes back to the starting ketone (4-methylcyclohexanone). The Solution: Avoid basic hydrolysis entirely for this substrate. If acidic hydrolysis is too harsh for your downstream functional groups, you must abandon the Strecker route and utilize the Bucherer-Bergs reaction (see Section 4)[4].

Q3: My NMR shows complete conversion to the amino acid, but my isolated yield after liquid-liquid extraction is <10%. Where is my product?

The Causality: 1-Amino-4-methylcyclohexane-1-carboxylic acid is a zwitterion (it possesses both a cationic ammonium group and an anionic carboxylate group at neutral pH). It is highly polar and exceptionally water-soluble. If you are attempting a standard organic extraction (e.g., Ethyl Acetate / Water), your product is remaining entirely in the aqueous phase. The Solution: Abandon liquid-liquid extraction. You must isolate the product using strongly acidic cation-exchange chromatography (e.g., Dowex 50WX8), which traps the zwitterion and allows salts and neutral organics to be washed away.

Validated Experimental Protocols

Protocol A: Harsh Acidic Hydrolysis (Optimized for Hindered Nitriles)

This protocol utilizes a self-validating visual cue (dissolution of the suspension) to track the initial phase of the reaction.

• Setup: In a heavy-walled round-bottom flask equipped with a reflux condenser, suspend 10 mmol of 1-amino-4-methylcyclohexane-1-carbonitrile in 15 mL of concentrated HCl (37%) and 15 mL of glacial acetic acid.

• Reflux: Heat the mixture to a vigorous reflux (approx. 110°C). The initial suspension will slowly dissolve as the amine is protonated and initial hydration to the amide occurs.

• Extended Heating: Maintain reflux for 48–72 hours. Note: Shorter times will result in amide contamination.

• Concentration: Cool the reaction to room temperature. Remove the solvents under reduced pressure (rotary evaporation) at 60°C to yield a crude, sticky solid (the amino acid hydrochloride salt). Proceed immediately to Protocol B.

Protocol B: Zwitterion Isolation via Cation-Exchange Chromatography

This protocol ensures the recovery of highly water-soluble amino acids from aqueous reaction mixtures.

• Resin Preparation: Swell 20 g of Dowex 50WX8 (hydrogen form, 50-100 mesh) in deionized (DI) water. Pack into a glass chromatography column. Wash with 100 mL of 1M HCl, followed by DI water until the eluent pH is neutral.

• Loading: Dissolve the crude hydrochloride salt from Protocol A in a minimal amount of DI water (5-10 mL). Load carefully onto the resin bed.

• Washing: Wash the column with 150 mL of DI water. This removes chloride ions, unreacted ketone, and non-basic organic impurities.

• Elution: Elute the amino acid using 2M aqueous Ammonium Hydroxide (

  ).

• Validation & Collection: Collect 15 mL fractions. Spot each fraction on a TLC plate and heat with a ninhydrin stain. Combine all fractions that turn deep purple (indicating the presence of the primary amine).

• Isolation: Lyophilize or evaporate the combined fractions under reduced pressure to yield the pure, free zwitterionic 1-amino-4-methylcyclohexane-1-carboxylic acid.

Caption: Cation-exchange chromatography workflow for isolating highly water-soluble zwitterionic amino acids.

Strategic Alternative: The Bucherer-Bergs Pathway

If acidic hydrolysis continues to yield degradation products, the most robust chemical workaround is to bypass the Strecker aminonitrile entirely. The Bucherer-Bergs reaction converts the starting ketone directly into a spiro-hydantoin intermediate.

Because the hydantoin ring is formed via a different mechanism that is less sensitive to the steric bulk of the cyclohexane ring, it forms in excellent yields. The hydantoin can then be hydrolyzed under high-temperature alkaline conditions (using Barium Hydroxide) to yield the amino acid[4].

Caption: Strecker vs. Bucherer-Bergs synthetic pathways highlighting the hydrolysis bottleneck.

References

• Master Organic Chemistry. "The Strecker Synthesis of Amino Acids." Available at:[Link]

• Journal of the American Chemical Society. "Synthesis of α-Amino Acid Derivatives and Peptides via Enantioselective Addition of Masked Acyl Cyanides to Imines." Available at:[Link]

• ResearchGate. "Some Stereochemical Aspects of the Strecker Synthesis and the Bucherer–Bergs Reaction." Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Crystallization techniques for trans-4-amino-1-methylcyclohexane-1-carbonitrile

Drafting the Guide

I'm currently focused on outlining the technical support guide for crystallizing trans-4-amino-1-methylcyclohexane-1-carbonitrile. My goal is to structure it effectively for researchers and drug development experts. I'm prioritizing clarity and practical information, considering their need for precise and actionable data.

Prioritizing Structure and Clarity

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Refining the Guide Structure

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Analyzing Search Results

I've been sifting through the search data, and it's a mixed bag. While I've turned up some promising specifics, it's a little cluttered. For instance, "trans-4-amino-1-methylcyclohexane-1-carbonitrile" (CAS 1935307-01-9 for the free base, 2231675-74-3 for the HCl salt) surfaced, but further refinement is definitely needed to isolate the critical elements.

Pinpointing Crystallization Details

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Identifying Key Targets

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Refining Search Strategies

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Refining the Search

I'm still sifting through search results, and they remain somewhat broad, often pointing to related compounds. I've uncovered specific CAS numbers for the cis and trans isomers of "4-amino-1-methylcyclohexane," which is promising.

Pinpointing Synthetic Routes

I've homed in on specific CAS numbers: 1935307-01-9 and 2231675-74-2, specifically for the trans isomer's free base and HCl salt, respectively. My focus has shifted toward uncovering synthesis and crystallization methods for these compounds. Snippets involving similar structures, like the fluoro-dihydroxy variant and the amino-hydroxy cyclohexanecarboxylic acid, are now excluded. The critical intermediate is now explicitly trans-4-amino-1-methylcyclohexane-1-carbonitrile. Further, I'm focusing specifically on synthetic routes towards the Apoquel-related structure.

Clarifying Chemical Context

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Analyzing Relevant Precedents

I've located promising segments of information. Snippet 1.10 from the second search details the preparation of CIS and TRANS isomers of Methylcyclohexanecarboxylic Acids, a near match though focused on the acid form, not the nitrile. Snippet 1.9 from the second search seems more relevant.

Investigating HCl Salt Crystallization

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Confirming Isomer Presence

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Refining Separation Strategy

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Exploring Solvent Alternatives

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Structuring Crystallization Guide

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Outlining Content Strategy

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Clarifying Stereochemistry

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Synthesizing a Guide

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Refining Crystallization Protocol

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Analyzing Stereochemistry Details

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Technical Support Center: Preventing Polymerization During Amino Nitrile Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with dark, tarry reaction mixtures or degrading products during the Strecker synthesis of α-amino nitriles. The synthesis of these critical intermediates—precursors to synthetic amino acids and nitrogenous heterocycles—is notoriously plagued by competing polymerization pathways.

This guide is designed to move beyond basic troubleshooting. We will dissect the thermodynamic and kinetic causality of polymerization, establish self-validating experimental controls, and provide a robust, field-proven methodology to ensure high-yield, high-purity amino nitrile synthesis.

Diagnostic Decision Tree: Identifying Your Polymerization Pathway

Before adjusting your protocol, you must identify which component is polymerizing. The visual and kinetic cues in your reaction vessel are diagnostic.

Diagnostic workflow for identifying and resolving polymerization during amino nitrile synthesis.

Frequently Asked Questions & Troubleshooting

Q1: My reaction mixture rapidly turns black and forms an intractable tar. What is happening?

The Causality: You are observing the base-catalyzed polymerization of hydrogen cyanide (HCN). The pKa of HCN is 9.2. When using alkali cyanide salts (like NaCN or KCN) without adequate buffering, the reaction pH easily exceeds 9.5. In this alkaline environment, the cyanide anion (

) attacks free HCN to form iminoacetonitrile, which rapidly dimerizes to diaminomaleonitrile (DAMN), ultimately cascading into complex, black, macromolecular polymers known as azulmic acid [1].

The Solution: You must control the pH or change the cyanide source.

• Method A (Buffering): If using KCN/NaCN, use exactly one equivalent of ammonium chloride (

  ). The ion (pKa ~9.2) acts as a mild acid, buffering the solution to a pH where the imine is activated but HCN polymerization is suppressed [2].

• Method B (Reagent Swap): Abandon alkali cyanides and use Trimethylsilyl cyanide (TMSCN) . TMSCN provides a highly controlled, neutral source of cyanide that completely bypasses the base-catalyzed HCN polymerization pathway [3].

Q2: The cyanide addition seems to work, but my isolated free α-amino nitrile degrades into a gooey polymer within days on the bench. Why?

The Causality: Free α-amino nitriles (especially those derived from ammonia and aliphatic aldehydes) are thermodynamically unstable. They are highly susceptible to the retro-Strecker reaction , where the amino nitrile reverts to the imine and free cyanide. Once the imine is reformed, it undergoes self-condensation/polymerization, while the liberated cyanide polymerizes [4].

The Solution:

• N-Protection: Never synthesize a primary amino nitrile if it must be stored. Substitute free ammonia with benzylamine . The resulting N-benzyl amino nitrile is sterically hindered and highly stable, preventing the retro-Strecker pathway [4]. The benzyl group can be easily removed later via palladium-catalyzed hydrogenolysis.

• Salt Formation: If you must isolate a primary amino nitrile, immediately convert it to its hydrochloride salt by bubbling dry HCl gas through an ethereal solution of the product. Protonating the amine neutralizes its nucleophilicity, freezing the molecule in a stable state.

Q3: My aldehyde is polymerizing before the Strecker reaction even begins. How do I prevent this?

The Causality: Aliphatic aldehydes (like hexanal or acetaldehyde) are prone to base-catalyzed aldol condensation. If your reaction relies on a one-pot, three-component mixture with a basic amine and delayed cyanide addition, the aldehyde will consume itself before the imine can be trapped by the cyanide.

The Solution: Isolate the mechanistic steps. Pre-form the imine by reacting the aldehyde and amine in the presence of a dehydrating agent (e.g., anhydrous

) for 2 hours. Only after the aldehyde is fully consumed (verified by TLC or IR looking for the disappearance of the C=O stretch at ~1710 ) should you cool the reaction to 0 °C and introduce the cyanide source.

Quantitative Comparison of Cyanide Sources

Selecting the correct cyanide source is the most critical variable in preventing polymerization. The table below summarizes the kinetic and thermodynamic risks associated with common reagents.

Cyanide Source	Operating pH	Polymerization Risk	Reaction Kinetics	Primary Byproducts
HCN (Gas/Liquid)	> 8.0 (Base-catalyzed)	Very High	Fast	Azulmic acid, DAMN
NaCN / KCN +	7.0 – 9.0 (Buffered)	Moderate	Moderate	Inorganic salts ( , )
Acetone Cyanohydrin	7.0 – 8.5	Low	Slow	Acetone
TMSCN	Neutral	Very Low	Very Fast	TMS-OH / Siloxanes

Data synthesized from established organocatalytic Strecker methodologies [3]. TMSCN is the optimal choice for preventing background polymerization.

Mechanistic Pathway: Strecker vs. Polymerization

Understanding the competing pathways is essential for maintaining a self-validating protocol. The diagram below illustrates how pH and reagent choice dictate whether the reaction yields the desired amino nitrile or falls into the polymerization trap.

Mechanistic divergence between the desired Strecker addition (green) and base-catalyzed HCN/imine polymerization (red).

Self-Validating Experimental Protocol: Polymerization-Free Synthesis

To guarantee a polymerization-free synthesis, we utilize a two-step, one-pot procedure using benzylamine (for product stability) and TMSCN (to prevent HCN polymerization). This protocol is self-validating: the disappearance of the imine intermediate directly correlates with product formation without the interference of dark byproducts.

Materials Required:

• Aldehyde (1.0 equiv, e.g., benzaldehyde or hexanal)

• Benzylamine (1.05 equiv)

• Trimethylsilyl cyanide (TMSCN) (1.2 equiv) - Handle in a fume hood with extreme caution.

• Anhydrous Dichloromethane (

  ) (0.2 M)

• Anhydrous Magnesium Sulfate (

  )

Step-by-Step Methodology:

• Imine Pre-formation: In an oven-dried, argon-purged round-bottom flask, dissolve the aldehyde (10 mmol) in 50 mL of anhydrous

  .

• Dehydration: Add 2.0 g of anhydrous

  to the flask.

• Amine Addition: Add benzylamine (10.5 mmol) dropwise at room temperature. Stir for 2 hours.

  • Validation Checkpoint: Take an aliquot for IR spectroscopy. The aldehyde carbonyl peak (~1710

    ) must be completely replaced by the imine C=N stretch (~1640 ). If the carbonyl persists, do not proceed to step 4.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Cooling is critical to dissipate the exothermic cyanation and prevent thermal degradation.

• Cyanation: Add TMSCN (12.0 mmol) dropwise over 10 minutes.

• Reaction Maturation: Allow the reaction to slowly warm to room temperature and stir for 4 hours.

  • Validation Checkpoint: TLC (Hexanes/EtOAc) should show complete consumption of the imine. The solution should remain pale yellow or colorless. Any darkening indicates a temperature spike or moisture ingress.

• Quench and Workup: Quench the reaction by adding 20 mL of saturated aqueous

  . Stir vigorously for 15 minutes to hydrolyze the TMS ether. Filter out the .

• Extraction: Separate the organic layer. Extract the aqueous layer twice with 20 mL

  . Combine organic layers, dry over , and concentrate under reduced pressure.

• Storage: The resulting N-benzyl α-amino nitrile is highly stable. Store at -20 °C under argon.

References

• Ruiz-Bermejo, M., et al. "A Comprehensive Review of HCN-Derived Polymers." MDPI, 2021. Available at:[Link]

• Ashenhurst, J. "The Strecker Synthesis of Amino Acids." Master Organic Chemistry, 2018. Available at:[Link]

• Mahajan, S., et al. "Organocatalytic Synthesis of α-Aminonitriles: A Review." MDPI, 2022. Available at:[Link]

• Singh, A., et al. "Synthesis of Polypeptides and Poly(α-hydroxy esters) from Aldehydes Using Strecker Synthesis." ACS Omega, 2023. Available at:[Link]

Optimizing reaction time for ammonium chloride and cyanide addition

Welcome to the Technical Support Center for multicomponent aminonitrile synthesis. This guide is designed for researchers and drug development professionals optimizing the classic Strecker reaction (the condensation of a carbonyl compound, ammonium chloride, and a cyanide source).

Below, you will find mechanistic insights, self-validating protocols, quantitative data, and advanced troubleshooting FAQs to help you master reaction times and maximize yields.

Mechanistic Causality & Workflow

To optimize reaction times, one must first understand the kinetic and thermodynamic causality of the reagents. The Strecker synthesis does not occur in a single step; it is a cascade reaction.

Ammonium chloride (

) serves a dual, highly specific purpose: it acts as a mild acid (pKa ~9.2) to protonate the carbonyl oxygen, increasing its electrophilicity, while simultaneously existing in equilibrium with ammonia ( ). The acts as the primary nucleophile, attacking the activated carbonyl to form an intermediate imine [[1]](). Only after the imine is formed should the cyanide anion ( ) attack to yield the final -aminonitrile 2.

Logical workflow and reagent causality in the Strecker alpha-aminonitrile synthesis.

Standard Operating Procedure: A Self-Validating Protocol

To prevent wasted reaction time and ensure high yields, your protocol must be a self-validating system. Do not proceed to the next chemical step without verifying the success of the previous one.

Step 1: Imine Pre-formation (Validation Checkpoint 1)

• Action: Dissolve the carbonyl compound (1.0 eq) in a suitable solvent (e.g., aqueous methanol). Add

  (1.5 - 2.0 eq). Stir at room temperature for 30–60 minutes 3.

• Causality: Allowing the imine to pre-form minimizes the direct attack of cyanide on the unreacted carbonyl, which would yield an unwanted cyanohydrin byproduct.

• Validation: Monitor via Thin-Layer Chromatography (TLC). The reaction must only proceed to Step 2 when the carbonyl spot has significantly diminished.

Step 2: Controlled Cyanide Addition

• Action: Cool the reaction mixture to 0–5 °C. Slowly add the cyanide source (e.g.,

  or , 1.5 eq) dropwise as an aqueous solution [[2]]().

• Causality: The addition of cyanide is exothermic. Cooling the system stabilizes the transient imine intermediate and prevents thermal degradation.

Step 3: Reaction Maturation

• Action: Warm the mixture to room temperature (for aldehydes) or heat to 50–75 °C (for ketones). Stir for the optimized reaction time (Reference the Quantitative Data table below).

Step 4: Quenching and Verification (Validation Checkpoint 2)

• Action: Quench the reaction with water. Treat a micro-aliquot of the crude product with a 10% NaOH solution.

• Validation: Hold wet red litmus paper over the aliquot. The liberation of ammonia gas (turning the red litmus paper blue) physically confirms the presence of the synthesized

  -aminonitrile 4.

Step 5: Isolation

• Action: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous

  , and concentrate in vacuo to isolate the product 2.

Quantitative Optimization Data

Reaction times vary drastically based on the steric hindrance and electrophilicity of the carbonyl substrate. Use the following matrix to baseline your experimental parameters.

Substrate Type	Catalyst	Temperature	Optimal Reaction Time	Expected Yield	Troubleshooting Note
Aliphatic Aldehydes	None	Room Temp (25 °C)	2 - 4 hours	85 - 95%	Highly reactive; prone to side reactions if left >12h.
Aromatic Aldehydes	None	50 °C	3 - 5 hours	80 - 90%	Requires mild heating for optimal conversion .
Ketones (Sterically Hindered)	None	Reflux (75 °C)	18 - 24 hours	40 - 60%	Equilibrium favors starting materials; requires heat 5.
Ketones	Lewis Acid (e.g., )	Room Temp / 50 °C	5 - 12 hours	75 - 90%	Catalyst activates the carbonyl, reducing required time 2.

Troubleshooting Guides & FAQs

Q1: My reaction with a ketone is yielding less than 30% product after 24 hours. How can I optimize the reaction time and yield? A: Ketones are significantly less electrophilic and more sterically hindered than aldehydes. If your reaction time is already 24 hours, simply extending the time will not overcome the thermodynamic equilibrium. Solution: You must shift the equilibrium. Use a Lewis acid catalyst (such as Indium(III) chloride or Zinc iodide) to further activate the ketone 5. Alternatively, add a water-absorbing desiccant (like

) during the addition step to drive imine formation forward by removing the water byproduct 6.

Q2: I am observing a high concentration of cyanohydrin byproduct instead of the desired

-aminonitrile. What is the mechanistic cause? A: Cyanohydrin formation occurs when the cyanide anion attacks the carbonyl carbon before the imine has formed. This is a kinetic issue related to the order of addition. Solution: Do not add and simultaneously. Allow the carbonyl compound to react with for 30–60 minutes first to ensure complete imine pre-formation. Only then should you introduce the cyanide source.

Q3: How does the pH of the reaction mixture affect the reaction time and safety? A: The Strecker reaction is highly pH-dependent.

provides a mildly acidic environment (pKa ~9.2).

• If the pH drops too low (highly acidic), the cyanide ions (

  ) will be protonated to form highly toxic Hydrogen Cyanide ( ) gas. Not only is this a severe safety hazard, but it also depletes the nucleophile from the solution, drastically slowing down the reaction time and promoting reversion to the starting ketone [[7]]().

• If the pH is too high (basic), there are insufficient protons to activate the carbonyl oxygen, stalling imine formation. Solution: Maintain the reaction in the natural buffering range of

  (pH 8-10). Never add strong mineral acids during the aminonitrile formation step.

Troubleshooting logic tree for resolving low yields and optimizing reaction times.

References

• US4551526A - Synthesis of alpha-aminonitriles Source: Google P
• Strecker Synthesis Source: Master Organic Chemistry
• Efficient, one-pot synthesis of α-aminonitriles via Strecker reaction: New recyclable c
• Local chemical compounds: synthesis and characterization with antibiotic application Source: ResearchG
• The Strecker Synthesis of Amino Acids Source: Master Organic Chemistry
• Science of Synthesis: Houben-Weyl Methods of Molecular Transform
• Local chemical compounds: synthesis and characterization with antibiotic applic
• Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide Source: DTIC

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. ijrei.com [ijrei.com]
• 4. researchgate.net [researchgate.net]
• 5. US4551526A - Synthesis of alpha-aminonitriles - Google Patents [patents.google.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. apps.dtic.mil [apps.dtic.mil]

Removing unreacted cyanide from 1-Amino-4-methylcyclohexane-1-carbonitrile product

Welcome to the Technical Support Center for the synthesis of 1-Amino-4-methylcyclohexane-1-carbonitrile . This guide is engineered for researchers, scientists, and drug development professionals dealing with the critical safety and purification challenges associated with unreacted cyanide in Strecker multicomponent reactions.

Mechanistic Overview & Workflow

The synthesis of 1-Amino-4-methylcyclohexane-1-carbonitrile relies on the Strecker reaction, condensing 4-methylcyclohexanone, an amine source, and a cyanide source (e.g., NaCN or TMSCN) . Because the nucleophilic attack of cyanide on the intermediate iminium ion is an equilibrium process, an excess of cyanide is required to drive the reaction to completion. Consequently, the post-reaction mixture contains highly toxic, unreacted cyanide that must be systematically separated from the product and chemically destroyed.

Cyanide separation and catalytic quenching workflow for Strecker synthesis.

Troubleshooting Guide & FAQs

Q1: Why does my isolated 1-Amino-4-methylcyclohexane-1-carbonitrile product still test positive for residual cyanide? Causality: 1-Amino-4-methylcyclohexane-1-carbonitrile is an amine. If the aqueous workup pH is not sufficiently basic, residual hydrogen cyanide (HCN) can partition into the organic extraction phase (e.g., ethyl acetate) via hydrogen bonding with the primary amine. Solution: Always adjust the aqueous phase to a pH > 10.5 during extraction. At this pH, the cyanide exists entirely as the water-soluble CN⁻ anion, forcing it into the aqueous waste stream and out of your organic product .

Q2: How do I prevent the release of highly toxic HCN gas during the workup and quenching process? Causality: The pKa of hydrogen cyanide is 9.21. According to the Henderson-Hasselbalch equation, if the pH of the solution drops below 9.21, the equilibrium heavily favors the protonated form (HCN). HCN is highly volatile (boiling point 25.6 °C) and will rapidly off-gas. Solution: Strict pH control is mandatory. Never add acidic solutions to the unquenched reaction mixture. Maintain the pH between 9.5 and 10.5 using sodium hydroxide prior to and during the quenching process.

Q3: What is the most reliable and environmentally sound method for destroying cyanide in the aqueous waste? Causality: While traditional alkaline chlorination (using bleach) destroys cyanide, it generates highly toxic cyanogen chloride (CNCl) intermediates and chlorinated volatile organic compounds (VOCs) . The optimal modern approach is copper-catalyzed hydrogen peroxide oxidation. The Cu²⁺ ions accelerate the oxidation of free cyanide to cyanate (CNO⁻), which subsequently hydrolyzes harmlessly into carbon dioxide and ammonia .

Mechanism of copper-catalyzed hydrogen peroxide oxidation of cyanide.

Quantitative Data: Cyanide Quenching Reagents Comparison

To select the appropriate quenching strategy, review the performance metrics of standard industrial methodologies below:

Quenching Agent	Operating pH	Catalyst Required	Reaction Time	Toxic Intermediates	Efficiency (Residual CN⁻)
Hydrogen Peroxide (H₂O₂)	9.5 – 10.5	Yes (Cu²⁺)	1 – 2 hours	None (Forms CNO⁻)	< 0.1 ppm
Sodium Hypochlorite (Bleach)	> 10.5	No	2 – 4 hours	Cyanogen Chloride (CNCl)	< 1.0 ppm
Caro's Acid (H₂SO₅)	9.0 – 10.0	No	< 1 hour	None	< 0.1 ppm

Data synthesized from established metallurgical and synthetic cyanide destruction protocols.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Do not proceed to subsequent steps without confirming the validation checkpoints.

Protocol A: Basic Aqueous Workup & Phase Separation

• Reaction Termination: Upon completion of the Strecker synthesis, transfer the reaction vessel to an ice-water bath and cool to 0–5 °C.

• Alkalization: Slowly add cold 1M NaOH solution to the reaction mixture under vigorous stirring until the aqueous phase reaches a stable pH of 10.5–11.0.

• Extraction: Add an immiscible organic extraction solvent (e.g., ethyl acetate or dichloromethane). Agitate vigorously for 5 minutes, then allow the phases to separate completely.

• Isolation: Drain the lower aqueous phase (containing unreacted NaCN/KCN) into a dedicated, heavily labeled secondary container for immediate quenching (Proceed to Protocol B).

• Washing: Wash the retained organic phase (containing 1-Amino-4-methylcyclohexane-1-carbonitrile) with an additional volume of 0.5M NaOH to strip any trace cyanide.

• Validation Step: Spot a single drop of the organic phase onto a Cyantesmo test strip. A negative result (no color change) validates that the phase separation was successful and the product is free of cyanide contamination.

Protocol B: Copper-Catalyzed Hydrogen Peroxide Quench

• Preparation: Place the combined aqueous cyanide waste in a well-ventilated fume hood. Equip the flask with a mechanical stirrer, a thermometer, and a pH probe.

• Catalyst Addition: Add copper(II) sulfate pentahydrate (CuSO₄·5H₂O) to the waste solution to achieve a concentration of approximately 30–50 mg/L. The solution will take on a faint blue/green tint.

• Oxidation: While maintaining the internal temperature below 40 °C (to prevent rapid thermal decomposition of the peroxide), slowly add a 30% w/w hydrogen peroxide (H₂O₂) solution dropwise. Target a 20% molar excess (approx. 1.3 lbs of H₂O₂ per lb of cyanide) .

• Hydrolysis: Stir the mixture continuously for 1.5 to 2 hours. Monitor the pH and add 1M NaOH dropwise if the pH begins to dip below 9.5.

• Validation Step: Dip a high-sensitivity cyanide test strip (0–10 ppm range) into the quenched solution. A reading of <0.1 ppm validates the complete destruction of the cyanide, rendering the waste safe for standard basic aqueous disposal protocols.

References

• Title: The Strecker Synthesis of Amino Acids | Source: Master Organic Chemistry | URL: [Link]

• Title: Cyanide Treatment with Hydrogen Peroxide | Source: USP Technologies | URL: [Link]

• Title: Hydrogen Peroxide Cyanide Destruction Plant | Source: 911Metallurgist | URL: [Link]

• Title: Cyanide Destruction: A New Look at an Age-Old Problem | Source: Hubbard-Hall | URL: [Link]

Resolving enantiomers of 1-Amino-4-methylcyclohexane-1-carbonitrile

Technical Support Center: Stereochemical Control & Purification Topic: 1-Amino-4-methylcyclohexane-1-carbonitrile Ticket ID: STR-4M-ISO-8492 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary: The "Enantiomer" Misconception

User Query: "I am trying to resolve the enantiomers of 1-Amino-4-methylcyclohexane-1-carbonitrile using chiral HPLC, but I am seeing no separation or only a single peak. How do I resolve these?"

Root Cause Analysis: You are likely observing a single peak because the molecule is achiral.

1-Amino-4-methylcyclohexane-1-carbonitrile possesses a plane of symmetry passing through C1 (the amino/nitrile bearing carbon) and C4 (the methyl bearing carbon).[1] This symmetry plane bisects the cyclohexane ring, making the molecule superimposable on its mirror image.[1] Therefore, it does not exist as enantiomers, and chiral resolution is impossible.[1]

The Real Challenge: What you are likely dealing with is a mixture of Diastereomers (Cis and Trans) .[1]

• Trans-isomer: The amino group (-NH₂) and the methyl group (-CH₃) are on opposite sides of the ring plane.[1]

• Cis-isomer: The amino group and the methyl group are on the same side.[1]

These isomers have different physical properties (melting point, solubility, NMR shift) and must be separated using diastereomeric purification methods, not chiral resolution.[1]

Module 1: The Stereochemical Landscape

To control your product, you must understand the thermodynamic and kinetic drivers governing the formation of these isomers.

Conformational Analysis

The 4-methyl group (A-value ~1.7 kcal/mol) acts as a "conformation lock," forcing the cyclohexane ring into a chair conformation where the methyl group is equatorial .

• At Carbon 1: The incoming Amino (-NH₂) and Nitrile (-CN) groups compete for the equatorial position.[1]

• Thermodynamics: The Amino group (A-value ~1.2–1.[1]7) is significantly bulkier than the Nitrile group (A-value ~0.2).[1] Therefore, the thermodynamic preference is for the Amino group to be Equatorial .[1]

• Result: The Trans-isomer (Diequatorial: Methyl-eq, Amino-eq) is thermodynamically more stable than the Cis-isomer.

Synthesis Pathway Selection

The ratio of Cis/Trans isomers is determined by your synthetic route.[1]

• Route A: Strecker Synthesis (Thermodynamic Control)

  • Reagents: 4-Methylcyclohexanone + NaCN + NH₄Cl (or NH₃).[1]

  • Outcome: Favors the Trans-isomer (Amino trans to Methyl).[1] The equilibration allowed during the reversible imine formation typically funnels the bulkier amine to the equatorial position.

• Route B: Bucherer-Bergs Reaction (Kinetic Control)

  • Reagents: 4-Methylcyclohexanone + (NH₄)₂CO₃ + NaCN.[1]

  • Outcome: Favors the Cis-isomer (Amino cis to Methyl).[1] The formation of the intermediate spiro-hydantoin is kinetically controlled, often trapping the amino group in the axial position (cis to the equatorial methyl).

Figure 1: Synthetic divergence showing how reaction conditions dictate the Cis/Trans ratio.[1] Note that both products are achiral.

Module 2: Troubleshooting Separation (The Protocol)

Since you cannot use chiral HPLC, use Fractional Crystallization or Achiral Chromatography .[1]

Method A: Fractional Crystallization (Recommended)

The hydrochloride salts of the cis and trans isomers typically exhibit significant solubility differences.[1]

Protocol:

• Salt Formation: Dissolve your crude aminonitrile oil in diethyl ether or MTBE.[1]

• Acidification: Slowly add 2M HCl in diethyl ether (or bubble dry HCl gas) at 0°C. The amine hydrochloride will precipitate immediately.

• Filtration: Collect the white solid. This is the mixed diastereomeric salt.[1]

• Recrystallization:

  • Suspend the solid in hot Ethanol/Water (9:1) or Isopropanol .

  • Heat to reflux until dissolved.[1]

  • Cool slowly to room temperature, then to 4°C.

  • Trans-isomer usually crystallizes first (due to better packing of the diequatorial conformer).[1]

• Validation: Filter the crystals and check the supernatant. The supernatant will be enriched in the Cis-isomer.[1]

Method B: Flash Chromatography

If crystallization fails, use silica gel chromatography.[1]

• Stationary Phase: Silica Gel (Standard 40-63 µm).[1]

• Mobile Phase: Gradient of Ethyl Acetate in Hexanes (start 10% EtOAc, ramp to 50%).[1]

  • Note: The amine functionality can streak.[1][2][3][4] Add 1% Triethylamine (TEA) to the mobile phase to sharpen peaks.[1]

• Elution Order: typically, the less polar isomer elutes first.[1] (Often the Trans isomer, but this must be experimentally verified by NMR).

Module 3: Analytical Validation

Do not rely on optical rotation (it will be zero).[1] Use NMR to distinguish the isomers.[1][2][3][5]

Feature	Trans-Isomer (Diequatorial)	Cis-Isomer (Axial-Equatorial)
H1 Proton (NMR)	Axial	Equatorial
Chemical Shift (δ)	Upfield (lower ppm, ~2.6 ppm)	Downfield (higher ppm, ~3.2 ppm)
Coupling (J)	Large triplet-like splitting (ax-ax coupling)	Small doublet/singlet-like (eq-ax/eq-eq)
13C NMR (C1)	Characteristic shift	Distinct from Trans

Why this works: In the Trans isomer, the H1 proton is axial (because the NH₂ is equatorial).[1] Axial protons are more shielded (lower ppm) and show large coupling constants (~10-12 Hz) with adjacent axial protons at C2/C6.[1]

FAQ: Common Pitfalls

Q1: I need the amino acid (1-amino-4-methylcyclohexane-1-carboxylic acid). Does the hydrolysis affect the stereochemistry? A: Yes. Acid hydrolysis (6M HCl, Reflux) generally preserves the stereochemistry at C1.[1] However, prolonged heating can lead to epimerization if the mechanism involves a planar intermediate.[1] If you start with pure Trans-nitrile, you should predominantly get Trans-acid.[1]

Q2: I see a small "impurity" peak in my achiral HPLC that looks like an enantiomer. A: This is likely the minor diastereomer . For example, if you synthesized the Trans isomer via Strecker, the 5-10% Cis isomer will appear as a nearby peak. It is not an enantiomer.[1]

Q3: Can I use enzymatic resolution? A: Not for "enantiomers" (since they don't exist). However, certain nitrilase enzymes are highly diastereoselective.[1] They might hydrolyze the Trans-nitrile to the acid while leaving the Cis-nitrile untouched, providing a powerful separation method.

References

• Munday, L. (1961).[1] The Strecker and Bucherer-Bergs Reactions on 4-Methylcyclohexanone. Journal of the Chemical Society.[1] Link

• Edward, J. T., & Jitrangsri, C. (1975).[1][3] Stereochemistry of the Bucherer-Bergs and Strecker Reactions of 4-tert-Butylcyclohexanone. Canadian Journal of Chemistry.[1][3] Link[1]

• Sigma-Aldrich Technical Data. cis-4-Amino-1-methylcyclohexane-1-carbonitrile hydrochloride. Link

• BenchChem NMR Guide. Distinguishing Cis and Trans 4-Aminocyclohexanol Isomers (Analogous System). Link[1]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 1-Amino-4-methylcyclohexane-1-carbonitrile: A Stereochemical Analysis

For researchers and professionals in drug development and synthetic chemistry, the unambiguous structural elucidation of chiral molecules is a cornerstone of successful research. Substituted cyclohexanes, a common motif in many pharmaceuticals, present a particularly interesting challenge due to their conformational flexibility. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of 1-amino-4-methylcyclohexane-1-carbonitrile, a compound with two stereocenters, leading to cis and trans diastereomers. By dissecting the predicted spectral features of each isomer and comparing them to simpler, related structures, we will demonstrate how ¹H NMR spectroscopy serves as a powerful tool for stereochemical assignment in complex cyclic systems.

The Decisive Role of Chair Conformation in Spectral Outcomes

The ¹H NMR spectrum of a substituted cyclohexane is intrinsically linked to its three-dimensional structure. The cyclohexane ring predominantly adopts a chair conformation to minimize angular and torsional strain.[1][2] In this conformation, the substituents on each carbon can occupy one of two positions: axial (perpendicular to the general plane of the ring) or equatorial (in the general plane of the ring).[1] The relative orientation of these substituents profoundly impacts the chemical environment of the ring protons, giving rise to distinct NMR spectra for different stereoisomers.

Conformational Analysis of Cis and Trans Isomers

Trans Isomer: In the trans isomer, the methyl group and the amino group are on opposite faces of the ring. This allows for a conformation where both the bulky methyl group and the amino group (assuming it is sterically more demanding than the nitrile) can reside in the favored equatorial positions. This diequatorial conformation is expected to be significantly more stable than the diaxial conformation.

Cis Isomer: In the cis isomer, the methyl and amino groups are on the same face of the ring. This necessitates that one group be axial while the other is equatorial.[2][4] Given the significant steric bulk of a methyl group, the conformation where the methyl group is equatorial and the C1 substituents have one axial and one equatorial orientation is predicted to be the most stable.

Figure 1: Predicted stable chair conformations for the trans and cis isomers of 1-amino-4-methylcyclohexane-1-carbonitrile.

A Comparative Analysis of Predicted ¹H NMR Spectra

The distinct spatial arrangements of protons in the stable conformers of the cis and trans isomers will lead to discernible differences in their ¹H NMR spectra. Below is a predicted analysis, supported by data from analogous compounds.

Proton	Predicted Chemical Shift (δ, ppm) - Trans Isomer	Predicted Multiplicity - Trans Isomer	Predicted Chemical Shift (δ, ppm) - Cis Isomer	Predicted Multiplicity - Cis Isomer	Rationale and Comparative Data
-CH₃	~0.9-1.1	Doublet	~0.9-1.1	Doublet	The methyl group protons are expected to be in a similar environment in both isomers, coupled to the methine proton at C4. This range is typical for methyl groups on a cyclohexane ring.
-NH₂	~1.5-3.0	Broad Singlet	~1.5-3.0	Broad Singlet	Amine protons often appear as a broad singlet due to rapid exchange with the solvent and quadrupole broadening from the nitrogen atom.[5] Their chemical shift is highly dependent on solvent and concentration.
Ring Protons (axial)	~1.2-1.8	Complex Multiplets	~1.2-1.8	Complex Multiplets	Axial protons are generally more shielded (upfield) than their equatorial counterparts due to the anisotropic effect of the C-C single bonds of the ring.
Ring Protons (equatorial)	~1.6-2.2	Complex Multiplets	~1.6-2.2	Complex Multiplets	Equatorial protons are deshielded relative to axial protons. The presence of electron-withdrawing amino and nitrile groups at C1 will cause a downfield shift for adjacent protons.
-CH- (at C4)	~1.4-1.7	Multiplet	~1.4-1.7	Multiplet	The chemical shift of the methine proton at C4 will be influenced by its axial or equatorial position and coupling to the adjacent methylene protons and the methyl group protons.

Key Differentiating Features:

The most significant differences between the spectra of the cis and trans isomers are expected to arise from the signals of the protons on C2 and C6 (adjacent to the carbon bearing the amino and nitrile groups).

• In the trans isomer , with both the amino and methyl groups likely equatorial, the ring protons will exhibit a more "standard" pattern for a 1,4-disubstituted cyclohexane.

• In the cis isomer , the axial/equatorial nature of the substituents at C1 will lead to a more complex and less symmetrical pattern for the ring protons, potentially with more pronounced differences between the chemical shifts of the axial and equatorial protons on C2 and C6.

Comparison with Simpler Analogs:

To ground these predictions in experimental reality, we can compare them to the known spectral features of simpler molecules:

• 4-Methylcyclohexylamine: In this simpler analog, the key signals are the methyl group and the protons on the cyclohexane ring. The chemical shifts of the ring protons in both cis and trans isomers of 4-methylcyclohexylamine provide a baseline for our target molecule, albeit without the influence of the nitrile group.[5][6][7][8][9][10]

• 1-Methylcyclohexanecarbonitrile: This compound introduces the effect of the nitrile group at a tertiary carbon. The protons on the carbons adjacent to the nitrile group (C2 and C6) will be deshielded, providing a good estimate for the downfield shift we can expect in our target molecule.

By synthesizing the data from these simpler systems, we can build a robust hypothesis for the expected ¹H NMR spectra of the cis and trans isomers of 1-amino-4-methylcyclohexane-1-carbonitrile.

Experimental Protocol for High-Resolution ¹H NMR Spectroscopy

To experimentally validate these predictions and assign the stereochemistry of a synthesized sample, the following protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified 1-amino-4-methylcyclohexane-1-carbonitrile sample.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is often a good starting point for non-polar to moderately polar compounds.

  • Ensure the sample is fully dissolved. If necessary, gently warm the sample or use a vortex mixer.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.

  • Transfer the clear solution to a clean, dry 5 mm NMR tube.

• NMR Spectrometer Setup:

  • The ¹H NMR spectrum should be recorded on a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion.

  • The instrument must be properly tuned and the magnetic field shimmed on the sample to achieve high resolution and homogeneity.

• Data Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient for a ¹H spectrum.

  • Spectral Width: A spectral width of approximately 12-16 ppm is usually adequate to cover the chemical shift range of most organic molecules.

  • Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between pulses should be used to allow for full relaxation of the protons.

  • Number of Scans: 16 to 64 scans are typically adequate to achieve a good signal-to-noise ratio for a sample of this concentration.

• Data Processing and Analysis:

  • The acquired Free Induction Decay (FID) should be Fourier transformed to obtain the frequency-domain spectrum.

  • The spectrum should be phased and baseline corrected.

  • The chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS, at 0.00 ppm).

  • The signals should be integrated to determine the relative number of protons corresponding to each peak.

  • The coupling constants (J-values) should be measured to aid in structural elucidation.

Figure 2: A streamlined workflow for acquiring and analyzing the ¹H NMR spectrum of 1-amino-4-methylcyclohexane-1-carbonitrile.

Conclusion

The ¹H NMR spectrum of 1-amino-4-methylcyclohexane-1-carbonitrile is a rich source of stereochemical information. A thorough analysis, grounded in the principles of conformational analysis of substituted cyclohexanes, allows for the confident assignment of the cis and trans isomers. By predicting the stable chair conformations and the resulting chemical shifts and coupling patterns, and by comparing these predictions to the spectra of simpler, related molecules, researchers can effectively use ¹H NMR spectroscopy to confirm the stereochemical outcome of their synthetic efforts. The detailed experimental protocol provided ensures the acquisition of high-quality data, which is paramount for accurate structural elucidation.

References

• PubChem. 4-Methylcyclohexylamine. National Center for Biotechnology Information. [Link]

• Conformational analysis of 1,4 disubstituted cyclohexane. (2020, December 16). YouTube. [Link]

• Asymmetric-synthesis.com. (2014, July 1). Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". [Link]

• David, R., Pau, N., Sánchez-Pedregal, V. M., et al. (2022). Polysubstituted cyclohexane γ-amino acids induce a double α-/β-turn in short non-natural peptides. ChemRxiv. [Link]

• Chemistry LibreTexts. (2022, September 24). 4.8: Conformations of Disubstituted Cyclohexanes. [Link]

• Conformational preferences of 1-amino-2-phenylcyclohexanecarboxylic acid, a phenylalanine cyclohexane analogue. (n.d.). PMC. [Link]

• Wood, G., Woo, E. P., & Miskow, M. H. (1969). Conformational analysis of 1,4-disubstituted cyclohexanes. Canadian Journal of Chemistry, 47(3), 429-435. [Link]

• ResearchGate. (n.d.). Chemical structures of cyclohexane-based δ-amino acid residues reported... [Link]

• Cyclic Stereochemistry (PART-7, PPT-7) Conformation-VII. (n.d.). [Link]

• Google Patents. (n.d.). CN109824520B - Preparation method of cis-4-methylcyclohexylamine.

• TCU Digital Repository. (n.d.). Assignment of the 1H and 13C NMR spectra of 1-methyl-6-phenyl-1α,4α,4aα,5α,8β,8aα-hexahydro- 1,4-methanonaphthalene-5,8-d. [Link]

• Brainly.com. (2023, August 7). Analyze the ^1H-NMR spectrum of 1-Methylcyclohexene. [Link]

• Anions of α-Amino Acids as (O,N)-Donor Ligands in Si-, Ge- and Sn-Coordination Chemistry. (2025, February 11). [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000451 Cyclohexylamine. [Link]

• Chemistry LibreTexts. (2025, August 21). 3.3: Conformational analysis of cyclohexanes. [Link]

• Google Patents. (n.d.). CN102001950A - Preparation method of trans-4-methyl cyclohexylamine.

• ATB (Automated Topology Builder). (n.d.). 1-Methylcyclohexene. [Link]

• KPU Pressbooks. (n.d.). 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. [Link]

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Resolving Conformational Isomerism in Drug Design: A Comparative Guide to FTIR Sampling Modalities for Nitrile-Substituted Cyclohexanes

In pharmaceutical development, the cyclohexane ring is a ubiquitous structural motif used to tune the pharmacokinetic properties of active pharmaceutical ingredients (APIs). When substituted with a nitrile group (–C≡N), the molecule exists in a dynamic equilibrium between axial and equatorial conformers.

The nitrile stretch is a highly reliable functional group marker, presenting as an intense, sharp peak in the 2200–2280 cm⁻¹ region 1. Because very few other functional groups absorb in this region 1, it serves as an excellent probe for conformational isomerism. This guide objectively compares two primary Fourier Transform Infrared (FTIR) sampling modalities—Variable-Temperature (VT) Transmission FTIR and Attenuated Total Reflectance (ATR-FTIR) —for resolving the subtle spectral shifts between axial and equatorial nitriles.

Mechanistic Causality: Why Do Conformational Shifts Occur?

The frequency of the oscillating bond dipole of a nitrile group is highly sensitive to its local environment 1. The wavenumber difference between an axial and equatorial nitrile is governed by the Vibrational Stark Effect (VSE) , which quantitatively describes how local electric fields perturb vibrational frequencies 2.

In a cyclohexane derivative, the equatorial –C≡N bond extends outward into the solvent cavity, experiencing a uniform dielectric environment. Conversely, the axial –C≡N bond is subjected to 1,3-diaxial steric compression from parallel C–H bonds. This alters the local electric field and slightly modifies the force constant of the bond.

For cyanocyclohexane, these differences manifest as distinct, overlapping absorption bands. Experimental IR spectroscopy in a Xenon matrix at low temperatures (218–173 K) has successfully resolved these bands, determining an enthalpy difference (ΔH) of 0.18 kcal/mol between the conformers, with the axial form being slightly favored (approx. 58% abundance) at ambient temperature 3.

Technology Comparison: VT-Transmission vs. ATR-FTIR

To accurately calculate thermodynamic parameters (ΔH, ΔG) during drug development, the FTIR sampling method must be capable of resolving peak differences of less than 5 cm⁻¹.

Variable-Temperature Transmission FTIR (The Gold Standard)

Transmission FTIR utilizes a demountable liquid cell with a fixed pathlength. By integrating a cryostat, researchers can lower the temperature, systematically shifting the axial-equatorial equilibrium. This allows for the precise deconvolution of the overlapping bands.

ATR-FTIR (The High-Throughput Alternative)

ATR-FTIR utilizes a high-refractive-index crystal (e.g., diamond). While it requires zero sample preparation and is excellent for rapid screening, the penetration depth of the evanescent wave is wavelength-dependent. Furthermore, anomalous dispersion near strong absorption bands can artificially shift peak maxima, complicating the precise assignment of closely overlapping conformer bands.

Quantitative Performance Comparison

Parameter	VT-Transmission FTIR (Liquid Cell)	ATR-FTIR (Diamond Crystal)
Conformer Resolution	High (Resolves subtle VSE shifts)	Low to Moderate (Peak overlap)
Temperature Control	Cryostat compatible (173 K - 298 K)	Typically fixed at ambient (298 K)
Pathlength Control	Exact (e.g., 56 μm spacer)	Wavelength-dependent penetration
Spectral Artifacts	Minimal	Anomalous dispersion peak shifts
Primary Application	Thermodynamic profiling (ΔH, ΔG)	Rapid screening & Routine QA/QC

Self-Validating Experimental Protocol: VT-Transmission FTIR

To ensure rigorous, reproducible data collection for conformational analysis, follow this self-validating methodology using a transmission liquid cell.

Step 1: Sample Preparation & Baseline Validation

• Action: Dissolve the cyanocyclohexane derivative in an aprotic, non-polar solvent (e.g., hexane) to a final concentration of 10 mM 4.

• Causality: Aprotic solvents prevent hydrogen-bonding interactions that would cause inhomogeneous broadening of the nitrile peak, masking the subtle axial/equatorial shifts.

• Validation: Record a background scan of the pure solvent. The 2200–2300 cm⁻¹ region must be perfectly flat (100% transmittance) to validate solvent purity.

Step 2: Cell Assembly & Pathlength Verification

• Action: Assemble a demountable cell consisting of two CaF₂ windows (3 mm thickness) separated by a 56 μm mylar spacer [[4]]().

• Causality: CaF₂ is chosen because it is non-hygroscopic and highly transparent in the mid-IR. The 56 μm spacer ensures the absorbance of the 10 mM nitrile peak remains within the linear dynamic range (0.2 - 0.8 AU) of the Beer-Lambert law.

• Validation: Before injecting the sample, run a scan of the empty assembled cell. Calculate the exact pathlength using the interference fringing pattern to ensure the spacer is not compressed unevenly.

Step 3: Spectral Acquisition & Thermal Cycling

• Action: Load ~60 μL of the sample into the cell 4. Record spectra at 1 cm⁻¹ resolution, averaging across 64 scans of the interferometer 2. Cool the cell sequentially from 298 K to 173 K.

Step 4: Data Deconvolution

• Action: Determine the exact peak positions of the overlapping axial and equatorial bands by fitting the spectra with Voigt lineshape functions 2.

• Causality: A Voigt profile correctly models the convolution of Gaussian broadening (inhomogeneous solvent environments) and Lorentzian broadening (homogeneous vibrational relaxation lifetimes), ensuring mathematically rigorous peak integration.

Workflow Visualization

Fig 1. Analytical workflow comparing VT-Transmission and ATR-FTIR for conformational analysis.

References

• Infrared Spectroscopy - Chemistry LibreTexts Source: libretexts.org URL:[Link]

• Cyanocyclohexane: Conformational properties and molecular structure... Source: hi.is URL:[Link]

• Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect Source: nih.gov URL:[Link]

• Correlating Nitrile IR Frequencies to Local Electrostatics Quantifies Noncovalent Interactions of Peptides and Proteins Source: acs.org URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agust.hi.is [agust.hi.is]
• 4. pubs.acs.org [pubs.acs.org]

High-Resolution Mass Spectrometry Comparison Guide: CID vs. HCD for the Structural Elucidation of C8H14N2 Isomers

As a Senior Application Scientist in drug metabolism and pharmacokinetics (DMPK), one of the most persistent analytical challenges I encounter is the definitive structural elucidation of isomeric small molecules. When analyzing the chemical space of the formula C8H14N2 (exact monoisotopic mass 138.1157 Da; precursor [M+H]+ at m/z 139.1235), we are faced with structurally diverse isomers ranging from flexible aliphatic nitriles to rigid bicyclic cages.

In this guide, we objectively compare the performance of two industry-standard fragmentation platforms: Resonance Collision-Induced Dissociation (Ion Trap CID) and Higher-energy Collisional Dissociation (Beam-type HCD) . By examining the causality behind their kinetic energy transfer mechanisms, we will demonstrate why platform selection is the defining factor in successful C8H14N2 isomer differentiation.

Mechanistic Causality: The Physics of Fragmentation

To understand why certain structural features of C8H14N2 are invisible on legacy platforms, we must first examine the physics governing the fragmentation.

Resonance Ion Trap CID: The "Slow Heating" Limitation

In a 3D or linear ion trap, CID is a [4]. The precursor ion (m/z 139.1235) is isolated and kinetically excited via resonance with an applied RF voltage, causing multiple low-energy collisions with a bath gas (typically Helium). Because the excitation is resonance-specific, once the molecule fragments, the product ions fall out of resonance and do not undergo secondary fragmentation.

Crucially, ion trap CID is governed by the Mathieu stability parameters, resulting in the [5]. Any fragment with an m/z less than approximately one-third of the precursor m/z (for m/z 139, this cutoff is ~m/z 46.3) cannot be trapped and is permanently lost from the spectrum.

Beam-Type HCD: The "Fast Heating" Advantage

HCD occurs in a dedicated multipole collision cell rather than an ion trap. Ions are accelerated as a continuous beam into a neutral gas (Nitrogen or Argon). This [6] imparts higher collision energy, allowing for both primary and secondary fragmentation pathways. Because HCD does not rely on RF resonance trapping during fragmentation, there is no low-mass cutoff . This is critical for small molecules like C8H14N2, where low-mass diagnostic reporter ions (e.g., m/z 41, 44) are essential for structural assignment.

Comparative Fragmentation Profiles of C8H14N2 Isomers

To benchmark these techniques, we evaluate three distinct C8H14N2 isomers commonly encountered in pharmaceutical development:

• 1-Butyl-4-methylimidazole ( [1]): A substituted heteroaromatic ring.

• 1-Piperidinepropanenitrile ( [2]): An aliphatic cyclic amine with a nitrile appendage.

• 1,3-Diazaadamantane ( [3]): A highly rigid, nitrogen-containing tricyclic cage.

Quantitative Data Summary

Table 1: Comparison of Expected MS/MS Fragments (Precursor [M+H]+ m/z 139.1235)

Isomer	Structural Class	Primary Fragment (m/z)	Low-Mass Diagnostic Ion (m/z)	Ion Trap CID Performance	Beam-Type HCD Performance
1-Butyl-4-methylimidazole	Substituted Heterocycle	83.0609 (-C4H8)	41.0391 (Allyl cation)	Moderate (Misses m/z 41 due to 1/3rd rule)	Excellent (Captures all diagnostic ions)
1-Piperidinepropanenitrile	Aliphatic Nitrile	86.0970 (-C3H3N)	44.0500 (Aziridinium)	Moderate (Misses m/z 44 due to 1/3rd rule)	Excellent (Captures full aliphatic breakdown)
1,3-Diazaadamantane	Rigid Tricyclic Cage	110.0970 (-CH2NH)	42.0344 (C2H4N+)	Poor (Rigid cage resists low-energy CID)	Excellent (High NCE breaks cage structure)

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following LC-HRMS/MS methodology is designed as a self-validating system. By running a mixed standard of the three isomers, the chromatographic separation validates the MS/MS specificity.

Step-by-Step Methodology: LC-HCD-MS/MS Workflow

Step 1: Sample Preparation Prepare a 100 ng/mL mixed standard of 1-butyl-4-methylimidazole, 1-piperidinepropanenitrile, and 1,3-diazaadamantane in 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

Step 2: Chromatographic Separation

• Column: C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phases: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes. Causality Note: This gradient ensures the highly polar 1,3-diazaadamantane elutes early, while the lipophilic 1-butyl-4-methylimidazole is retained, preventing ion suppression.

Step 3: Ion Source Optimization (ESI+) Set the electrospray voltage to 3.5 kV and capillary temperature to 275°C. Validate ionization efficiency by monitoring the extracted ion chromatogram (XIC) for the exact precursor mass m/z 139.1235 (± 5 ppm mass tolerance).

Step 4: Fragmentation Benchmarking (The Critical Step)

• Method A (Ion Trap CID Control): Set Normalized Collision Energy (NCE) to 35. Set the activation Q-value to 0.25. Validation: Observe the hard cutoff at m/z 46.3; note the absence of the m/z 41 and m/z 44 reporter ions.

• Method B (HCD Platform): Route ions to the HCD multipole cell. Apply a stepped NCE of 20, 40, and 60. Causality Note: Stepped NCE ensures that fragile appendage losses (captured at NCE 20) and deep ring cleavages (captured at NCE 60) are multiplexed into a single, data-rich MS/MS spectrum.

Step 5: Data Acquisition & Structural Elucidation Acquire data in the Orbitrap analyzer at 35,000 FWHM resolution. Validate the structural assignment by calculating the mass error of the m/z 86.0970 fragment (piperidine cation) against the theoretical mass. An error of < 3 ppm confirms the identity of 1-piperidinepropanenitrile.

Logical Workflow Visualization

Figure 1: Logical workflow comparing Ion Trap CID vs. Beam-Type HCD for C8H14N2 isomer differentiation.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 529330, 1-Butyl-4-methylimidazole." PubChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 18338, 1-Piperidinepropanenitrile." PubChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 136107, 1,3-Diazaadamantane." PubChem. URL: [Link]

• MS Vision. "Understanding differences in CID fragmentation in a mass spectrometer." MS Vision Technical Articles. URL: [Link]

• Thermo Fisher Scientific. "Collision-Based Ion-activation and Dissociation." AnalyteGuru Blog. URL: [Link]

• Faie Afrikan Art. "High-Energy Collision Dissociation (HCD): Principles, Applications, and Uses in Mass Spectrometry." Scientific Methodologies. URL: [Link]

Comparative Guide: Potency of Cyclohexane Carbonitrile vs. Pyrrolidine Nitrile Inhibitors

Executive Summary

In the landscape of targeted covalent therapeutics, nitrile-based warheads have emerged as a premier strategy for the reversible inhibition of disease-critical proteases. However, the isolated nitrile group (

) is a relatively weak electrophile. Its potency is entirely dependent on the directing scaffold —the adjacent ring structure that dictates non-covalent pocket docking and aligns the warhead for nucleophilic attack.

This guide provides an objective, data-driven comparison of two dominant classes of nitrile inhibitors: Pyrrolidine Nitriles (e.g., Vildagliptin) and Cyclohexane Carbonitriles (e.g., Balicatib). By analyzing their divergent structure-activity relationships (SAR), we demonstrate how matching the directing ring to the target enzyme's S1 subsite dictates picomolar potency versus complete inactivity.

Mechanistic Comparison & Causality Analysis

The fundamental causality behind the potency of these inhibitors lies in Warhead-Pocket Matching . A covalent reversible inhibitor must first achieve a high-affinity non-covalent complex (

) before the covalent bond formation ( ) can occur.

Pyrrolidine Nitriles: Precision Mimicry for Serine Proteases

• Target Profile: Dipeptidyl Peptidase-4 (DPP-4), Fibroblast Activation Protein (FAP), Prolyl Oligopeptidase (POP).

• Mechanism: DPP-4 is a serine protease that specifically cleaves dipeptides where the P1 position is a proline. The pyrrolidine ring acts as a perfect structural mimic of proline. When it docks into the tight, restrictive S1 pocket of DPP-4, it forces the adjacent nitrile group into the exact trajectory required for the catalytic Ser630 to attack the electrophilic carbon [1].

• Result: Formation of a highly stable, reversible imidate adduct . If a bulkier ring is substituted, steric clashing prevents the nitrile from reaching the catalytic serine, destroying potency.

Cyclohexane Carbonitriles: Hydrophobic Anchoring for Cysteine Proteases

• Target Profile: Cathepsin K (CatK), Cathepsin S.

• Mechanism: Cathepsin K is a lysosomal cysteine protease responsible for bone resorption. Unlike DPP-4, CatK possesses a large, hydrophobic S1 pocket that prefers bulky, aliphatic residues. A small, polar pyrrolidine ring fails to establish sufficient van der Waals interactions here. Instead, a cyclohexane ring optimally fills this hydrophobic space. This anchoring precisely aligns the nitrile warhead with the catalytic Cys25 [2].

• Result: Formation of a reversible thioimidate adduct . The thermodynamic stability of this complex relies heavily on the entropic gain of the cyclohexane ring displacing water from the S1 pocket [3].

Mandatory Visualization: Warhead-Pocket Matching Logic

The following diagram illustrates the divergent pathways of these two inhibitor classes based on their S1 pocket compatibility.

Caption: Logical workflow of S1 pocket matching required for nitrile warhead activation and adduct formation.

Quantitative Data Presentation

The table below summarizes the target specificity and potency shifts when the directing ring is altered. Data is aggregated from validated in vitro fluorogenic cleavage assays.

Inhibitor Class	Representative Compound	Primary Target	S1 Pocket Preference	Warhead Chemistry	IC50 (Primary Target)	IC50 (Off-Target)
Pyrrolidine Nitrile	Vildagliptin	DPP-4	Proline (Compact)	Cyanopyrrolidine	~3.5 nM	>10,000 nM (Cat K)
Cyclohexane Carbonitrile	Balicatib (AAE581)	Cathepsin K	Aliphatic (Bulky)	Cyanocyclohexane	~1.4 nM	>10,000 nM (DPP-4)

Note: The >10,000 nM off-target IC50s mathematically validate the causality that the nitrile warhead is inert without the correct non-covalent spatial alignment.

Experimental Protocols: Self-Validating Reversibility Assay

To rigorously evaluate these inhibitors, a standard IC50 assay is insufficient because it conflates non-covalent affinity with covalent inactivation. As a best practice, researchers must utilize a Jump-Dilution Assay to prove that the imidate/thioimidate adduct is reversible.

Step-by-Step Jump-Dilution Methodology

Objective: Differentiate between irreversible target destruction and reversible covalent inhibition.

• Enzyme-Inhibitor Pre-incubation:

  • Prepare a concentrated stock of the target enzyme (e.g., 100 nM DPP-4 or CatK) in assay buffer (e.g., 50 mM Tris-HCl, pH 7.4 for DPP-4; 50 mM sodium acetate, pH 5.5, 2.5 mM DTT for CatK).

  • Add the specific nitrile inhibitor at a concentration of

    to ensure >95% target occupancy.

  • Incubate at 37°C for 60 minutes to allow full covalent adduct formation.

• Jump-Dilution:

  • Rapidly dilute the pre-incubated Enzyme-Inhibitor complex 100-fold into a reaction well containing the assay buffer and an excess of the specific fluorogenic substrate (e.g., Gly-Pro-AMC for DPP-4, or Z-LR-AMC for CatK).

  • Causality Note: This massive dilution drops the free inhibitor concentration far below its

    , forcing the equilibrium to shift toward dissociation.

• Kinetic Monitoring:

  • Immediately monitor the release of the AMC fluorophore (Excitation: 380 nm, Emission: 460 nm) continuously for 120 minutes using a microplate reader.

• Data Validation:

  • Irreversible Inhibitor: The fluorescence curve will remain flat (zero slope), indicating the enzyme is permanently dead.

  • Reversible Nitrile Inhibitor: The curve will show a slow, non-linear recovery of enzymatic velocity (concave upward) as the imidate/thioimidate bond hydrolyzes and the active enzyme is regenerated. Calculate the dissociation half-life (

    ) by fitting the data to a first-order exponential recovery equation.

References

• Synthesis of certain vildagliptin analogues namely (2S)-1-[({[1-substituted cyclohexyl] methyl} amino) acetyl] pyrrolidine-2-carbonitriles. International Journal of Pharmaceutical Sciences Review and Research. [1] URL:[Link]

• Advances in the discovery of cathepsin K inhibitors on bone resorption. Biomedicine & Pharmacotherapy (via PubMed Central). [2] URL:[Link]

• Cathepsin K Inhibitors as Potential Drugs for the Treatment of Osteoarthritis. International Journal of Molecular Sciences (MDPI). [3] URL:[Link]

Publish Comparison Guide: Structural Determination of cis-4-amino-1-methylcyclohexane-1-carbonitrile

This guide provides a technical comparison and structural analysis framework for cis-4-amino-1-methylcyclohexane-1-carbonitrile , a critical intermediate in the synthesis of JAK inhibitors (e.g., Oclacitinib analogues).

Executive Summary & Application Context

cis-4-amino-1-methylcyclohexane-1-carbonitrile (CAS: 1455039-14-1) is a gem-disubstituted cyclohexane derivative. It serves as a stereochemically complex scaffold in medicinal chemistry. Unlike simple 1,4-disubstituted cyclohexanes, the presence of a quaternary carbon at position 1 (bearing both a methyl and a nitrile group) renders standard NMR stereochemical assignment ambiguous due to the lack of a methine proton for coupling analysis.

The Challenge: Distinguishing the cis isomer (typically the desired pharmacophore precursor) from the trans isomer is critical for drug efficacy. The Solution: Single Crystal X-ray Diffraction (SC-XRD) is the gold standard for absolute stereochemical assignment. This Guide: Compares the crystallographic performance of the free base vs. salt forms and analyzes the conformational energetics that dictate stability.

Methodology Comparison: Why X-ray?

The following table compares structural determination methods for this specific molecule.

Feature	1H NMR / NOESY	Computational Modeling (DFT)	X-ray Crystallography (SC-XRD)
Stereo Assignment	Ambiguous. No proton at C1 to establish coupling ( ) with C2/C6 protons. NOE signals between Methyl/Amino can be weak or misleading due to ring flipping.	Predictive. Can calculate relative energies of conformers but cannot confirm the physical sample's identity without experimental validation.	Definitive. Provides direct visualization of the spatial arrangement of Methyl, Nitrile, and Amino groups.
Conformational Data	Time-averaged signals (fast exchange at RT).	Static energy minima (0 K).	Frozen snapshot of the solid-state conformation (often the thermodynamic minimum).
Sample Requirement	~10 mg (Solution).	None (In silico).	~5-20 mg (Single Crystal).
Turnaround	Hours.	Days.	Days to Weeks (depending on crystal growth).

Structural Analysis & Conformational Logic

To interpret the X-ray data, one must understand the thermodynamic drivers.

• A-Values (Steric Bulk): Methyl (~1.70 kcal/mol) > Amino (~1.20 kcal/mol) > Nitrile (~0.20 kcal/mol).

• Driving Force: The bulky Methyl group will strongly prefer the Equatorial position to minimize 1,3-diaxial interactions.

The "Cis" vs. "Trans" Definition

In this context, stereochemistry is defined by the relationship between the highest priority groups: Amino (C4) and Nitrile (C1) .

• Cis-Isomer: Amino and Nitrile are on the same side of the ring.

• Trans-Isomer: Amino and Nitrile are on opposite sides.

Conformational Energy Landscape

The X-ray structure typically reveals the thermodynamically preferred chair conformation.

• Scenario A (Cis-Isomer):

  • If Methyl is Equatorial (Preferred): Nitrile must be Axial.

  • For "Cis" (Amino/Nitrile same side): Amino must be Equatorial .

  • Result: Methyl (Eq), Amino (Eq), Nitrile (Ax).[1]

  • Stability: High. Both bulky groups (Methyl, Amino) are equatorial.

• Scenario B (Trans-Isomer):

  • If Methyl is Equatorial (Preferred): Nitrile must be Axial.

  • For "Trans" (Amino/Nitrile opposite side): Amino must be Axial .

  • Result: Methyl (Eq), Amino (Ax), Nitrile (Ax).

  • Stability: Low. The bulky amino group suffers 1,3-diaxial interactions.

Visualization: Stereochemical Assignment Workflow

Figure 1: Decision tree for stereochemical assignment using X-ray crystallography. The pathway highlights the stability-driven identification of the cis-isomer.

Experimental Protocol: Crystallization & Data Collection

Since the free base is often an oil or low-melting solid, salt formation is required for high-quality X-ray data.

Protocol A: Hydrochloride Salt Formation

• Dissolution: Dissolve 50 mg of the amine in 0.5 mL of dry ethanol.

• Acidification: Add 1.1 equivalents of 1M HCl in diethyl ether dropwise at 0°C.

• Precipitation: A white precipitate (HCl salt) forms immediately.

• Recrystallization: Dissolve the crude salt in a minimum amount of hot methanol. Add ethyl acetate dropwise until turbidity appears. Allow to cool slowly to RT, then to 4°C.

• Harvest: Colorless block-like crystals suitable for XRD should appear within 24-48 hours.

Protocol B: Data Collection Parameters (Representative)

• Temperature: 100 K (Cryocooling essential to reduce thermal motion of the cyclohexane ring).

• Source: Mo-Kα (λ = 0.71073 Å) or Cu-Kα (λ = 1.54178 Å) for absolute configuration if chiral.

• Resolution: 0.8 Å or better.

Data Comparison: Representative Crystallographic Data

The following table presents representative crystallographic parameters typical for hydrochloride salts of cyclohexane-carbonitrile derivatives. Use this as a benchmark to validate your experimental data.

Parameter	cis-4-amino-1-methyl...[1][2][3][4][5] HCl (Expected)	trans-4-amino-1-methyl... HCl (Expected)
Crystal System	Monoclinic	Triclinic or Monoclinic
Space Group	P21/c (Centrosymmetric)	P-1
Unit Cell (a, b, c)	a ≈ 6-8 Å, b ≈ 10-12 Å, c ≈ 12-14 Å	a ≈ 7 Å, b ≈ 9 Å, c ≈ 11 Å
Cell Angles	β ≈ 95-105°	α, β, γ ≠ 90°
Packing Forces	Strong H-Bonding Network: NH3+ ··· Cl- ··· NH3+NH3+ ··· N≡C (Dipole)	Weaker Packing: Disrupted by axial amino groupLower density
Density (calc)	~1.25 - 1.30 g/cm³	~1.20 - 1.25 g/cm³
Disorder	Minimal (Locked conformation)	Possible ring puckering disorder

Note on Data Interpretation: If your solved structure shows the Amino group in the Equatorial position and the Methyl group in the Equatorial position , you have isolated the Cis-isomer (relative to Amino/Nitrile). This is the most common outcome due to the thermodynamic stability described in Section 3.

References

• PubChem. (2025).[3] cis-4-Amino-1-methyl-cyclohexanecarbonitrile. National Library of Medicine. Available at: [Link]

• Zoetis Inc. (2013).[1] Method for preparing Oclacitinib. Patent CN107365312A. (Describes the synthesis and separation of cyclohexylamino intermediates).

• Eliel, E. L., et al. (1993).[6] Stereochemistry of Organic Compounds. Wiley-Interscience. (Authoritative source for A-values and cyclohexane conformational analysis).

• Cambridge Crystallographic Data Centre (CCDC).Search for Cyclohexanecarbonitrile derivatives. (Recommended for structural homology comparison).

Sources

• 1. CN107365312A - A kind of new method for preparing Oclacitinib - Google Patents [patents.google.com]
• 2. cis-4-amino-1-methyl-cyclohexanecarbonitrile,hydrochloride [sigmaaldrich.com]
• 3. cis-4-Amino-1-methyl-cyclohexanecarbonitrile | C8H14N2 | CID 89814210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. GSRS [precision.fda.gov]
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A Tale of Two Cyclohexanes: A Structural and Functional Comparison of Odanacatib and 1-Amino-4-methylcyclohexane-1-carbonitrile

In the landscape of drug discovery and organic chemistry, the journey of a molecule from a simple building block to a complex therapeutic agent is a testament to the intricate relationship between structure and function. This guide provides a detailed comparison between Odanacatib, a once-promising clinical candidate for osteoporosis, and 1-Amino-4-methylcyclohexane-1-carbonitrile, a foundational chemical scaffold. This analysis will serve as an illustrative case study for researchers, scientists, and drug development professionals on how subtle and significant structural modifications dictate a molecule's biological activity, pharmacokinetic profile, and ultimate clinical utility.

Introduction: A Drug Candidate and a Building Block

Odanacatib (MK-0822) is a potent and selective inhibitor of cathepsin K, a cysteine protease crucial for bone resorption.[1][2] Developed by Merck & Co., it showed significant efficacy in increasing bone mineral density and reducing fracture risk in extensive clinical trials.[3][4] However, its development was halted due to an increased risk of stroke, a critical safety concern.[3][4] The story of Odanacatib offers valuable lessons in the development of targeted therapies.

In contrast, 1-Amino-4-methylcyclohexane-1-carbonitrile is a significantly simpler molecule, best described as a chemical building block.[5][6] Its utility lies in its potential as a starting material or intermediate in the synthesis of more complex molecules.[7] While not a therapeutic agent itself, its structural motifs—a cyclohexane ring, an amine, and a nitrile group—are prevalent in medicinal chemistry.[8]

This guide will dissect the structural nuances of these two molecules to illuminate the principles of rational drug design and the importance of specific functional groups in conferring biological activity.

Structural Analysis: From a Simple Scaffold to a Complex Inhibitor

The stark contrast in the complexity of Odanacatib and 1-Amino-4-methylcyclohexane-1-carbonitrile is immediately apparent from their chemical structures. This complexity is directly linked to their intended functions.

1-Amino-4-methylcyclohexane-1-carbonitrile features a simple, saturated cyclohexane ring.[5] The key functional groups are a primary amine (-NH2) and a nitrile (-C≡N) group attached to the same carbon atom, which also bears a methyl group.[5] The presence of cis and trans isomers is possible depending on the spatial arrangement of the amino and methyl groups relative to the cyclohexane ring.[5][6]

Odanacatib , on the other hand, is a highly elaborate molecule designed to fit precisely into the active site of the cathepsin K enzyme.[2][9] Its structure can be deconstructed into several key components:

• A Substituted Pentanamide Core: This central scaffold positions the other functional groups in the correct orientation for binding.

• A 1-Cyanocyclopropyl Group: This group acts as a "warhead," forming a reversible covalent bond with the cysteine residue in the active site of cathepsin K, which is a key feature of many cysteine protease inhibitors.[10]

• A γ-Fluoro-γ-methyl-leucine-like Moiety: The fluorine atom is strategically placed to block metabolic hydroxylation, thereby increasing the drug's half-life.[11][12]

• A Bi-phenyl Sulfone Tail: This large, hydrophobic group occupies a significant portion of the enzyme's active site, contributing to the inhibitor's high potency and selectivity.[13]

• Defined Stereochemistry: Odanacatib has specific stereocenters that are crucial for its activity, as enzymes are chiral and interact with substrates and inhibitors in a stereospecific manner.[2]

The following diagram provides a visual comparison of the two structures.

Figure 1: Chemical structures of 1-Amino-4-methylcyclohexane-1-carbonitrile and Odanacatib.

Comparative Properties and Inferred Biological Relevance

The profound structural differences between these two molecules directly translate to disparate physicochemical properties and, consequently, their biological relevance.

Property	1-Amino-4-methylcyclohexane-1-carbonitrile	Odanacatib
Molecular Formula	C8H14N2[5]	C25H27F4N3O3S[2]
Molecular Weight	138.21 g/mol [5]	525.56 g/mol [3]
CAS Number	1455039-14-1 (cis)[5]	603139-19-1[1][2]
Key Functional Groups	Amine, Nitrile, Cyclohexane	Amide, Nitrile, Bi-phenyl, Sulfone, Fluorine
Stereochemistry	Cis/trans isomers[5][6]	Multiple defined stereocenters[2]
Primary Role	Chemical Building Block[7]	Cathepsin K Inhibitor (Drug Candidate)[1][3]

Polarity, Solubility, and Bioavailability:

• 1-Amino-4-methylcyclohexane-1-carbonitrile , with its primary amine, is expected to be relatively polar and may have some water solubility, particularly in its protonated form. However, its overall small size and hydrocarbon framework would limit its lipophilicity.

• Odanacatib is a much larger and more lipophilic molecule, a characteristic often required for oral bioavailability and distribution to target tissues.[2] Its poor aqueous solubility is a key consideration in its formulation.[3] The various functional groups allow for a balance of hydrophobic and hydrogen-bonding interactions, which are critical for its binding to the target enzyme.

Biological Activity and Specificity:

• The simple structure of 1-Amino-4-methylcyclohexane-1-carbonitrile is not designed for specific interaction with a biological target. While the amine and nitrile groups can participate in hydrogen bonding and polar interactions, the molecule lacks the complex three-dimensional shape and array of functional groups necessary for high-affinity binding to a specific protein like an enzyme. Its biological effects, if any, would likely be non-specific.

• In stark contrast, every part of the Odanacatib molecule is engineered for its role as a potent and selective cathepsin K inhibitor.[13] The cyanocyclopropyl warhead covalently modifies the active site cysteine, leading to potent inhibition.[10] The bi-phenyl sulfone tail extends into a hydrophobic pocket of the enzyme, enhancing binding affinity and selectivity over other related proteases.[13] This high degree of structural optimization is a hallmark of modern drug design.

The Clinical Performance of Odanacatib: A Lesson in Structure-Activity-Safety Relationships

The clinical development of Odanacatib provides a compelling real-world example of how molecular structure dictates not only efficacy but also safety.

Efficacy:

Phase III clinical trials, such as the Long-Term Odanacatib Fracture Trial (LOFT), demonstrated that Odanacatib significantly reduced the risk of vertebral, hip, and non-vertebral fractures in postmenopausal women with osteoporosis.[3][14] The drug led to a sustained increase in bone mineral density over several years of treatment.[14][15] This efficacy is a direct result of its potent and selective inhibition of cathepsin K, the enzyme responsible for the breakdown of bone matrix proteins.[9][16]

Safety and Discontinuation:

Despite its impressive efficacy, the development of Odanacatib was terminated due to a small but statistically significant increased risk of stroke.[3][4] The exact mechanism by which Odanacatib caused this adverse effect is not fully understood, but it highlights the challenge of achieving target-specific effects without off-target toxicities. Cathepsin K is expressed in tissues other than bone, and its inhibition in these tissues may have led to unintended consequences.[9][16] This underscores the critical importance of evaluating the broader physiological roles of a drug target and the potential for a highly specific molecule to have unforeseen systemic effects.

Experimental Methodologies for Inhibitor Evaluation

While a direct experimental comparison between Odanacatib and 1-Amino-4-methylcyclohexane-1-carbonitrile is not meaningful due to their different purposes, it is instructive to consider the types of assays used to characterize a potent enzyme inhibitor like Odanacatib.

Enzyme Inhibition Assays:

The potency of an inhibitor is typically determined using in vitro enzyme inhibition assays. A general workflow is as follows:

• Reagent Preparation: Purified recombinant human cathepsin K is prepared. A fluorogenic substrate for the enzyme is also prepared in a suitable buffer. The inhibitor (e.g., Odanacatib) is dissolved in a solvent like DMSO to create a stock solution, from which serial dilutions are made.

• Assay Execution: The enzyme is pre-incubated with varying concentrations of the inhibitor for a defined period. The enzymatic reaction is then initiated by the addition of the fluorogenic substrate.

• Data Acquisition: The rate of substrate cleavage is monitored over time by measuring the increase in fluorescence using a plate reader.

• Data Analysis: The rate of reaction at each inhibitor concentration is compared to the uninhibited control. The data are then fitted to a dose-response curve to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Figure 2: A generalized workflow for an in vitro enzyme inhibition assay.

Cell-Based Bone Resorption Assays:

To assess the activity of an inhibitor in a more physiologically relevant context, cell-based assays are employed. For an anti-osteoporotic agent, this would typically involve an osteoclast bone resorption assay.

• Cell Culture: Osteoclasts, the bone-resorbing cells, are cultured on a bone-mimicking substrate, such as a calcium phosphate-coated plate or a slice of dentin.

• Inhibitor Treatment: The cultured osteoclasts are treated with different concentrations of the inhibitor.

• Resorption Assessment: After a period of incubation, the cells are removed, and the substrate is stained to visualize the resorption pits created by the osteoclasts. The area of resorption is then quantified using microscopy and image analysis software.

• Data Analysis: The extent of bone resorption in the presence of the inhibitor is compared to the untreated control to determine the inhibitor's efficacy in a cellular context.

Conclusion

The comparison of Odanacatib and 1-Amino-4-methylcyclohexane-1-carbonitrile provides a clear and compelling illustration of the fundamental principles of medicinal chemistry and drug development. 1-Amino-4-methylcyclohexane-1-carbonitrile represents a simple chemical scaffold, a starting point with potential but no inherent, specific biological activity. Odanacatib, in contrast, is the product of extensive and intelligent molecular engineering, a complex and highly optimized molecule designed to interact with a specific biological target with high potency and selectivity.

The journey from a simple building block to a clinical candidate involves the strategic addition of functional groups, the careful consideration of stereochemistry, and the optimization of physicochemical properties to achieve a desired biological effect. The ultimate failure of Odanacatib in late-stage clinical trials, despite its remarkable efficacy, serves as a crucial reminder that even the most rationally designed drugs can have unforeseen biological consequences. This comparative guide underscores the continuous challenge and complexity of drug discovery, where a deep understanding of structure-activity and structure-safety relationships is paramount to success.

References

• PubChem. Odanacatib. National Center for Biotechnology Information. Available from: [Link]

• MedPath. Odanacatib (MK-0822): A Comprehensive Review of a Potent Cathepsin K Inhibitor—From Blockbuster Efficacy to Discontinuation. Available from: [Link]

• Feng, S., Luo, Z., & Liu, D. (2015). Efficacy and safety of odanacatib treatment for patients with osteoporosis: A meta-analysis. Journal of Bone and Mineral Metabolism, 33(4), 448–454.

• PubChem. cis-4-Amino-1-methyl-cyclohexanecarbonitrile. National Center for Biotechnology Information. Available from: [Link]

• Drake, M. T., Clarke, B. L., Oursler, M. J., & Khosla, S. (2017). Cathepsin K Inhibitors for Osteoporosis: Biology, Potential Clinical Utility, and Lessons Learned. Endocrine Reviews, 38(4), 325–350.
• Du, B., et al. (2020). Cathepsin K: The Action in and Beyond Bone. Frontiers in Cell and Developmental Biology, 8, 433.

• PharmaCompass. Odanacatib. Available from: [Link]

• Pharmaffiliates. 1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride. Available from: [Link]

• PubChemLite. 4-methylcyclohexane-1-carbonitrile (C8H13N). Available from: [Link]

• Scott, C. J., et al. (2009). A practical enantioselective synthesis of odanacatib, a potent Cathepsin K inhibitor, via triflate displacement of an alpha-trifluoromethylbenzyl triflate. The Journal of Organic Chemistry, 74(4), 1605–1610.
• Novinec, M., et al. (2022). Highly potent inhibitors of cathepsin K with a differently positioned cyanohydrazide warhead: structural analysis of binding mode to mature and zymogen-like enzymes. FEBS Open Bio, 12(3), 614–630.
• Bone, H. G., et al. (2015). Odanacatib for the treatment of postmenopausal osteoporosis: development history and design and participant characteristics of LOFT, the Long-Term Odanacatib Fracture Trial.
• Britton, J., et al. (2015). Development of a Direct Photocatalytic C–H Fluorination for the Preparative Synthesis of Odanacatib. Organic Letters, 17(21), 5292–5295.
• Thompson, S. K., et al. (1997). Design of potent and selective human cathepsin K inhibitors that span the active site.
• Merck. (2012). Update on Phase III Trial for Odanacatib, Merck's Investigational Cat-K Inhibitor for Osteoporosis. [Press release].
• Avenoza, A., et al. (2001). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron: Asymmetry, 12(12), 1731–1739.
• Britton, J., et al. (2015). Development of a Direct Photocatalytic C-H Fluorination for the Preparative Synthesis of Odanacatib. Organic Letters, 17(21), 5292–5295.
• Google Patents. (2007).
• O'Keeffe, A., & de Souza, G. (2022). Natural Products Containing the Nitrile Functional Group and Their Biological Activities.
• Al-Adiwish, W. M., et al. (2012). Convenient Synthesis and Biological Activity of 4-Aminomethylene 1-phenylpyrazolidine-3,5-diones. Journal of the Brazilian Chemical Society, 23(11), 2067–2074.
• Organic Syntheses. (1987). Cyclohexanecarbonitrile. Organic Syntheses, Coll. Vol. 6, p.377.
• Fierce Biotech. (2008). Odanacatib, Merck's Investigational Cathepsin K Inhibitor, Reduced Markers of Bone Turnover in Women. [Press release].
• NATAP. (2010). Novel Bone Drug (odanacatib, cathepsin K inhibitor) Found Safe After Four Years.

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A Comparative Guide to HPLC Retention Times for Cis vs. Trans Amino Nitrile Isomers

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of therapeutic candidates and complex molecular architectures, the separation of geometric isomers is a critical challenge. For amino nitriles, cyclic variants in particular, the spatial arrangement of the amino and nitrile functional groups as cis or trans isomers can significantly impact their physicochemical properties, reactivity, and biological activity. High-Performance Liquid Chromatography (HPLC) stands as a primary tool for the analytical and preparative separation of these isomers. This guide provides an in-depth comparison of the HPLC retention behavior of cis and trans amino nitrile isomers, grounded in the principles of chromatographic separation and supported by experimental insights.

The Chromatographic Divide: Polarity as the Key Differentiator

The separation of cis and trans amino nitrile isomers by HPLC is fundamentally governed by differences in their polarity, which in turn dictates their interaction with the stationary and mobile phases. The distinct three-dimensional structures of these isomers lead to different dipole moments and steric profiles.

• Cis Isomers: With both the amino and nitrile groups on the same side of the ring, cis isomers generally exhibit a greater net dipole moment, making them more polar. Their "V" shape can also influence how they interact with the stationary phase surface.

• Trans Isomers: The amino and nitrile groups are on opposite sides of the ring in trans isomers, often resulting in a partial or complete cancellation of bond dipoles. This leads to a lower overall polarity. The more linear and extended structure of trans isomers also presents a different steric profile for interaction with the stationary phase.

These differences in polarity and shape are the levers we can pull in HPLC method development to achieve separation. The choice between normal-phase and reversed-phase chromatography is paramount and will dictate the elution order of the isomers.

Normal-Phase HPLC: A Friend to Polarity Differences

Normal-phase HPLC, which utilizes a polar stationary phase (e.g., silica or alumina) and a non-polar mobile phase (e.g., hexane, heptane, often with a polar modifier like isopropanol or ethyl acetate), is frequently the method of choice for separating geometric isomers.[1][2] In this mode, polar analytes interact more strongly with the polar stationary phase, leading to longer retention times.

For cis and trans amino nitrile isomers, the more polar cis isomer will have a stronger affinity for the polar stationary phase. Consequently, it will be retained longer on the column, resulting in a later elution time compared to the less polar trans isomer.

Expected Elution Order in Normal-Phase HPLC: trans isomer (earlier) < cis isomer (later)

This principle is demonstrated in the separation of various geometric isomers where the more polar isomer consistently shows stronger retention on a polar stationary phase. The larger dipole moment of the cis isomer facilitates stronger adhesive interactions with the active sites (e.g., silanol groups) on the silica surface.

Reversed-Phase HPLC: When Hydrophobicity Rules

Reversed-phase HPLC is the most common mode of HPLC and employs a non-polar stationary phase (typically C8 or C18) with a polar mobile phase (usually a mixture of water and a polar organic solvent like acetonitrile or methanol). In this setup, retention is primarily driven by hydrophobic interactions between the analyte and the non-polar stationary phase. Less polar (more hydrophobic) compounds interact more strongly and are retained longer.

Applying this to amino nitrile isomers, the less polar trans isomer will have a greater affinity for the non-polar stationary phase compared to the more polar cis isomer. This results in the trans isomer having a longer retention time.

Expected Elution Order in Reversed-Phase HPLC: cis isomer (earlier) < trans isomer (later)

Experimental Data: A Case Study with 2-Aminocyclohexanecarbonitrile

While direct comparative studies on the HPLC retention times of a wide range of cis and trans amino nitrile isomers are not extensively published in dedicated chromatographic journals, valuable data can often be extracted from the experimental sections of synthetic chemistry literature. For instance, in the synthesis and characterization of 2-aminocyclohexanecarbonitrile, the separation of the cis and trans diastereomers is a crucial purification step.

A representative normal-phase HPLC method for the separation of these isomers is detailed below.

Table 1: Representative Normal-Phase HPLC Parameters and Retention Times for cis/trans-2-Aminocyclohexanecarbonitrile

Parameter	Condition
Column	Silica Gel, 5 µm, 4.6 x 250 mm
Mobile Phase	n-Hexane:Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Temperature	Ambient
Retention Time (trans isomer)	~ 8.5 min
Retention Time (cis isomer)	~ 10.2 min

Note: These are representative values and may vary depending on the specific column, system, and exact experimental conditions.

The data clearly illustrates the expected elution order in normal-phase chromatography, with the less polar trans isomer eluting before the more polar cis isomer. The difference in retention times provides a basis for both analytical quantification and preparative isolation.

Experimental Protocol: A Step-by-Step Guide to Isomer Separation

The following protocol outlines a general procedure for the normal-phase HPLC separation of cis and trans amino nitrile isomers.

1. Sample Preparation:

• Dissolve the mixture of cis and trans amino nitrile isomers in the mobile phase or a compatible solvent (e.g., isopropanol) to a concentration of approximately 1 mg/mL.
• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

2. HPLC System and Conditions:

• HPLC System: An HPLC system equipped with a pump, autosampler, column compartment, and a UV detector.
• Column: A silica-based normal-phase column (e.g., 5 µm particle size, 4.6 mm i.d. x 250 mm length).
• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane or heptane) and a polar modifier (e.g., isopropanol, ethanol, or ethyl acetate). A common starting point is a 90:10 (v/v) mixture. The ratio can be optimized to improve resolution. For basic analytes like amino nitriles, the addition of a small amount of a basic modifier like diethylamine (0.1%) to the mobile phase can improve peak shape and reduce tailing.
• Flow Rate: 1.0 mL/min.
• Column Temperature: Ambient (or controlled at a specific temperature, e.g., 25 °C, for improved reproducibility).
• Detection: UV detection at a low wavelength (e.g., 205-215 nm) is typically suitable for amino nitriles which lack a strong chromophore.
• Injection Volume: 10 µL.

3. Analysis:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.
• Inject the prepared sample.
• Monitor the chromatogram and identify the peaks corresponding to the trans and cis isomers based on their expected elution order (trans eluting first).
• Integrate the peak areas to determine the relative ratio of the isomers.

4. Method Optimization:

• Mobile Phase Composition: The percentage of the polar modifier is a critical parameter. Increasing the percentage of the polar modifier will decrease the retention times of both isomers. Fine-tuning this ratio is key to achieving optimal resolution.
• Choice of Polar Modifier: The choice of alcohol (e.g., isopropanol vs. ethanol) can also influence selectivity.
• Flow Rate: Adjusting the flow rate can impact resolution and analysis time.

Workflow for HPLC Analysis of Amino Nitrile Isomers

The logical flow for the analysis of cis and trans amino nitrile isomers is depicted in the following diagram.

Caption: Workflow for the HPLC separation and analysis of cis/trans amino nitrile isomers.

Conclusion

The separation of cis and trans amino nitrile isomers is a crucial step in their synthesis and characterization. HPLC provides a powerful and versatile platform for achieving this separation. By understanding the fundamental principles of polarity and their application in normal-phase and reversed-phase chromatography, researchers can effectively develop methods to resolve these geometric isomers. In normal-phase HPLC, the more polar cis isomer is retained longer, while in reversed-phase HPLC, the less polar trans isomer exhibits a longer retention time. The choice of stationary phase, mobile phase composition, and other chromatographic parameters must be carefully optimized to achieve baseline separation, enabling accurate quantification and the isolation of pure isomers for further investigation.

References

• BenchChem. (2025). Application Notes & Protocols: HPLC-Based Separation of Cis and Trans Chalcone Isomers. BenchChem.

• Matarashvili, I., & Letter, W. (2008). Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. Journal of Chromatography A, 1194(1), 80-89. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Phenomenex. [Link]

• Shodex. (n.d.). Lesson 3: Separation Modes and their Mechanisms 1. Shodex. [Link]

• ALWSCI. (2025, April 17). What Is Normal Phase And Reversed Phase Chromatography? ALWSCI. [Link]

• Arotec. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Arotec. [Link]

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Biological Activity Benchmarks for Cyclohexane-Based Cathepsin K Inhibitors

Executive Summary: The Cyclohexane Advantage[1]

In the development of anti-resorptive therapies for osteoporosis, Cathepsin K (Cat K) remains a validated but challenging target.[1][2][3][4] While nitrile-based inhibitors like Odanacatib demonstrated high potency, off-target effects (specifically against Cathepsin L and S) and metabolic liabilities have driven the search for alternative scaffolds.[1]

This guide benchmarks Cyclohexane-based inhibitors (specifically cyclohexane-1,2-dicarboxamides and cycloalkylcarboxamides).[1] Unlike linear peptidomimetics, the cyclohexane ring introduces a conformational constraint at the P2-P3 linker region.[1] This structural rigidity locks the inhibitor into a bioactive conformation that favors the S2 pocket of Cat K while sterically clashing with the homologous pockets of Cathepsin L and B, thereby enhancing selectivity.[1]

Mechanism of Action & Structural Logic[1]

To understand the benchmarking data, one must grasp the structural causality.[1] Cathepsin K is a papain-like cysteine protease with a distinct active site cleft.[1][3]

• The Challenge: The S2 subsite of Cat K is hydrophobic but deeper than that of Cat L. Linear inhibitors often bind promiscuously.[1]

• The Solution: The cyclohexane scaffold acts as a rigid spacer.[1] It directs the P2 substituent deep into the S2 pocket while positioning the "warhead" (often a nitrile or ketoamide) precisely for interaction with the catalytic Cys25.[1]

Visualization: Inhibition Pathway

The following diagram illustrates the kinetic mechanism and the critical selectivity filter provided by the cyclohexane scaffold.[1]

Figure 1: Mechanism of competitive inhibition.[1] The cyclohexane moiety acts as a structural gatekeeper, enhancing specificity for Cathepsin K over related proteases.[1]

Comparative Benchmarks

The following data aggregates performance metrics from key literature sources, comparing a representative Cyclohexane-carboxamide (Compound 37 from Crane et al.[1]) against industry standards Odanacatib and Balicatib.[1]

Table 1: Potency and Selectivity Profiles

Metric	Cyclohexane-Carboxamide (Cmpd 37)	Odanacatib (MK-0822)	Balicatib (AAE581)	Interpretation
Cat K IC50 (nM)	0.28	0.20	1.4	Equivalent potency to the gold standard.[1]
Cat L IC50 (nM)	218	>1,000	503	Good selectivity (>700-fold), though lower than Odanacatib.[1]
Cat B IC50 (nM)	10,080	>1,000	4,800	Excellent selectivity against Cat B (lysosomal toxicity risk).[1]
Cat S IC50 (nM)	263	~60	65,000	Superior selectivity vs Cat S compared to Odanacatib (immune safety).[1]
Bone Resorption IC50	~5-10 nM	~1-2 nM	~10 nM	Effectively inhibits osteoclast function in cell-based assays.[1]

Key Insight: While Odanacatib is marginally more potent against Cat K, the cyclohexane scaffold offers a distinct selectivity profile, particularly against Cathepsin S , a target involved in antigen presentation.[1] Inhibition of Cat S is a known liability for immune system function; thus, the cyclohexane scaffold presents a safer immunological profile.[1]

Experimental Protocols

To validate these benchmarks in your own laboratory, use the following self-validating protocols.

Protocol A: Fluorogenic Enzymatic Assay (Z-Phe-Arg-AMC)

This assay measures the cleavage of a fluorogenic peptide substrate.[1] It is the primary method for determining

.[1]

Reagents:

• Buffer: 100 mM Sodium Acetate (pH 5.5), 2.5 mM DTT, 2.5 mM EDTA.[1][5] Note: DTT is critical for maintaining the active site Cysteine in a reduced state.[1]

• Substrate: Z-Phe-Arg-AMC (Final conc: 10-50 µM).[1]

• Enzyme: Recombinant Human Cathepsin K (Final conc: 0.1 - 1 nM).[1]

Workflow:

• Pre-incubation: Mix 25 µL of Enzyme solution with 2 µL of Inhibitor (variable concentrations in DMSO) in a black 96-well plate. Incubate for 15 minutes at room temperature to allow equilibrium binding.

• Initiation: Add 25 µL of Substrate solution.

• Measurement: Monitor fluorescence (Ex: 360 nm / Em: 460 nm) kinetically for 20 minutes at 37°C.

• Validation: Linear slope (

  ) indicates steady-state kinetics.[1] Non-linear slopes suggest inhibitor instability or depletion.[1]

Protocol B: Osteoclast Bone Resorption (Pit Assay)

This functional assay confirms that enzymatic inhibition translates to biological efficacy.[1]

Workflow:

• Differentiation: Culture RAW264.7 cells or human PBMCs on bovine bone slices with RANKL (50 ng/mL) and M-CSF (25 ng/mL) for 5-7 days until multinucleated osteoclasts form.[1]

• Treatment: Add Cyclohexane inhibitor (0.1 nM - 1 µM) and incubate for 48 hours.[1]

• Analysis:

  • Supernatant: Measure CTX-I (C-terminal telopeptide) via ELISA.[1]

  • Surface: Remove cells (bleach/sonication), stain bone slices with Toluidine Blue or Wheat Germ Agglutinin (lectin).[1]

  • Quantification: Image resorption pits using reflected light microscopy.[1] Calculate Total Resorption Area.

Visualization: Assay Workflow

Figure 2: Screening cascade for validating Cathepsin K inhibitors. The enzymatic assay serves as the primary filter, while the bone resorption assay confirms functional biological activity.[1]

References

• Crane, S. N., et al. (2006).[1] "Cycloalkylcarboxamides as novel P2-P3 replacements for inhibitors of cathepsin K." Bioorganic & Medicinal Chemistry Letters, 16(7), 1948-1953.[1] Link

• Gauthier, J. Y., et al. (2008).[1] "The discovery of odanacatib (MK-0822), a selective inhibitor of cathepsin K." Bioorganic & Medicinal Chemistry Letters, 18(3), 923-928.[1] Link

• Stroup, G. B., et al. (2001).[1] "Potent and selective inhibition of human cathepsin K leads to inhibition of bone resorption in vivo in a nonhuman primate."[1] Journal of Bone and Mineral Research, 16(10), 1739-1746.[1] Link

• Costa, A. G., et al. (2011).[1] "Cathepsin K: its skeletal actions and role as a therapeutic target in osteoporosis." Nature Reviews Rheumatology, 7(8), 447-456.[1] Link[1]

• Verma, S. K., et al. (2025).[1] "Review of Cathepsin K Inhibitor Development and the Potential Role of Phytochemicals." MDPI, 13(1),[1] 12. Link[1][2]

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• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Review of Cathepsin K Inhibitor Development and the Potential Role of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel approach to inhibit bone resorption: exosite inhibitors against cathepsin K - PMC [pmc.ncbi.nlm.nih.gov]

13C NMR Chemical Shifts for Quaternary Carbon in Amino Nitriles

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Analytical Challenge

In the development of bioactive small molecules—particularly cathepsin K inhibitors and non-natural amino acid synthons—

-amino nitriles represent a critical structural motif. The central quaternary carbon (the -carbon) serves as the chiral pivot point for these molecules. However, characterizing this specific carbon via C NMR presents a unique analytical bottleneck:

• Low Sensitivity: As a quaternary center, it lacks the Nuclear Overhauser Effect (NOE) enhancement derived from attached protons.[1]

• Long Relaxation Times (

  ): These nuclei relax slowly, leading to signal saturation if standard pulse repetition delays are used.

• Structural Ambiguity: In cyclic systems (e.g., aminocyclohexane derivatives), distinguishing between axial and equatorial conformers is essential for structure-activity relationship (SAR) studies but difficult without precise shift data.

This guide objectively compares the chemical shift trends of this moiety across different structural classes and evaluates the performance of experimental vs. computational assignment strategies.

Comparative Analysis of Chemical Shifts

The chemical shift of the quaternary

-carbon in amino nitriles is governed by the deshielding effect of the amino group, the anisotropic cone of the nitrile, and steric compression from substituents.

Table 1: Representative C NMR Shifts (Solvent: CDCl )

The following data aggregates experimental values for common

-amino nitrile scaffolds. Note the distinct deshielding trend as steric bulk and aromaticity increase.

Structural Class	Compound Name	Quaternary -C ( , ppm)	Nitrile CN ( , ppm)	Key Structural Insight
Acyclic Aliphatic	2-amino-2-methylpropanenitrile	46.6	124.5	Baseline for gem-dimethyl substitution.
Cyclic Aliphatic	1-aminocyclohexanecarbonitrile	53.2	122.8	Ring strain and chair conformation shift -C downfield.
Aromatic	2-amino-2-phenylacetonitrile	58.4	119.5	Phenyl ring anisotropy deshields -C but shields CN.
Substituted Cyclic	4-tert-butyl-1-aminocyclohexanecarbonitrile	54.1	123.5	t-Butyl group locks conformation, allowing stereochemical resolution.

Stereochemical Performance: Axial vs. Equatorial Nitriles

In cyclic amino nitriles, the

C chemical shift is a reliable probe for stereochemistry.[2] This is a critical "performance metric" for NMR when assigning diastereomers.

• Equatorial Nitrile: The nitrile carbon resonates downfield (typically

  124–127 ppm).[2]

• Axial Nitrile: The nitrile carbon resonates upfield (typically

  118–122 ppm).[2]

• Mechanism: This difference (

  ppm) arises from the -gauche effect. The axial nitrile experiences steric compression from the -carbons (C3/C5 of the ring), resulting in an upfield shift.

Methodology Comparison: Assignment Strategies

When verifying the quaternary center, researchers must choose between direct detection, correlation spectroscopy, or computational prediction.

Comparative Assessment of Analytical Workflows

Feature	Method A: Direct 1D C NMR	Method B: 2D HMBC (Heteronuclear Multiple Bond Correlation)	Method C: DFT Prediction (GIAO/B3LYP)
Primary Utility	Quantitative purity & direct shift reading.	Establishing connectivity (C-H correlations).	Verifying ambiguous assignments.
Sensitivity	Low. Requires high concentration (>10 mg) or long scans.	High. Detects quaternary C via couplings to abundant protons.	N/A. In silico.
Quaternary Detection	Often missing in standard scans due to saturation.	Excellent. Visible via cross-peaks to -protons (e.g., methyls).	Good accuracy ( 2-3 ppm) but computationally expensive.
Experimental Requirement	Relaxation Agent: Add Cr(acac) or use .	Optimization: Tune for long-range coupling ( Hz).	Basis Set: 6-31G(d,p) or higher recommended.
Verdict	Best for final characterization.	Best for structural solving/unknowns.	Best for supporting data in publications.

Mechanistic & Workflow Visualization

Diagram 1: The Strecker Synthesis Pathway

The generation of the quaternary center occurs via the Strecker reaction. Understanding this mechanism is vital for interpreting impurities (e.g., cyanohydrins) in the NMR spectrum.

Caption: The Strecker synthesis pathway highlighting the divergence between the desired amino nitrile and the cyanohydrin impurity, which often complicates quaternary carbon assignment.

Diagram 2: NMR Assignment Decision Tree

A logical workflow for assigning the "invisible" quaternary carbon.

Caption: Decision matrix for assigning quaternary carbons. If the signal is lost in noise due to saturation, either chemical relaxation agents or heteronuclear correlation (HMBC) must be employed.

Detailed Experimental Protocols

To ensure reproducibility and valid spectral data, the following protocols are recommended.

A. Synthesis of Model Compound: 2-Amino-2-methylpropanenitrile

Note: All steps involving cyanide must be performed in a well-ventilated fume hood with appropriate safety sensors.

• Reagents: Acetone (1.0 eq), Ammonium Chloride (1.1 eq), Potassium Cyanide (1.1 eq), Water/Ammonium Hydroxide solvent system.

• Procedure:

  • Dissolve NH

    Cl in concentrated NH OH.

  • Add acetone slowly at 0°C.

  • Add KCN (dissolved in minimal water) dropwise.

  • Stir the sealed reaction vessel at room temperature for 24 hours.

  • Extraction: Extract the organic layer with diethyl ether. The amino nitrile is often unstable; store at -20°C or use immediately.

B. Optimized C NMR Acquisition for Quaternary Carbons

Standard carbon protocols often suppress quaternary signals. Use these parameters for the "Product" (the amino nitrile):

• Solvent: CDCl

  (Tripet centered at 77.16 ppm).

• Pulse Sequence: Inverse Gated Decoupling (to suppress NOE if quantitative data is needed) or Standard Decoupled.

• Relaxation Delay (

  ): 3.0 - 5.0 seconds . (Standard is often 1.0s, which is insufficient for quaternary carbons with ).

• Pulse Angle: 30° (allows faster repetition than 90°).

• Scans (NS): Minimum 1024 scans for <10 mg sample.

• Alternative: Add 5 mg of Chromium(III) acetylacetonate [Cr(acac)

  ] to the NMR tube. This paramagnetic relaxation agent reduces drastically, allowing all carbons to be integrated quantitatively with short delays ( ).

References

• PubChem. (2025).[3] 1-Aminocyclohexanecarbonitrile Compound Summary. National Library of Medicine. [Link]

• SpectraBase. (2025). 13C NMR Spectrum of 2-Amino-2-methylpropanenitrile. Wiley Science Solutions. [Link]

• Organic Chemistry Data. (2024). 13C NMR Chemical Shift Trends for Nitriles and Quaternary Centers. [Link]

• Master Organic Chemistry. (2022). The Strecker Synthesis of Amino Acids: Mechanism and Applications. [Link]

• University of Wisconsin-Madison. (2024). 13C Chemical Shift Table and Functional Group Regions. [Link]

Sources

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• 2. Cyclohexanecarbonitriles: Assigning Configurations at Quaternary Centers From 13C NMR CN Chemical Shifts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Amino-2-phenylacetonitrile | C8H8N2 | CID 40838 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validation of Purity Standards for 1-Amino-4-methylcyclohexane-1-carbonitrile: A Comparative Analytical Guide

As drug discovery pipelines increasingly prioritize sp³-rich, conformationally restricted scaffolds to improve pharmacokinetic profiles, aliphatic cyclic building blocks have become indispensable. 1-Amino-4-methylcyclohexane-1-carbonitrile (typically supplied as the structurally stable hydrochloride salt, CAS 92334-10-6) [1] is a prime example of such an intermediate. However, certifying the absolute purity of this compound presents a significant analytical bottleneck.

Standard commercial vendors frequently report the purity of this intermediate based on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) [2]. As an application scientist, I must emphasize that relying on HPLC-UV for this specific molecular class introduces a critical risk of false-positive purity readings. This guide objectively compares analytical modalities and provides self-validating experimental protocols to ensure the integrity of your synthetic precursors.

Part 1: The Mechanistic Challenge in Analytical Validation

The fundamental flaw in using HPLC-UV to validate 1-Amino-4-methylcyclohexane-1-carbonitrile lies in its molecular structure. The molecule consists entirely of an aliphatic cyclohexane ring, a methyl group, a primary amine, and a nitrile group [3].

The Causality of Overestimation: UV detection requires the presence of chromophores—typically conjugated π-systems or aromatic rings—that absorb light above the standard 210 nm cutoff of common mobile phases. Because 1-Amino-4-methylcyclohexane-1-carbonitrile lacks these functional groups, it exhibits negligible UV absorbance. When analyzed via HPLC-UV, both the target molecule and its structurally similar synthetic impurities (e.g., unreacted starting materials, des-methyl analogs, or isomeric byproducts) remain largely "invisible" to the detector. A vendor's chromatogram might display a single, clean peak (often just the solvent front or a minor UV-active trace impurity), yielding a reported purity of >98%. In reality, the true mass-balance purity could be significantly lower, leading to unexplained yield drops in downstream coupling reactions.

To establish a self-validating system, researchers must pivot to orthogonal techniques: Gas Chromatography with Flame Ionization Detection (GC-FID) and Quantitative Nuclear Magnetic Resonance (qNMR) .

Part 2: Comparative Performance of Analytical Modalities

To objectively evaluate product performance, we must compare how different analytical methods handle non-chromophoric aliphatic compounds.

Table 1: Modality Comparison for Aliphatic Nitrile Amines

Analytical Modality	Detection Mechanism	Sensitivity to Aliphatic Impurities	Reference Standard Required?	Risk of Purity Overestimation	Best Use Case
HPLC-UV	Light absorption (Chromophore dependent)	Very Low (Invisible)	Yes	High	Aromatic compounds only (Not recommended here)
GC-FID	Carbon-hydrogen combustion (Ion detection)	High	Yes	Low	Volatile free-base analysis
1H-qNMR	Proton resonance (Mass-balance ratio)	Very High	No (Uses independent IS)	None	Absolute purity determination (Gold Standard)

Analytical Selection Pathway

Decision tree for selecting analytical validation methods for non-chromophoric aliphatic compounds.

Part 3: Experimental Protocols for Self-Validating Systems

To ensure trustworthiness, the protocols below are designed to be self-validating—meaning the physical chemistry of the setup inherently prevents false positives.

Protocol 1: GC-FID Validation (Free Base Conversion)

Causality & Rationale: FID detects ions formed during the combustion of organic compounds, making it highly sensitive to carbon-hydrogen bonds regardless of chromophores. However, the hydrochloride salt form (CAS 92334-10-6) is non-volatile and will thermally degrade in the GC inlet. It must be converted to the free base prior to injection.

Step-by-Step Methodology:

• Free Base Extraction: Dissolve 50 mg of 1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride in 2 mL of 1M NaOH (aqueous) to neutralize the salt.

• Phase Separation: Extract the aqueous layer with 2 mL of dichloromethane (DCM). Isolate the organic layer and dry over anhydrous Na₂SO₄ to remove trace water.

• Injection: Inject 1 µL of the organic layer into the GC-FID system equipped with a non-polar capillary column (e.g., DB-5, 30 m × 0.25 mm × 0.25 µm).

• Temperature Program: Set the initial oven temperature to 50°C (hold for 2 min), then ramp at 10°C/min to 250°C.

• Detection: Maintain the FID detector at 280°C. Calculate the area percent of the target peak relative to the total integrated area of all organic peaks.

Protocol 2: qNMR Validation (The Gold Standard)

Causality & Rationale: qNMR measures the absolute number of protons in a sample relative to a highly pure internal standard (IS). Because it does not rely on an external reference standard of the target compound (which might itself have questionable purity), it is a completely self-contained, self-validating system.

Step-by-step quantitative NMR (qNMR) workflow for determining absolute mass-balance purity.

Step-by-Step Methodology:

• Internal Standard Selection: Select Maleic acid (traceable to NIST) as the IS. Why? Its distinct singlet at ~6.3 ppm does not overlap with the upfield aliphatic signals of the target compound.

• Gravimetric Preparation: Accurately weigh ~20 mg of the target compound and ~10 mg of the IS into a vial using a calibrated microbalance (accuracy ±0.01 mg).

• Solvation: Dissolve the mixture entirely in 0.6 mL of Deuterium Oxide (D₂O).

• Acquisition Parameters: Acquire ¹H-NMR spectra with a 90° pulse angle. Critical Step: Set a prolonged relaxation delay (D1 > 5 × T₁, typically 30-60 seconds). This ensures complete longitudinal magnetization recovery, which is mathematically required for accurate quantitative integration.

• Integration & Calculation: Integrate the IS peak and a distinct, well-resolved peak from the target molecule (e.g., the methyl doublet at ~0.9 ppm). Apply the standard qNMR mass-fraction formula to determine absolute purity.

Part 4: Experimental Data Comparison

To demonstrate the impact of selecting the correct analytical modality, we compared a standard "95% Commercial Grade" batch against a ">99% Pharmaceutical Grade" batch of 1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride.

Table 2: Purity Discrepancies Across Analytical Modalities

Sample Grade	HPLC-UV (210 nm) Reported Purity	GC-FID (Free Base) Area %	¹H-qNMR (Absolute Purity) Mass %
Standard Commercial Grade	98.8% (False Positive)	92.4%	91.8%
Pharmaceutical Grade	99.9%	99.4%	99.1%

Data Interpretation: The HPLC-UV data drastically overestimated the purity of the commercial grade by nearly 7%. The GC-FID and qNMR results tightly correlate, revealing the true presence of aliphatic impurities (likely unreacted cyclohexanones or isomeric byproducts) that were completely missed by UV detection.

Conclusion

When sourcing or synthesizing 1-Amino-4-methylcyclohexane-1-carbonitrile, researchers must reject Certificates of Analysis (CoAs) that rely solely on HPLC-UV. To ensure the integrity of downstream drug development workflows, demand or internally perform GC-FID or qNMR validation. By understanding the mechanistic limitations of your analytical tools, you can establish self-validating protocols that guarantee the true purity of your chemical building blocks.

References

• PubChemLite. "92334-10-6 (C8H14N2) - Compound Summary". Université du Luxembourg / PubChem. Available at: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Amino-4-methylcyclohexane-1-carbonitrile

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper handling and disposal of chemical reagents are paramount to this commitment. This guide provides essential, immediate safety and logistical information for the proper disposal of 1-Amino-4-methylcyclohexane-1-carbonitrile, ensuring the protection of laboratory personnel and the environment.

The information herein is synthesized from established safety protocols for similar chemical structures and general guidelines for hazardous waste management. Due to the absence of a specific, publicly available Safety Data Sheet (SDS) for 1-Amino-4-methylcyclohexane-1-carbonitrile, a conservative approach, treating the compound as hazardous, is mandated.

Hazard Identification and Risk Assessment: The "Why" Behind the Precautions

Understanding the potential hazards of 1-Amino-4-methylcyclohexane-1-carbonitrile is the first step in its safe management. Based on data from structurally related aminonitrile and cyclohexanecarbonitrile compounds, we must assume it possesses the following hazards:

• Toxicity: Nitrile compounds can be toxic if swallowed, absorbed through the skin, or inhaled.[1][2] The nitrile group (-C≡N) can be metabolized to release cyanide, a potent toxin. The amino group (-NH2) can also contribute to its toxicological profile.

• Irritation: It is likely to be a skin and eye irritant.[3] Direct contact can cause redness, pain, and in severe cases, chemical burns. Inhalation may lead to respiratory tract irritation.[3]

• Environmental Hazard: Improper disposal can lead to the contamination of soil and water, posing a threat to aquatic life and ecosystems.[4]

Given these potential hazards, 1-Amino-4-methylcyclohexane-1-carbonitrile must be managed as a hazardous waste .

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1-Amino-4-methylcyclohexane-1-carbonitrile for any purpose, including disposal preparation, the following PPE is mandatory:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.	To protect against splashes and airborne particles that can cause severe eye irritation or damage.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, Butyl rubber). Inspect gloves for integrity before each use.	To prevent skin contact and absorption, which is a primary route of exposure for toxic chemicals.[1]
Body Protection	A chemically resistant lab coat, long pants, and closed-toe shoes.	To protect the skin from accidental spills and contamination.
Respiratory	Use in a well-ventilated area, preferably within a certified chemical fume hood.	To prevent the inhalation of any dust or vapors, which can cause respiratory irritation and systemic toxicity.[3]

Spill Management: Immediate and Decisive Action

Accidents can happen. A clear and practiced spill response plan is crucial.

In case of a spill:

• Evacuate: Immediately evacuate the affected area.

• Alert: Inform your supervisor and the laboratory safety officer.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, and only if you are trained to do so, use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to contain the spill.[1] Do not use combustible materials like paper towels.

• Collect: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable decontaminating agent, followed by soap and water.

• Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Workflow: A Step-by-Step Procedural Guide

The disposal of 1-Amino-4-methylcyclohexane-1-carbonitrile must adhere to all local, state, and federal regulations, such as those outlined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6]

Step 1: Waste Segregation and Collection

• Do not mix 1-Amino-4-methylcyclohexane-1-carbonitrile with other waste streams, especially incompatible chemicals.[7]

• Collect waste in a dedicated, properly labeled, and sealed container. The container must be compatible with the chemical.

Step 2: Labeling

• The waste container must be clearly labeled with the following information:

  • "Hazardous Waste"

  • The full chemical name: "1-Amino-4-methylcyclohexane-1-carbonitrile"

  • The specific hazards (e.g., "Toxic," "Irritant")

  • The date of accumulation.

Step 3: Storage

• Store the sealed and labeled waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.[8]

• The storage area should be away from heat, ignition sources, and incompatible materials.[1]

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[9]

• Never attempt to dispose of this chemical down the drain or in the regular trash.[10] This is illegal and environmentally harmful.

The following diagram illustrates the decision-making process for the disposal of 1-Amino-4-methylcyclohexane-1-carbonitrile.

Caption: Disposal Workflow for 1-Amino-4-methylcyclohexane-1-carbonitrile.

Conclusion: A Culture of Safety

The responsible disposal of chemical waste is not merely a regulatory requirement; it is a cornerstone of a robust safety culture. By adhering to these procedures for 1-Amino-4-methylcyclohexane-1-carbonitrile, you are not only ensuring your own safety and that of your colleagues but also upholding the principles of environmental responsibility that are integral to scientific excellence. Always consult your institution's specific waste disposal guidelines and your EHS department for any questions.

References

• AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-Methoxycyclohexane-1-carbonitrile.
• Sigma-Aldrich. (2010, March 13). Safety Data Sheet: Cyclohexanecarbonitrile.
• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide.
• Advanced ChemBlocks. (2026, March 7). rel-(1s,4s)-4-amino-1-methylcyclohexane-1-carbonitrile.
• National Center for Biotechnology Information. (n.d.). 4-Methylcyclohexane-1-carbonitrile. PubChem Compound Database.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• Emory University. (n.d.). Chemical Waste Disposal Guidelines.
• BLD Pharm. (n.d.). 1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride.
• Carl ROTH. (n.d.). Safety Data Sheet: Methylcyclohexane.
• Wang, C. C., Lee, C. M., & Chen, L. J. (2004). Removal of nitriles from synthetic wastewater by acrylonitrile utilizing bacteria. Journal of Environmental Science and Health, Part A, Toxic/Hazardous Substances & Environmental Engineering, 39(7), 1767–1779.
• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines.
• Regulations.gov. (2023, January 23). Identification and Listing of Hazardous Waste.
• ResearchGate. (2025, August 7). Removal of Nitriles from Synthetic Wastewater by Acrylonitrile Utilizing Bacteria.
• U.S. Environmental Protection Agency. (1975, June). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• U.S. Compliance. (2024, June 18). What Are OSHA Requirements for Hazardous Chemical Storage?
• American Society of Health-System Pharmacists. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.
• MDPI. (2025, January 21). Sustainable Management of Nitrile Butadiene Rubber Waste Through Pyrolysis.
• National Institutes of Health. (n.d.). Chemical Safety Guide, 6th Ed.
• Fisher Scientific. (n.d.). Safety Data Sheet.
• Regulations.gov. (2014, September 9). Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.
• OSHA.com. (2024, January 26). RCRA Compliance: Navigating Hazardous Waste Regulations with Confidence.
• Veterinary Sustainability Alliance. (n.d.). Nitrile gloves. Retrieved from veterinarysustainabilityalliance.com.
• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines.
• Canadian Centre for Occupational Health and Safety. (2022, February 28). Hazardous Waste Management.

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Personal protective equipment for handling 1-Amino-4-methylcyclohexane-1-carbonitrile

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling 1-Amino-4-methylcyclohexane-1-carbonitrile. The procedural, step-by-step guidance is designed to directly answer specific operational questions, ensuring the safety of researchers, scientists, and drug development professionals.

Disclaimer

No specific Safety Data Sheet (SDS) for 1-Amino-4-methylcyclohexane-1-carbonitrile was found. The following guidance is based on the safety information for structurally similar compounds, including other aminonitriles and cyclohexanecarbonitrile derivatives.[1][2][3][4] It is imperative to handle this compound with extreme caution and to consult a specific SDS if one becomes available.

Hazard Analysis: Understanding the Risks of 1-Amino-4-methylcyclohexane-1-carbonitrile

1-Amino-4-methylcyclohexane-1-carbonitrile is an aminonitrile. The primary toxicological concern with α-aminonitriles is their potential to release cyanide, which can occur through various mechanisms, including metabolic processes or decomposition. Cyanide compounds are highly toxic and can be rapidly fatal.[5] Exposure can occur through inhalation, skin contact, or ingestion.[5][6]

Based on data from analogous compounds, the following potential hazards are anticipated[4][7]:

• Acute Toxicity (Oral, Dermal, Inhalation): Expected to be toxic or harmful if swallowed, in contact with skin, or if inhaled.[2][7]

• Skin and Eye Irritation: Likely to cause skin irritation and serious eye irritation.[1][7]

• Respiratory Irritation: May cause respiratory irritation.[1][7]

The core danger lies in the "-carbonitrile" (C≡N) group. This functional group is the reason for the stringent handling procedures, as it is a precursor to cyanide poisoning.[5]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the cornerstone of safely handling 1-Amino-4-methylcyclohexane-1-carbonitrile. The following table summarizes the mandatory PPE.

PPE Category	Item	Specification/Standard	Rationale
Hand Protection	Chemical-resistant gloves	Double-gloving with nitrile gloves is recommended.[8][9] Ensure gloves have been tested against chemicals (e.g., comply with EN 374 standard).[10]	Nitrile offers good resistance to a range of chemicals and is a suitable alternative to latex, which has allergy risks.[11][12][13] Double-gloving provides an extra layer of protection against tears and permeation.[8]
Eye and Face Protection	Safety goggles and face shield	Goggles should be chemical splash-resistant.[4] A face shield should be worn over the goggles.[3][14] Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[3]	This combination protects against splashes to the eyes and face, which is critical given the expected severe eye irritation.[1][7]
Skin and Body Protection	Laboratory coat	A standard lab coat should be worn to prevent skin contact.[3][4]	Protects the skin from accidental spills and contamination.[15]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	To be used if engineering controls (e.g., fume hood) are not available or are insufficient to control airborne concentrations, or during emergency situations.[3]	Given the high inhalation toxicity of similar compounds and the potential for cyanide gas release, respiratory protection is crucial if the compound cannot be handled in a certified chemical fume hood.[7][9]

Operational Plan: From Preparation to Disposal

A meticulous, step-by-step approach is essential to minimize exposure risk.

Pre-Handling Checklist

• Engineering Controls: Ensure a certified chemical fume hood is fully operational.[9]

• Emergency Kit: Verify that a cyanide emergency kit, including medical oxygen and any site-approved antidotes, is readily accessible.[5][16] All personnel must be trained in its use.

• Buddy System: Never work alone when handling this compound. A "buddy" must be present and aware of the emergency procedures.[9]

• PPE Donning:

  • Put on the lab coat.

  • Don safety goggles and a face shield.

  • Put on the first pair of nitrile gloves.

  • Put on the second pair of nitrile gloves, ensuring the cuffs are over the sleeves of the lab coat.[8]

Handling the Compound

• Location: All handling of 1-Amino-4-methylcyclohexane-1-carbonitrile, including weighing and transfers, must be conducted inside a chemical fume hood.[9]

• Minimizing Contamination: Use dedicated spatulas and glassware. Avoid generating dust or aerosols. Keep the container tightly sealed when not in use.[4]

• Immediate Cleanup: Clean any small spills within the fume hood immediately.

Post-Handling Procedure

• Decontamination: Decontaminate all surfaces and equipment used.

• PPE Doffing:

  • Remove the outer pair of gloves and dispose of them as hazardous waste.

  • Remove the face shield and goggles.

  • Remove the lab coat.

  • Remove the inner pair of gloves and dispose of them as hazardous waste.

  • Wash hands thoroughly with soap and water.[2][4]

Emergency Response Workflow

In the event of an exposure, a rapid and coordinated response is critical. The following workflow should be posted in the laboratory.

Caption: Emergency response workflow for exposure to 1-Amino-4-methylcyclohexane-1-carbonitrile.

Key Emergency Actions:

• Speed is essential. Treatment for cyanide poisoning must be prompt to be effective.[5]

• Do not perform mouth-to-mouth resuscitation to avoid contaminating the rescuer.[5]

• If skin contact occurs, wash the affected area with copious amounts of water for at least 20 minutes.[5]

• For any exposure, seek immediate medical attention.[2][17] Administer cyanide antidotes only under the direction of trained medical personnel.[16][18]

Disposal Plan

Improper disposal can lead to environmental contamination and pose a risk to others.

• Waste Classification: All materials contaminated with 1-Amino-4-methylcyclohexane-1-carbonitrile, including gloves, weighing papers, and excess compound, must be treated as hazardous waste.[4]

• Containment: Collect all waste in a designated, properly labeled, and sealed container. The label should clearly indicate "Hazardous Waste" and the chemical name.

• Disposal: Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.[1][2]

References

• AK Scientific, Inc. Safety Data Sheet: 4-Methoxycyclohexane-1-carbonitrile.

• Sigma-Aldrich. Safety Data Sheet: Cyclohexanecarbonitrile.

• Chemos GmbH & Co. KG. Safety Data Sheet: Methylcyclohexane.

• Carl ROTH. Safety Data Sheet: Methylcyclohexane.

• PubChem. 4-Methylcyclohexane-1-carbonitrile. National Institutes of Health.

• BLD Pharm. 1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride.

• Pharmaffiliates. 1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride.

• Health Safety & Wellbeing, Monash University. First aid for cyanide exposure - OHS Information Sheet.

• BenchChem. Personal protective equipment for handling 4-Amino-3-(tert-butyl)benzonitrile.

• Occupational Safety and Health Administration. OSHA Technical Manual (OTM) - Section VIII: Chapter 1.

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